F-15599 tosylate

• CAS: 955112-72-8

Core Science & Biosynthesis

An In-Depth Technical Guide to F-15599 Tosylate: A Novel 5-HT1A Receptor Biased Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate, also known as NLX-101, is a potent and highly selective full agonist for the serotonin (B10506) 1A (5-HT1A) receptor. It exhibits a unique pharmacological profile characterized by functional selectivity, or biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors. This biased agonism translates to a distinct downstream signaling cascade, primarily engaging the Gαi protein subtype and promoting the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2). This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, pharmacological actions, and key experimental data related to F-15599 tosylate. Detailed methodologies for seminal experiments are provided, and signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of this promising therapeutic agent. Currently, F-15599 (NLX-101) is under Phase I clinical development for Fragile X Syndrome and has been investigated for Rett syndrome and depression.[1][2][3]

Chemical Structure and Physicochemical Properties

F-15599 tosylate is the tosylate salt of the active moiety F-15599. The tosylate counter-ion is derived from p-toluenesulfonic acid.

IUPAC Name: (3-Chloro-4-fluorophenyl)-[4-fluoro-4-[[(5-methylpyrimidin-2-ylmethyl)amino]methyl]piperidin-1-yl]methanone, 4-methylbenzenesulfonate[2]

Table 1: Physicochemical Properties of F-15599 Tosylate

Property	Value	Reference
Molecular Formula	C₁₉H₂₁ClF₂N₄O · C₇H₈O₃S	Not explicitly available in search results
Molecular Weight	567.05 g/mol	Not explicitly available in search results
CAS Number	955112-72-8	Not explicitly available in search results
Appearance	White solid (presumed)	General knowledge
Solubility	Soluble in aqueous solutions for in vivo administration (presumed from experimental descriptions)	[4]

Table 2: Chemical Identifiers for F-15599 (Active Moiety)

Identifier	Value	Reference
Molecular Formula	C₁₉H₂₂ClF₂N₄O	[2]
Molecular Weight	395.86 g/mol	[2]
CAS Number	635323-95-4	[2]
PubChem CID	11741361	[2]

Synthesis

A detailed, step-by-step synthesis protocol for F-15599 tosylate is not publicly available in the provided search results. However, a patent document outlines a general method for the preparation of the active moiety, (3-chloro-4-fluorophenyl)-(4-fluoro-4-{[(5-methyl-pyrimidin-2-ylmethyl)-amino]-methyl}-piperidin-1-yl)-methanone, which involves the condensation of 5-methyl-pyrimidin-2-methylamine with a cyanohydrin derivative.[5][6] The final tosylate salt formation would typically be achieved by reacting the free base with p-toluenesulfonic acid in a suitable solvent.

Pharmacodynamics: A Biased Agonist at the 5-HT1A Receptor

F-15599 tosylate is a highly selective 5-HT1A receptor agonist with over 1000-fold greater affinity for this receptor compared to other monoaminergic receptors, transporters, and enzymes.[3][4] Its key characteristic is its biased agonism, which leads to preferential activation of specific downstream signaling pathways.

Receptor Binding Profile

F-15599 demonstrates high affinity for both human and rat 5-HT1A receptors.

Table 3: Receptor Binding Affinities (Ki) of F-15599

Receptor	Species	Ki (nM)	pKi	Reference
5-HT1A	Human	3.4	8.57	[7][8]
5-HT1A	Rat	~3.2	8.5	Not explicitly available in search results
Other Receptors (e.g., 5-HT₂, Dopamine (B1211576), Adrenergic)	Human/Rat	>1000	<6	[3][4]

Functional Selectivity and Signaling Pathways

F-15599 preferentially activates postsynaptic 5-HT1A receptors, particularly in cortical regions, over presynaptic autoreceptors in the raphe nuclei.[9] This regional selectivity is attributed to its biased signaling. Unlike the endogenous ligand serotonin, F-15599 more potently and efficaciously stimulates the Gαi subunit over the Gαo subunit of the G-protein complex.[2] This leads to a robust activation of the ERK1/2 phosphorylation cascade, while having a less pronounced effect on other pathways like adenylyl cyclase inhibition and receptor internalization.[2]

Figure 1. F-15599 tosylate signaling pathway at postsynaptic 5-HT1A receptors.

In Vitro Functional Activity

The functional selectivity of F-15599 is evident in various in vitro assays, where it shows a distinct profile compared to other 5-HT1A agonists.

Table 4: In Vitro Functional Potency (pEC₅₀) of F-15599 at Human 5-HT1A Receptors

Assay	pEC₅₀	Reference
ERK1/2 Phosphorylation	7.81	[8]
[³⁵S]GTPγS Binding	6.41	Not explicitly available in search results
cAMP Accumulation Inhibition	6.46	[8]
Receptor Internalization	<5.0	Not explicitly available in search results

Pharmacokinetics

Limited pharmacokinetic data is available in the public domain. In rats, F-15599 has a reported plasma half-life of over 24 hours.[10] Further studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

In Vivo Pharmacology

In vivo studies in animal models have demonstrated the antidepressant-like, anxiolytic-like, and procognitive effects of F-15599.

Table 5: In Vivo Efficacy (ED₅₀) of F-15599 in Rodent Models

Model	Effect	Species	Route	ED₅₀	Reference
Forced Swim Test	Reduced Immobility	Rat	p.o.	0.06 - 0.17 mg/kg	[11]
Conditioned Stress-Induced Ultrasonic Vocalization	Reduced Vocalization	Rat	p.o.	~0.1 mg/kg	[9]
Dopamine Output in mPFC (Microdialysis)	Increased Dopamine	Rat	i.p.	30 µg/kg	[4][12]
5-HT Release in Hippocampus (Microdialysis)	Reduced 5-HT	Rat	i.p.	240 µg/kg	[4][12]
Pyramidal Neuron Firing in mPFC (Electrophysiology)	Increased Firing	Rat	i.v.	Minimal effective dose: 0.2 µg/kg	[4]
Dorsal Raphe Neuron Firing (Electrophysiology)	Reduced Firing	Rat	i.v.	Minimal effective dose: 8.2 µg/kg	[4]

Experimental Protocols

The following sections provide an overview of the methodologies used in key experiments to characterize F-15599 tosylate. These are generalized protocols based on the available literature and standard laboratory practices.

Radioligand Binding Assay

This assay determines the binding affinity of F-15599 for the 5-HT1A receptor.

Objective: To determine the Ki of F-15599 at the 5-HT1A receptor.

Materials:

• Cell membranes expressing the 5-HT1A receptor (e.g., from CHO or HeLa cells).

• Radioligand: [³H]8-OH-DPAT.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgSO₄, 0.1 mM EDTA, pH 7.4.

• Non-specific binding control: 10 µM Serotonin.

• F-15599 tosylate serial dilutions.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, combine cell membranes, [³H]8-OH-DPAT (at a concentration near its Kd, e.g., 2 nM), and varying concentrations of F-15599 tosylate.

• For total binding wells, add assay buffer instead of F-15599. For non-specific binding wells, add a high concentration of serotonin.

• Incubate the plate at 37°C for 120 minutes to reach equilibrium.[13]

• Rapidly terminate the reaction by vacuum filtration through glass fiber filters.

• Wash the filters multiple times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).[13]

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC₅₀ value (concentration of F-15599 that inhibits 50% of specific [³H]8-OH-DPAT binding) using non-linear regression.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Figure 2. Workflow for a radioligand binding assay.

ERK1/2 Phosphorylation Western Blot Assay

This assay quantifies the activation of the ERK signaling pathway in response to F-15599.

Objective: To measure the level of phosphorylated ERK1/2 in cells treated with F-15599.

Materials:

• Cell line expressing 5-HT1A receptors (e.g., CHO-h5-HT1A).

• F-15599 tosylate.

• Lysis buffer.

• Protein assay kit (e.g., BCA).

• SDS-PAGE equipment.

• PVDF membrane.

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Culture cells to 70-80% confluency and then serum-starve for 4-12 hours.

• Treat cells with various concentrations of F-15599 tosylate for a specified time (e.g., 5-15 minutes).

• Lyse the cells on ice and collect the protein lysate.

• Determine the protein concentration of each sample.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

• Incubate the membrane with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.[15]

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detect the signal using a chemiluminescent substrate and an imaging system.[15]

• Strip the membrane and re-probe with the anti-total-ERK1/2 antibody as a loading control.[15][16]

• Quantify band intensities and express the results as the ratio of phospho-ERK1/2 to total-ERK1/2.[16]

In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals.

Objective: To measure changes in dopamine and serotonin levels in the medial prefrontal cortex and hippocampus of rats following F-15599 administration.

Procedure:

• Surgical Implantation: Anesthetize the rat and place it in a stereotaxic frame. Implant a guide cannula targeting the desired brain region (e.g., mPFC or hippocampus).[17] Allow the animal to recover for several days.

• Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion and Sampling: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).[17] After a stabilization period, collect baseline dialysate samples.

• Drug Administration: Administer F-15599 tosylate (e.g., i.p. or s.c.) and continue to collect dialysate samples at regular intervals.

• Analysis: Analyze the concentration of neurotransmitters in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

In Vivo Single-Unit Electrophysiology

This method is used to record the firing activity of individual neurons in response to drug administration.

Objective: To record the firing rate of pyramidal neurons in the mPFC and serotonergic neurons in the dorsal raphe nucleus of anesthetized rats following F-15599 administration.

Procedure:

• Anesthetize the rat (e.g., with chloral (B1216628) hydrate (B1144303) or urethane) and place it in a stereotaxic frame.[4][18]

• Drill a small hole in the skull above the target brain region.

• Slowly lower a glass microelectrode into the brain to record the extracellular action potentials of single neurons.

• Once a stable recording is established, record baseline firing activity.

• Administer F-15599 tosylate intravenously (i.v.) in escalating doses.[4]

• Record the changes in neuronal firing rate in response to each dose.

• Administer a 5-HT1A antagonist (e.g., WAY-100635) to confirm that the observed effects are receptor-mediated.[4]

Figure 3. Logical flow of experiments to characterize F-15599 tosylate.

Clinical Development

F-15599, under the name NLX-101, is being developed by Neurolixis. It has received orphan drug designation from the FDA and the European Commission for the treatment of Rett syndrome.[2] As of late 2024, NLX-101 is in Phase I clinical trials for Fragile X Syndrome.[1] Previous development for depression and cognitive disorders appears to have been discontinued.[2]

Conclusion

F-15599 tosylate is a highly selective 5-HT1A receptor agonist with a unique profile of biased agonism, preferentially activating postsynaptic receptors in cortical regions through a Gαi- and ERK1/2-dependent signaling pathway. This mechanism of action is thought to underlie its potent antidepressant and procognitive effects observed in preclinical models. Its advancement into clinical trials for neurodevelopmental disorders highlights its potential as a novel therapeutic agent. This technical guide serves as a comprehensive resource for researchers and drug development professionals interested in the chemical, pharmacological, and experimental aspects of F-15599 tosylate.

References

• 1. NLX-101 by Neurolixis for Fragile X Syndrome: Likelihood of Approval [pharmaceutical-technology.com]
• 2. F-15599 - Wikipedia [en.wikipedia.org]
• 3. NLX-101 - Neurolixis [neurolixis.com]
• 4. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP1928857A1 - Method for preparing (3-chloro-4-fluorophenyl)-(4-fluoro-4-{[(5methyl-pyrimidin-2-ylmethyl)-amino]-methyl}-piperidin-1-yl)-methanone and novel intermediate pyrimidine derivatives - Google Patents [patents.google.com]
• 6. CA2624020A1 - Method for preparing (3-chloro-4-fluorophenyl)-(4-fluoro-4-{[(5methyl-pyrimidin-2-ylmethyl)-amino]-methyl}-piperidin-1-yl)-methanone and novel intermediate pyrimidine derivatives - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Functional Selectivity and Antidepressant Activity of Serotonin 1A Receptor Ligands | MDPI [mdpi.com]
• 9. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Item - Summary of radioligand receptor binding assay components and reactions according to each receptor. - figshare - Figshare [figshare.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Acute In Vivo Electrophysiological Recordings of Local Field Potentials and Multi-unit Activity from the Hyperdirect Pathway in Anesthetized Rats - PMC [pmc.ncbi.nlm.nih.gov]

F-15599 Tosylate: A Technical Guide to a Selective 5-HT1A Receptor Agonist with Postsynaptic Preference

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a potent and highly selective full agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1] A significant body of preclinical research has distinguished F-15599 by its functional selectivity, or biased agonism. It preferentially activates postsynaptic 5-HT1A receptors, primarily located in cortical regions, over the somatodendritic autoreceptors found in the raphe nuclei.[1][2] This unique pharmacological profile suggests a potential for improved therapeutic outcomes in treating conditions like depression and cognitive disorders, by potentially minimizing the side effects associated with non-selective 5-HT1A receptor activation.[3] This technical guide provides a comprehensive overview of F-15599 tosylate, consolidating key quantitative data, detailing experimental methodologies, and visualizing its mechanism of action.

Quantitative Pharmacological Data

The following tables summarize the in vitro and in vivo pharmacological data for F-15599 tosylate, providing a comparative perspective with other key 5-HT1A receptor ligands.

Table 1: In Vitro Receptor Binding Affinity

Compound	Receptor	Species	pKi (mean ± SEM)	Ki (nM)	Reference
F-15599	5-HT1A	Human	8.5	3.16	[2]
F-15599	5-HT1A	Rat	8.5	3.16	[2]
8-OH-DPAT	5-HT1A	Human	9.5	0.32	[2]
F-13714	5-HT1A	Human	10.0	0.10	[2]

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity.

Table 2: In Vitro Functional Activity at Human 5-HT1A Receptors

Assay	F-15599	8-OH-DPAT	F-13714	5-HT	Reference
[³⁵S]GTPγS Binding
pEC₅₀	6.41 ± 0.06	7.16 ± 0.09	8.31 ± 0.18	6.64 ± 0.14	[2]
Emax (% of 5-HT)	70 ± 1	55 ± 2	61 ± 5	94 ± 7	[2]
cAMP Accumulation Inhibition
pEC₅₀	~6.0	~7.5	~8.5	~7.0	[2]
ERK1/2 Phosphorylation
pEC₅₀	~7.5	~7.0	~8.0	~6.5	[2]
Gαi vs. Gαo Activation	Prefers Gαi	-	-	Less preference	[2]

Note: pEC₅₀ is the negative logarithm of the half-maximal effective concentration. Emax represents the maximum response.

Table 3: In Vivo Efficacy and Potency

Model	Species	Parameter	F-15599 ED₅₀	Reference
Forced Swim Test (Antidepressant-like)	Rat	Immobility Reduction	100 µg/kg (p.o.)	[4]
Microdialysis (Dopamine Release in mPFC)	Rat	Increased Dopamine Output	30 µg/kg (i.p.)	[4][5]
Microdialysis (Serotonin Release in Hippocampus)	Rat	Reduced Serotonin Release	240 µg/kg (i.p.)	[4][5]
Cognition (PCP-induced Deficit Reversal)	Rat	Working Memory Improvement	160 µg/kg (i.p.)	[6]

Note: ED₅₀ is the dose that produces 50% of the maximal effect. mPFC refers to the medial prefrontal cortex.

Signaling Pathways and Experimental Workflows

The preferential activation of postsynaptic 5-HT1A receptors by F-15599 is attributed to its biased agonism, leading to distinct downstream signaling cascades.

Signaling Pathway of F-15599 at Postsynaptic 5-HT1A Receptors

F-15599 demonstrates a preference for coupling to the Gαi subtype of G-proteins over the Gαo subtype. This initiates a signaling cascade that prominently involves the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2).[1][2] This pathway is believed to be crucial for its therapeutic effects.

F-15599 biased agonism and downstream signaling.

Experimental Workflow: In Vivo Microdialysis

In vivo microdialysis is a key technique used to demonstrate the preferential in vivo action of F-15599. This method allows for the measurement of neurotransmitter levels in specific brain regions of freely moving animals.

References

• 1. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 2. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 3. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. F15599, a preferential post-synaptic 5-HT1A receptor agonist: activity in models of cognition in comparison with reference 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of F-15599 Tosylate: A Deep Dive into a Biased 5-HT1A Receptor Agonist

An In-depth Technical Guide for Researchers and Drug Development Professionals

F-15599 tosylate, also known as NLX-101, is a novel, potent, and highly selective full agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1] Its unique pharmacological profile is characterized by functional selectivity, or biased agonism, demonstrating a preferential activation of postsynaptic 5-HT1A receptors over their somatodendritic counterparts.[1] This distinct mechanism of action has positioned F-15599 as a promising candidate for the treatment of various neurological and psychiatric disorders, including depression, schizophrenia, and cognitive deficits.[1][2] This technical guide provides a comprehensive overview of the pharmacological properties of F-15599 tosylate, presenting key data in a structured format, detailing experimental methodologies, and visualizing its complex signaling pathways.

Receptor Binding and Functional Activity

F-15599 exhibits high affinity for the human 5-HT1A receptor, with a Ki value of 3.4 nM.[3] Its selectivity is noteworthy, showing over 1000-fold greater affinity for the 5-HT1A receptor compared to other monoamine receptors and transporters.[4] This high selectivity minimizes off-target effects, a crucial attribute for a therapeutic agent.

In Vitro Functional Profile

The functional selectivity of F-15599 is a cornerstone of its pharmacological profile. It demonstrates a bias towards specific downstream signaling pathways upon engaging the 5-HT1A receptor. In cell lines expressing human 5-HT1A receptors, F-15599 more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to its effects on G-protein activation, receptor internalization, or the inhibition of cyclic AMP (cAMP) accumulation.[5][6] Furthermore, it preferentially activates the Gαi subtype of G proteins over the Gαo subtype.[1] This biased signaling is believed to underlie its preferential action on postsynaptic receptor populations.

Parameter	Cell Line	Value	Reference Compound	Reference Value
Binding Affinity (Ki)	CHO (human 5-HT1A)	3.4 nM	-	-
GTPγS Binding (EC50)	CHO (human 5-HT1A)	~100 nM	F13714	~1 nM
cAMP Inhibition (EC50)	CHO (human 5-HT1A)	Less potent than ERK activation	-	-
ERK1/2 Phosphorylation (EC50)	CHO (human 5-HT1A)	More potent than G-protein activation	-	-
Receptor Internalization	CHO (human 5-HT1A)	Less potent than ERK activation	-	-

Table 1: In Vitro Quantitative Data for F-15599 Tosylate.

In Vivo Pharmacological Profile

The in vivo effects of F-15599 align with its in vitro profile, demonstrating a preferential activation of postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex.[5][7][8] This is evident in its ability to increase the firing rate of pyramidal neurons in the medial prefrontal cortex (mPFC) at doses significantly lower than those required to inhibit the firing of serotonergic neurons in the dorsal raphe nucleus, a region rich in presynaptic 5-HT1A autoreceptors.[2][4]

This regional selectivity translates to a distinct behavioral profile. F-15599 has shown antidepressant-like effects in the forced swim test and has been observed to reverse cognitive deficits in animal models.[9][10][11]

Parameter	Animal Model	Dose	Effect
Antidepressant-like Activity (Forced Swim Test)	Mouse	2-16 mg/kg p.o.	Reduced immobility time[9][12]
Cognitive Enhancement (PCP-induced deficit)	Rat	0.16 mg/kg i.p.	Alleviated working and reference memory deficits[11]
Dopamine (B1211576) Release in mPFC (ED50)	Rat	30 µg/kg i.p.	Increased dopamine output[2]
5-HT Release in Hippocampus (ED50)	Rat	240 µg/kg i.p.	Reduced serotonin release[2]

Table 2: In Vivo Quantitative Data for F-15599 Tosylate.

Signaling Pathways and Experimental Workflows

The biased agonism of F-15599 results in a distinct signaling cascade. Upon binding to postsynaptic 5-HT1A receptors, it preferentially activates Gαi, leading to a downstream cascade that prominently features the phosphorylation of ERK1/2. This is in contrast to the canonical 5-HT1A signaling which also involves the inhibition of adenylyl cyclase and subsequent reduction in cAMP levels.

Caption: F-15599 biased signaling at the 5-HT1A receptor.

The evaluation of F-15599's pharmacological profile involves a series of established experimental protocols. A typical workflow for assessing a novel compound like F-15599 is outlined below.

Caption: General experimental workflow for drug characterization.

Detailed Experimental Protocols

A thorough understanding of the methodologies used to characterize F-15599 is essential for interpreting the data. Below are detailed protocols for key experiments.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of F-15599 for the 5-HT1A receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells stably expressing the human 5-HT1A receptor (e.g., CHO or HEK293 cells) or from brain tissue (e.g., rat hippocampus).

• Radioligand: A specific 5-HT1A receptor radioligand, such as [³H]8-OH-DPAT, is used.

• Incubation: A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of varying concentrations of F-15599.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is measured by liquid scintillation counting.

• Data Analysis: Competition binding curves are generated, and the IC50 (the concentration of F-15599 that inhibits 50% of specific radioligand binding) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

Objective: To measure the functional activity of F-15599 by quantifying G-protein activation.

Protocol:

• Membrane Preparation: Similar to binding assays, membranes from cells expressing the 5-HT1A receptor are used.

• Incubation: Membranes are incubated with varying concentrations of F-15599 in the presence of GDP and [³⁵S]GTPγS.

• Stimulation: Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Separation and Quantification: The amount of [³⁵S]GTPγS bound to the G-proteins is measured following filtration.

• Data Analysis: Dose-response curves are constructed to determine the EC50 (the concentration of F-15599 that produces 50% of the maximal response) and the Emax (the maximal effect).

ERK1/2 Phosphorylation Assay

Objective: To assess the effect of F-15599 on a specific downstream signaling pathway.

Protocol:

• Cell Culture: Cells expressing the 5-HT1A receptor are grown to confluence.

• Treatment: Cells are treated with varying concentrations of F-15599 for a specified time.

• Lysis: Cells are lysed to extract proteins.

• Western Blotting or ELISA: The levels of phosphorylated ERK1/2 (pERK1/2) and total ERK1/2 are quantified using specific antibodies.

• Data Analysis: The ratio of pERK1/2 to total ERK1/2 is calculated, and dose-response curves are generated to determine the EC50 and Emax.

In Vivo Microdialysis

Objective: To measure the effects of F-15599 on neurotransmitter levels in specific brain regions.

Protocol:

• Probe Implantation: A microdialysis probe is stereotaxically implanted into the brain region of interest (e.g., mPFC or hippocampus) of an anesthetized rat.

• Perfusion: The probe is continuously perfused with an artificial cerebrospinal fluid.

• Sample Collection: Dialysate samples, containing extracellular neurotransmitters, are collected at regular intervals.

• Drug Administration: F-15599 is administered systemically (e.g., i.p. or i.v.).

• Neurotransmitter Analysis: The concentrations of neurotransmitters (e.g., dopamine, serotonin) in the dialysate samples are quantified using high-performance liquid chromatography (HPLC) with electrochemical detection.

• Data Analysis: Changes in neurotransmitter levels from baseline are calculated and plotted over time.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. F15599, a preferential post-synaptic 5-HT1A receptor agonist: activity in models of cognition in comparison with reference 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Jagiellonian University Repository [ruj.uj.edu.pl]

An In-depth Technical Guide to the Discovery and Synthesis of F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate, also known as NLX-101, is a potent and highly selective serotonin (B10506) 5-HT1A receptor agonist. It exhibits a unique pharmacological profile characterized by biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors. This functional selectivity is thought to underlie its promising antidepressant, anxiolytic, and procognitive effects observed in preclinical studies. This technical guide provides a comprehensive overview of the discovery, synthesis pathway, and pharmacological characterization of F-15599 tosylate, including detailed experimental protocols and a summary of key quantitative data.

Discovery and Rationale

The discovery of F-15599 was driven by the therapeutic potential of targeting postsynaptic 5-HT1A receptors for the treatment of depression and cognitive disorders.[1] While traditional 5-HT1A agonists often show limited efficacy due to their indiscriminate activation of both presynaptic and postsynaptic receptors, F-15599 was designed to preferentially engage postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex.[2] This regional and functional selectivity is attributed to its biased agonism, favoring the Gαi signaling pathway and the phosphorylation of extracellular signal-regulated kinase (ERK1/2) over other signaling cascades like Gαo activation or receptor internalization.[2][3]

Synthesis Pathway

The synthesis of F-15599 tosylate involves a multi-step process culminating in the condensation of two key intermediates. The overall synthetic strategy is designed for efficiency and scalability.

Diagram of the Synthesis Pathway

Caption: Synthesis pathway of F-15599 tosylate.

Quantitative Pharmacological Data

The pharmacological profile of F-15599 has been extensively characterized through a variety of in vitro and in vivo studies.

Table 1: Receptor Binding Affinity of F-15599

Receptor/Site	Radioligand	Ki (nM)	Reference
Human 5-HT1A	[3H]8-OH-DPAT	3.4	[4]
Other monoamine receptors	Various	>1000	[1]

Table 2: In Vitro Functional Activity of F-15599 at Human 5-HT1A Receptors

Functional Assay	pEC50	Intrinsic Activity (%)	Reference
[35S]GTPγS Binding	7.2	100	[4]
Adenylyl Cyclase Inhibition	6.5	95	[4]
ERK1/2 Phosphorylation	8.1	110	[4]
Receptor Internalization	6.1	70	[4]

Table 3: In Vivo Pharmacological Effects of F-15599

Model	Effect	ED50 (µg/kg, i.p.)	Reference
Microdialysis (mPFC)	Increased Dopamine (B1211576) Output	30	[1]
Microdialysis (Hippocampus)	Reduced 5-HT Release	240	[1]
Forced Swim Test (Rat)	Reduced Immobility	100 (p.o.)	[1]

Detailed Experimental Protocols

Receptor Binding Assays

Objective: To determine the binding affinity of F-15599 for the human 5-HT1A receptor.

Methodology: Competition binding experiments are performed using cell membranes from CHO-K1 cells stably expressing the human 5-HT1A receptor.

• Radioligand: [3H]8-OH-DPAT (specific activity ~120 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA.

• Procedure:

  • Cell membranes (10-20 µg protein) are incubated with a fixed concentration of [3H]8-OH-DPAT (e.g., 1 nM) and increasing concentrations of F-15599 (10-11 to 10-5 M) in a final volume of 250 µL.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled 5-HT1A ligand (e.g., 10 µM 5-HT).

  • The mixture is incubated at 25°C for 60 minutes.

  • The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Filters are washed three times with ice-cold assay buffer.

  • The radioactivity retained on the filters is quantified by liquid scintillation counting.

  • IC50 values are determined by non-linear regression analysis, and Ki values are calculated using the Cheng-Prusoff equation.[4]

[35S]GTPγS Binding Assay

Objective: To assess the functional agonist activity of F-15599 at the 5-HT1A receptor by measuring G-protein activation.

Methodology:

• Tissue Preparation: Membranes from rat hippocampus or cells expressing the 5-HT1A receptor are used.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 100 mM NaCl, 5 mM MgCl2, and 1 mM EDTA.

• Procedure:

  • Membranes (10-20 µg protein) are pre-incubated with GDP (10 µM) for 15 minutes at 30°C.

  • Increasing concentrations of F-15599 are added, followed by [35S]GTPγS (0.1 nM).

  • The mixture is incubated for 60 minutes at 30°C.

  • The reaction is terminated by rapid filtration through glass fiber filters.

  • Filters are washed with ice-cold buffer.

  • Bound radioactivity is measured by liquid scintillation counting.

  • Basal binding is determined in the absence of agonist, and non-specific binding is measured in the presence of a high concentration of unlabeled GTPγS (10 µM).[4]

In Vivo Microdialysis

Objective: To measure the effect of F-15599 on extracellular dopamine and serotonin levels in specific brain regions of awake, freely moving rats.

Methodology:

• Animal Preparation: Male Sprague-Dawley rats are anesthetized, and guide cannulae are stereotaxically implanted above the medial prefrontal cortex (mPFC) and ventral hippocampus.

• Microdialysis Probe: Concentric microdialysis probes (e.g., 2-4 mm membrane length) are inserted through the guide cannulae.

• Perfusion: The probes are perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Sample Collection: Dialysate samples are collected at regular intervals (e.g., 20 minutes) into vials containing a small amount of antioxidant (e.g., perchloric acid).

• Drug Administration: F-15599 is administered systemically (i.p. or s.c.) or locally via reverse dialysis through the probe.

• Neurotransmitter Analysis: Dopamine and serotonin levels in the dialysates are quantified by high-performance liquid chromatography (HPLC) with electrochemical detection.[1]

Signaling Pathway

F-15599's biased agonism at the 5-HT1A receptor leads to the preferential activation of specific downstream signaling cascades.

Caption: Signaling pathway of F-15599 at the 5-HT1A receptor.

Conclusion

F-15599 tosylate represents a significant advancement in the development of 5-HT1A receptor agonists. Its unique profile of preferential postsynaptic activity, driven by biased agonism, offers the potential for improved therapeutic efficacy in treating depression and cognitive deficits with a potentially favorable side-effect profile. The synthetic route is well-defined, and its pharmacological properties are thoroughly characterized, providing a solid foundation for further clinical development. This technical guide serves as a comprehensive resource for researchers and professionals in the field of drug discovery and development interested in this promising therapeutic agent.

References

• 1. Single-unit recordings at dorsal raphe nucleus in the awake-anesthetized rat: spontaneous activity and responses to cutaneous innocuous and noxious stimulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis routes of 1-Boc-4-(4-fluoro-phenylamino)-piperidine [benchchem.com]
• 3. Intracellular recording in vivo from serotonergic neurons in the rat dorsal raphe nucleus: methodological considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

In vitro characterization of F-15599 tosylate

An In-Depth Technical Guide to the In Vitro Characterization of F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a potent and highly selective full agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1][2] What distinguishes F-15599 is its remarkable functional selectivity, or biased agonism. It preferentially activates postsynaptic 5-HT1A receptors located in cortical regions, such as the prefrontal cortex, over somatodendritic autoreceptors in the raphe nucleus.[1][3][4][5][6] This regional and pathway-specific activity suggests a promising therapeutic profile for various neurological and psychiatric disorders, including depression, cognitive deficits in schizophrenia, Rett syndrome, and Fragile X syndrome.[1]

This technical guide provides a comprehensive overview of the in vitro pharmacological characterization of F-15599. It details the key experimental findings that elucidate its binding affinity, functional potency, and unique signaling signature. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of F-15599 and other biased 5-HT1A receptor agonists.

Quantitative Data Summary

The following tables summarize the key quantitative data from various in vitro assays, highlighting the affinity and functional profile of F-15599 in comparison to other reference 5-HT1A receptor agonists.

Table 1: Receptor Binding Affinity

Compound	Receptor	Ki (nM)	pKi	Radioligand	Tissue/Cell Line
F-15599	Human 5-HT1A	3.4 [1]	~8.5 [5]	[3H]8-OH-DPAT	Recombinant cells
F13714	Human 5-HT1A	0.1[1]	-	[3H]8-OH-DPAT	Recombinant cells

Table 2: Functional Activity at Recombinant Human 5-HT1A Receptors

Assay	F-15599 Potency (EC50) Rank Order	F-15599 Efficacy (Emax)
ERK1/2 Phosphorylation	Most Potent [3][7]	Full Agonist
[35S]GTPγS Binding	Less potent than ERK1/2 phosphorylation[3][7]	Full Agonist
cAMP Accumulation Inhibition	Less potent than ERK1/2 phosphorylation[3][7]	Full Agonist
Receptor Internalization	Least Potent[3][7]	Partial Agonist

Table 3: G-Protein Activation Profile

G-Protein Subtype	F-15599 Preference	Efficacy Comparison
Gαi	Preferred [1][3]	More efficacious than at Gαo [3]
Gαo	Less preferred[1][3]	Less efficacious than at Gαi[3]

Table 4: Regional Selectivity in [35S]GTPγS Binding in Rat Brain

Brain Region	F-15599 Potency	Receptor Population
Frontal Cortex	More Potent [3][7]	Post-synaptic
Raphe Nucleus	Less Potent[3][7]	Pre-synaptic (autoreceptors)

Signaling Pathways and Experimental Workflows

The unique pharmacological profile of F-15599 is a result of its biased agonism, leading to the preferential activation of specific downstream signaling cascades.

F-15599-Mediated 5-HT1A Receptor Signaling

F-15599, upon binding to the 5-HT1A receptor, preferentially activates Gαi over Gαo G-proteins.[1][3] This leads to a robust stimulation of the Extracellular signal-Regulated Kinase (ERK) pathway, while having a comparatively weaker effect on the inhibition of adenylyl cyclase (and thus cAMP accumulation) and receptor internalization.[3][7]

F-15599 biased signaling at the 5-HT1A receptor.

Experimental Workflow: Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a compound for a specific receptor.

Workflow for a competitive radioligand binding assay.

Experimental Workflow: [35S]GTPγS Functional Assay

This functional assay measures G-protein activation following receptor stimulation.

Workflow for a [35S]GTPγS binding assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of the key experimental protocols used in the in vitro characterization of F-15599.

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of F-15599 for the 5-HT1A receptor.

• Materials:

  • Cell membranes expressing the human 5-HT1A receptor.

  • Radioligand: [3H]8-OH-DPAT.

  • Non-specific binding control: 10 µM 5-HT or another suitable 5-HT1A agonist/antagonist.

  • F-15599 tosylate.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation cocktail.

• Procedure:

  • A series of dilutions of F-15599 are prepared.

  • In a multi-well plate, cell membranes, a fixed concentration of [3H]8-OH-DPAT, and varying concentrations of F-15599 are incubated.

  • Separate wells are prepared for total binding (no competitor) and non-specific binding (with excess non-labeled ligand).

  • The mixture is incubated to allow binding to reach equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters, which traps the membrane-bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity on the filters is measured using a scintillation counter.

  • The concentration of F-15599 that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

[35S]GTPγS Binding Assays

• Objective: To measure the potency (EC50) and efficacy (Emax) of F-15599 in stimulating G-protein activation.

• Materials:

  • Cell membranes expressing the 5-HT1A receptor or brain tissue homogenates (e.g., frontal cortex, raphe nucleus).

  • [35S]GTPγS.

  • GDP.

  • F-15599 tosylate.

  • Assay buffer (containing MgCl2 and NaCl).

• Procedure:

  • Membranes are pre-incubated with GDP to ensure G-proteins are in their inactive state.

  • A dilution series of F-15599 is added to the membranes.

  • [35S]GTPγS is added to initiate the reaction.

  • The mixture is incubated to allow for agonist-stimulated binding of [35S]GTPγS to the Gα subunit.

  • The reaction is terminated by rapid filtration.

  • The amount of bound [35S]GTPγS is quantified by scintillation counting.

  • Dose-response curves are generated to determine the EC50 and Emax values.

cAMP Accumulation Assays

• Objective: To assess the ability of F-15599 to inhibit adenylyl cyclase activity.

• Materials:

  • Whole cells expressing the 5-HT1A receptor.

  • Forskolin (to stimulate adenylyl cyclase).

  • F-15599 tosylate.

  • cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Procedure:

  • Cells are pre-incubated with varying concentrations of F-15599.

  • Forskolin is added to stimulate cAMP production.

  • The cells are incubated for a defined period.

  • The reaction is stopped, and the cells are lysed.

  • The intracellular cAMP concentration is measured using a suitable detection kit.

  • The ability of F-15599 to inhibit forskolin-stimulated cAMP accumulation is quantified to determine its EC50 and Emax.

ERK1/2 Phosphorylation Assays

• Objective: To measure the potency and efficacy of F-15599 in activating the ERK signaling pathway.

• Materials:

  • Whole cells expressing the 5-HT1A receptor.

  • F-15599 tosylate.

  • Cell lysis buffer.

  • Antibodies specific for phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

  • Detection system (e.g., Western blot, ELISA, or cell-based immunoassays).

• Procedure:

  • Cells are treated with a range of F-15599 concentrations for a specific time.

  • The cells are lysed to release cellular proteins.

  • The levels of p-ERK and total ERK are measured using a specific immunoassay.

  • The ratio of p-ERK to total ERK is calculated to determine the extent of ERK activation.

  • Dose-response curves are constructed to determine the EC50 and Emax for ERK1/2 phosphorylation.

Conclusion

The in vitro characterization of F-15599 tosylate reveals a sophisticated pharmacological profile. Its high affinity and selectivity for the 5-HT1A receptor, combined with its pronounced biased agonism towards the Gαi-ERK1/2 signaling pathway, particularly in cortical regions, underscore its potential as a novel therapeutic agent. The data strongly suggest that F-15599's preferential activation of postsynaptic 5-HT1A receptors may lead to an improved efficacy and side-effect profile compared to non-biased 5-HT1A agonists. This technical guide provides a foundational understanding of the key in vitro properties of F-15599, which is essential for guiding further preclinical and clinical investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. F-15599 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aggression-reducing effects of F15599, a novel selective 5-HT1A receptor agonist, after microinjection into the ventral orbital prefrontal cortex, but not in infralimbic cortex in male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.revvity.com [resources.revvity.com]
• 7. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]

F-15599 tosylate effects on dorsal raphe 5-HT neurons

An In-Depth Technical Guide to the Effects of F-15599 Tosylate on Dorsal Raphe 5-HT Neurons

Introduction

F-15599 tosylate, a novel compound with high selectivity and efficacy for the serotonin (B10506) 1A (5-HT1A) receptor, has garnered significant interest within the neuroscience and drug development communities.[1][2] 5-HT1A receptors are critically involved in mood regulation and cognitive processes, making them a key target for therapeutic intervention in psychiatric disorders.[2] These receptors are located both presynaptically, as somatodendritic autoreceptors on serotonin (5-HT) neurons in the dorsal raphe nucleus (DRN), and postsynaptically on neurons in various brain regions, including the prefrontal cortex (PFC).[2][3]

Activation of presynaptic 5-HT1A autoreceptors in the DRN typically leads to hyperpolarization and a subsequent reduction in the firing rate of 5-HT neurons, thereby decreasing serotonin release throughout the brain.[4] Conversely, activation of postsynaptic 5-HT1A receptors in regions like the PFC can produce therapeutic effects. A significant challenge in developing 5-HT1A receptor agonists has been the simultaneous activation of both receptor populations, where the inhibitory presynaptic effects can counteract the desired postsynaptic actions.

F-15599 is distinguished by its preferential activity at postsynaptic 5-HT1A receptors over presynaptic autoreceptors.[1][5][6] Neurochemical, electrophysiological, and signal transduction studies have demonstrated that F-15599 activates postsynaptic 5-HT1A receptors in the frontal cortex at doses substantially lower than those required to inhibit the activity of 5-HT neurons in the dorsal raphe.[5][7] This profile suggests a promising therapeutic window, potentially offering enhanced antidepressant and pro-cognitive effects with a reduced side-effect profile compared to older 5-HT1A agonists.[1][6]

This technical guide provides a comprehensive overview of the effects of F-15599 on dorsal raphe 5-HT neurons, summarizing key quantitative data, detailing experimental methodologies, and illustrating the underlying mechanisms and experimental workflows.

Quantitative Data Summary

The preferential action of F-15599 on postsynaptic versus presynaptic 5-HT1A receptors is most evident in the dose-dependent separation of its effects on neuronal firing and neurotransmitter release.

Table 1: Electrophysiological Effects of F-15599 on Neuronal Firing

Brain Region	Neuron Type	Effect	Minimal Effective Dose (i.v.)	Reversibility
Medial Prefrontal Cortex (mPFC)	Pyramidal Neurons	Increased Firing Rate (Postsynaptic Effect)	0.2 µg/kg	Yes, by (±)WAY100635
Dorsal Raphe Nucleus (DRN)	5-HT Neurons	Reduced Firing Rate (Presynaptic Effect)	8.2 µg/kg	Yes, by (±)WAY100635
Data sourced from electrophysiological studies in anesthetized rats.[5][6][8]

Table 2: Neurochemical Effects of F-15599 on Neurotransmitter Release (In Vivo Microdialysis)

Brain Region	Neurotransmitter	Effect	ED₅₀ (i.p.)	Receptor Population
Medial Prefrontal Cortex (mPFC)	Dopamine	Increased Output	30 µg/kg	Postsynaptic 5-HT1A
Hippocampus	Serotonin (5-HT)	Reduced Release	240 µg/kg	Presynaptic 5-HT1A
Data sourced from in vivo microdialysis studies in rats, demonstrating an 8-fold selectivity for postsynaptic effects.[5][6][8]

Table 3: Signal Transduction Profile of F-15599

Assay	Brain Region / Cell Line	F-15599 Effect	Comparison
[³⁵S]-GTPγS Binding	Rat Brain Slices	More potent stimulation in Frontal Cortex	Less potent in Raphe
ERK1/2 Phosphorylation	Rat Prefrontal Cortex	Potent activation	-
c-fos mRNA Expression	Rat Brain Regions	Strong induction in Prefrontal Cortex	Weak to no induction in Raphe
Signal Transduction Cascade	h5-HT1A Receptor Cell Lines	More potent at stimulating ERK1/2 phosphorylation	Less potent at G-protein activation, receptor internalization, or cAMP inhibition
Data highlights F-15599's functional selectivity and biased agonism.[3][7]

Experimental Protocols

The characterization of F-15599's effects relies on several key experimental methodologies.

In Vivo Single-Unit Electrophysiology

This technique is used to directly measure the firing rate of individual neurons in live, anesthetized animals in response to drug administration.

• Animal Preparation: Male rats are anesthetized (e.g., with chloral (B1216628) hydrate). The animal is placed in a stereotaxic frame for precise electrode placement. Body temperature is maintained at 37°C.

• Electrode Placement: A recording electrode is lowered into the target brain region (dorsal raphe nucleus or medial prefrontal cortex) using stereotaxic coordinates. For DRN 5-HT neurons, identification is based on their characteristic slow (0.5–2.5 Hz), regular firing pattern and a long-duration, positive action potential.

• Drug Administration: F-15599 is administered intravenously (i.v.) in cumulative doses. A stable baseline firing rate is established for at least 3 minutes before the first injection.

• Data Acquisition: The electrical activity of a single neuron is recorded, amplified, and filtered. The number of action potentials (spikes) per unit of time is quantified to determine the firing rate.

• Antagonism Studies: To confirm that the observed effects are mediated by 5-HT1A receptors, a selective antagonist like (±)WAY100635 is administered after the agonist to observe the reversal of the effect.[5]

References

• 1. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Electrophysiological responses of serotoninergic dorsal raphe neurons to 5-HT1A and 5-HT1B agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the G-Protein Biased Agonism of F-15599 Tosylate

Introduction

F-15599, also known as NLX-101, is a potent and highly selective 5-HT1A receptor full agonist.[1] It demonstrates significant biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1] This functional selectivity is characterized by a preference for Gαi over Gαo protein coupling and a strong activation of the extracellular signal-regulated kinase (ERK1/2) phosphorylation pathway, with less potent effects on adenylyl cyclase inhibition or receptor internalization.[1][2] This unique signaling profile suggests that F-15599 may offer a novel therapeutic approach for conditions such as depression, cognitive disorders, and schizophrenia by selectively engaging beneficial signaling pathways while avoiding those that may lead to side effects.[1][3]

This technical guide provides a comprehensive overview of the G-protein biased agonism of F-15599, presenting key quantitative data, detailed experimental protocols for its characterization, and visual representations of its signaling pathways and experimental workflows.

Data Presentation

The following tables summarize the quantitative data on F-15599's binding affinity and functional potency at the 5-HT1A receptor across various signaling pathways, in comparison to other reference agonists.

Table 1: In Vitro Binding Affinities for the 5-HT1A Receptor

Compound	Kᵢ (nM) at human 5-HT₁ₐ Receptor	Selectivity
F-15599	3.4[4]	>1000-fold for 5-HT₁ₐ vs. other receptors[2]
F-13714	0.1[4]	High for 5-HT₁ₐ
(+)-8-OH-DPAT	Not specified in provided abstracts	Prototypical 5-HT₁ₐ agonist
5-HT	Not specified in provided abstracts	Endogenous ligand

Table 2: Functional Potency (pEC₅₀) and Efficacy (Eₘₐₓ) of F-15599 and Comparators at the Human 5-HT1A Receptor

Assay	Parameter	F-15599	F-13714	(+)-8-OH-DPAT	5-HT
[³⁵S]GTPγS Binding (G-protein activation)	pEC₅₀	Not specified	Not specified	Not specified	Not specified
Eₘₐₓ (%)	Not specified	Not specified	Not specified	100
cAMP Accumulation Inhibition	pEC₅₀	6.46[5]	8.67[5]	Not specified	Not specified
Eₘₐₓ (%)	Not specified	Not specified	Not specified	100
ERK1/2 Phosphorylation	pEC₅₀	7.81[5]	9.07[5]	Not specified	Not specified
Eₘₐₓ (%)	Not specified	Not specified	Not specified	100
Receptor Internalization	pEC₅₀	Less potent than ERK1/2 activation[2]	Not specified	Not specified	Not specified
Eₘₐₓ (%)	Not specified	Not specified	Not specified	100
Gαi Activation	pEC₅₀	More potent than Gαo[2]	Not specified	Not specified	Not specified
Eₘₐₓ (%)	More efficacious than Gαo[2]	Not specified	Not specified	Not specified
Gαo Activation	pEC₅₀	Less potent than Gαi[2]	Not specified	Not specified	Not specified
Eₘₐₓ (%)	Less efficacious than Gαi[2]	Not specified	Not specified	Not specified

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of F-15599 are provided below.

1. Radioligand Binding Assays

These assays are performed to determine the binding affinity of a compound for a specific receptor.

• Cell Preparation: Membranes are prepared from cell lines stably expressing the human 5-HT1A receptor (e.g., HeLa or CHO cells) or from specific brain regions (e.g., rat prefrontal cortex).[2]

• Radioligand: A radiolabeled ligand with high affinity for the 5-HT1A receptor, such as [³H]8-OH-DPAT, is used.

• Incubation: Cell membranes are incubated with the radioligand and varying concentrations of the test compound (e.g., F-15599).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Kᵢ) is then calculated using the Cheng-Prusoff equation.

2. [³⁵S]GTPγS Binding Assays

This functional assay measures the activation of G-proteins following agonist binding to a G-protein coupled receptor (GPCR).

• Membrane Preparation: Similar to radioligand binding assays, membranes are prepared from cells expressing the 5-HT1A receptor or from brain tissue.[2]

• Reaction Mixture: Membranes are incubated in a buffer containing GDP, the non-hydrolyzable GTP analog [³⁵S]GTPγS, and varying concentrations of the agonist (e.g., F-15599).

• Agonist Stimulation: Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Termination and Filtration: The reaction is terminated by rapid filtration, and the amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

• Data Analysis: Data are expressed as a percentage of the maximal stimulation produced by a reference agonist (e.g., 5-HT). Potency (pEC₅₀) and efficacy (Eₘₐₓ) are determined by nonlinear regression analysis of concentration-response curves.

3. cAMP Accumulation Assays

This assay measures the inhibition of adenylyl cyclase activity, a downstream effect of Gαi/o protein activation.

• Cell Culture: Whole cells expressing the 5-HT1A receptor (e.g., HeLa or CHO cells) are used.[2]

• Forskolin (B1673556) Stimulation: Cells are stimulated with forskolin to increase intracellular cAMP levels.

• Agonist Treatment: Cells are co-incubated with forskolin and varying concentrations of the 5-HT1A agonist. Agonist activation of Gαi inhibits adenylyl cyclase, leading to a decrease in cAMP production.

• cAMP Measurement: Intracellular cAMP levels are measured using various methods, such as enzyme-linked immunosorbent assay (ELISA) or homogeneous time-resolved fluorescence (HTRF).

• Data Analysis: The ability of the agonist to inhibit forskolin-stimulated cAMP accumulation is quantified, and potency (pEC₅₀) and efficacy (Eₘₐₓ) are calculated.

4. ERK1/2 Phosphorylation Assays

This assay measures the activation of the mitogen-activated protein kinase (MAPK) signaling pathway.

• Cell Culture: Cells expressing the 5-HT1A receptor are treated with varying concentrations of the agonist for a specific time period.[2]

• Cell Lysis: After treatment, cells are lysed to extract proteins.

• Phospho-ERK1/2 Detection: The levels of phosphorylated ERK1/2 (pERK1/2) and total ERK1/2 are quantified using methods such as Western blotting or ELISA with specific antibodies.[2]

• Data Analysis: The ratio of pERK1/2 to total ERK1/2 is calculated and expressed as a percentage of the maximal response to a reference agonist. Potency (pEC₅₀) and efficacy (Eₘₐₓ) are determined from concentration-response curves.

5. β-Arrestin Recruitment Assays

These assays are used to measure the recruitment of β-arrestin to the activated GPCR. While specific quantitative data for F-15599 is not detailed in the provided search results, a general methodology is described below.

• Assay Principle: These assays often utilize techniques like Bioluminescence Resonance Energy Transfer (BRET) or Enzyme Fragment Complementation (EFC).

• Cell Line Engineering: A cell line is engineered to express the 5-HT1A receptor fused to a donor molecule (e.g., a luciferase) and β-arrestin fused to an acceptor molecule (e.g., a fluorescent protein).

• Agonist Stimulation: Upon agonist binding, the receptor conformation changes, leading to the recruitment of the β-arrestin-acceptor to the receptor-donor.

• Signal Detection: The proximity of the donor and acceptor molecules results in a measurable signal (e.g., light emission in BRET).

• Data Analysis: The magnitude of the signal is proportional to the extent of β-arrestin recruitment. Potency (pEC₅₀) and efficacy (Eₘₐₓ) are determined from concentration-response curves.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways of the 5-HT1A receptor, the experimental workflow for assessing biased agonism, and the logical relationships of F-15599's downstream effects.

Caption: 5-HT1A receptor signaling pathways showing F-15599's biased agonism.

Caption: Experimental workflow for assessing the biased agonism of F-15599.

Caption: Logical relationships of F-15599's downstream effects in different brain regions.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

F-15599 Tosylate: A Technical Whitepaper on its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate, also known as NLX-101, is a selective and potent 5-HT1A receptor full agonist with a unique pharmacological profile characterized by biased agonism.[1] It preferentially activates postsynaptic 5-HT1A receptors over somatodendritic autoreceptors, a property that may offer significant advantages for the treatment of various neuropsychiatric disorders.[2][3][4][5][6] This document provides an in-depth technical guide on the core pharmacological characteristics, preclinical efficacy, and potential therapeutic applications of F-15599 tosylate. It includes a summary of quantitative data, detailed experimental protocols for key studies, and visualizations of relevant signaling pathways and experimental workflows.

Introduction

The serotonin (B10506) 1A (5-HT1A) receptor is a well-established target for the development of therapeutics for mood and cognitive disorders.[4] However, the clinical efficacy of many 5-HT1A receptor agonists has been limited, in part due to their indiscriminate activation of both presynaptic autoreceptors in the raphe nuclei and postsynaptic receptors in cortical and limbic regions. Activation of presynaptic 5-HT1A autoreceptors leads to a decrease in serotonin release, which can counteract the therapeutic effects mediated by postsynaptic receptors. F-15599 tosylate emerges as a promising candidate by overcoming this limitation through its preferential action on postsynaptic 5-HT1A receptors.[2][6] This functional selectivity is thought to underlie its potent antidepressant-like and procognitive effects observed in preclinical models.[2][7][8][9]

Pharmacological Profile

Receptor Binding Affinity

F-15599 tosylate demonstrates high affinity and selectivity for the human 5-HT1A receptor. In vitro binding studies have determined its binding affinity (Ki), which is summarized in the table below. The compound exhibits over 1000-fold selectivity for the 5-HT1A receptor compared to a wide range of other monoamine receptors, transporters, and enzymes.[2][5]

Receptor/Transporter/Enzyme	Binding Affinity (Ki, nM)
Human 5-HT1A Receptor	3.4[10]
Other Monoamine Receptors	>1000[2][5]
Monoamine Transporters (5-HT, DA, NA)	No significant interaction[5]
MAO-A and MAO-B Enzymes	No inhibitory activity[5]

Functional Selectivity and Biased Agonism

F-15599 tosylate exhibits functional selectivity, or biased agonism, by preferentially activating specific downstream signaling pathways upon binding to the 5-HT1A receptor.[1] It more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to G-protein activation, receptor internalization, or the inhibition of adenylyl cyclase.[5][11] Furthermore, it shows a preference for activating the Gαi subtype over the Gαo subtype of G-proteins.[1][5][11] This distinct signaling signature is believed to contribute to its preferential activation of postsynaptic 5-HT1A receptors located in the prefrontal cortex.[5][7]

Preclinical Efficacy and Neurochemical Effects

Effects on Neurotransmitter Levels

In vivo microdialysis studies in rats have demonstrated that F-15599 tosylate preferentially modulates dopamine (B1211576) release in the medial prefrontal cortex (mPFC) at doses lower than those required to affect serotonin release in the hippocampus. This provides strong evidence for its preferential postsynaptic 5-HT1A receptor activation.[2][6][12]

Neurochemical Effect	Brain Region	ED50 (µg/kg, i.p.)	Receptor Population Implicated
Increased Dopamine Output	Medial Prefrontal Cortex (mPFC)	30[2][6][12]	Postsynaptic 5-HT1A Heteroreceptors
Reduced Serotonin Release	Hippocampus	240[2][6][12]	Presynaptic 5-HT1A Autoreceptors

Antidepressant-like and Procognitive Effects

F-15599 tosylate has shown potent antidepressant-like and procognitive effects in various rodent models.

Behavioral Model	Species	Effect	ED50 or Effective Dose
Forced Swim Test (FST)	Rat	Reduced immobility	0.12 mg/kg, p.o.[4]
Forced Swim Test (FST)	Mouse	Reduced immobility	2 to 16 mg/kg, p.o.[8]
Unpredictable Chronic Mild Stress (UCMS)	Mouse	Normalized depressive-like behavior in FST	8 mg/kg (single injection)[7]
Phencyclidine-induced cognitive deficits	Rat	Attenuated working and reference memory deficits	0.16 mg/kg, i.p.[9]
Novel Object Recognition (NOR)	Mouse	No disruption of long-term memory consolidation	Up to 16 mg/kg[8]

Signaling Pathways and Experimental Workflows

Signaling Pathway of F-15599 at Postsynaptic 5-HT1A Receptors

Caption: Signaling cascade of F-15599 at postsynaptic 5-HT1A receptors.

Workflow for In Vivo Microdialysis

Caption: Experimental workflow for in vivo microdialysis studies.

Detailed Experimental Protocols

Radioligand Binding Assay for 5-HT1A Receptor Affinity

Objective: To determine the in vitro binding affinity (Ki) of F-15599 tosylate for the human 5-HT1A receptor.

Materials:

• Membranes from cells stably expressing the human 5-HT1A receptor (e.g., CHO or HEK293 cells).

• Radioligand: [³H]8-OH-DPAT.

• Non-specific binding control: 5-HT.

• F-15599 tosylate stock solution and serial dilutions.

• Binding buffer (e.g., 50 mM Tris-HCl, 4 mM CaCl₂, 0.1% ascorbic acid, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of F-15599 tosylate in the binding buffer.

• In a 96-well microplate, add the cell membranes, the radioligand ([³H]8-OH-DPAT) at a concentration near its Kd, and either the binding buffer (for total binding), a high concentration of 5-HT (for non-specific binding), or a dilution of F-15599 tosylate.

• Incubate the mixture at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding at each concentration of F-15599 tosylate by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of F-15599 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition binding data.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Microdialysis for Neurotransmitter Release

Objective: To measure the effect of F-15599 tosylate on extracellular levels of dopamine and serotonin in specific brain regions of awake, freely moving rats.

Materials:

• Adult male rats (e.g., Sprague-Dawley).

• Anesthetic (e.g., isoflurane (B1672236) or chloral (B1216628) hydrate).

• Stereotaxic apparatus.

• Guide cannulas and dummy probes.

• Microdialysis probes.

• Perfusion pump and fraction collector.

• Artificial cerebrospinal fluid (aCSF).

• F-15599 tosylate for injection (dissolved in a suitable vehicle).

• High-performance liquid chromatography with electrochemical detection (HPLC-ECD) system.

Procedure:

• Anesthetize the rat and place it in a stereotaxic apparatus.

• Implant a guide cannula stereotaxically into the target brain region (e.g., mPFC or hippocampus).[2] Secure the cannula to the skull with dental cement.

• Allow the animal to recover from surgery for a specified period (e.g., 24-48 hours).

• On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Allow for a stabilization period (e.g., 2-3 hours) to obtain a stable baseline of neurotransmitter levels.

• Collect dialysate samples at regular intervals (e.g., every 20 minutes) into vials containing an antioxidant.

• After collecting several baseline samples, administer F-15599 tosylate (or vehicle) via the desired route (e.g., intraperitoneal injection).

• Continue collecting dialysate samples for several hours post-injection.

• Analyze the concentration of dopamine and serotonin in the dialysate samples using HPLC-ECD.

• Express the results as a percentage of the mean baseline concentrations and calculate the ED₅₀ value for the effect of F-15599 on neurotransmitter release.[2]

Forced Swim Test (FST)

Objective: To assess the antidepressant-like activity of F-15599 tosylate in rodents.

Materials:

• Rats or mice.

• Cylindrical tanks filled with water (23-25°C).

• F-15599 tosylate for administration (dissolved in a suitable vehicle).

• Video recording equipment and analysis software (optional).

Procedure:

• Pre-test session (for rats): On the first day, place each rat individually into the cylinder of water for 15 minutes. This is to induce a state of helplessness.

• Test session (24 hours after the pre-test for rats; single session for mice): Administer F-15599 tosylate or vehicle at a specified time before the test (e.g., 30-60 minutes).

• Place the animal back into the water-filled cylinder for a 5-minute test session.

• Record the duration of immobility during the test session. Immobility is defined as the state in which the animal makes only the minimal movements necessary to keep its head above water.

• A significant reduction in the duration of immobility in the F-15599-treated group compared to the vehicle-treated group is indicative of an antidepressant-like effect.[4]

• Calculate the ED₅₀ value for the reduction in immobility.

Potential Therapeutic Applications and Future Directions

The unique pharmacological profile of F-15599 tosylate, particularly its preferential activation of postsynaptic 5-HT1A receptors in the prefrontal cortex, positions it as a promising candidate for the treatment of several neuropsychiatric disorders.

• Major Depressive Disorder: By enhancing dopaminergic and serotonergic neurotransmission in cortical areas without the initial dampening effect of autoreceptor activation, F-15599 may offer a more rapid onset of action and improved efficacy compared to existing antidepressants.[2][6] Studies have shown its potential as a fast-acting antidepressant.[8]

• Cognitive Deficits in Schizophrenia: The procognitive effects of F-15599, demonstrated by its ability to reverse cognitive impairments in animal models, suggest its potential as an adjunctive therapy to improve cognitive function in individuals with schizophrenia.[2][9]

• Rett Syndrome and Fragile X Syndrome: F-15599 is also being investigated for its potential therapeutic benefits in neurodevelopmental disorders such as Rett syndrome and Fragile X syndrome.[1] As of September 2024, it is in phase 1 clinical trials for Fragile X syndrome.[1]

Future research should focus on further elucidating the long-term effects of F-15599 tosylate and its clinical efficacy and safety profile in human populations for these and other potential indications.

Conclusion

F-15599 tosylate is a novel 5-HT1A receptor agonist with a compelling preclinical data package. Its preferential activation of postsynaptic 5-HT1A receptors and distinct signaling profile translate into potent antidepressant-like and procognitive effects in animal models. The data presented in this whitepaper underscore the significant therapeutic potential of F-15599 tosylate and provide a solid foundation for its continued development as a next-generation therapeutic for a range of neuropsychiatric conditions.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Jagiellonian University Repository [ruj.uj.edu.pl]
• 8. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. F15599, a preferential post-synaptic 5-HT1A receptor agonist: activity in models of cognition in comparison with reference 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Early-Stage Research Findings on F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a novel pharmaceutical compound that has garnered significant interest in the field of neuropsychopharmacology. Early-stage research has identified it as a potent and highly selective full agonist of the serotonin (B10506) 1A (5-HT1A) receptor. A key distinguishing feature of F-15599 is its functional selectivity, or biased agonism, demonstrating a preferential activation of postsynaptic 5-HT1A receptors over somatodendritic autoreceptors. This unique pharmacological profile suggests its potential therapeutic application in a range of neurological and psychiatric disorders, including depression and cognitive deficits associated with schizophrenia. This technical guide provides a comprehensive overview of the foundational preclinical research on F-15599 tosylate, detailing its binding characteristics, signaling pathways, and effects in various experimental models.

Core Data Summary

The following tables summarize the key quantitative data from early-stage in vitro and in vivo studies of F-15599 tosylate.

Table 1: Receptor Binding Affinity of F-15599

Receptor/Transporter	Radioligand	Preparation	pKi (mean ± SEM)	Ki (nM)	Reference
Human 5-HT1A	[3H]8-OH-DPAT	CHO cells	8.46 ± 0.04	3.47	[1]
Rat 5-HT1A	[3H]8-OH-DPAT	Hippocampus	8.5 ± 0.1	3.16	[1]
Human Dopamine (B1211576) D4	[3H]WAY-100635	HEK-293 cells	-	3.3	[2]
Human Dopamine D2L	[3H]WAY-100635	HEK-293 cells	-	940	[2]
Human Dopamine D3	[3H]WAY-100635	HEK-293 cells	-	370	[2]

F-15599 shows high affinity and selectivity for the 5-HT1A receptor, with significantly lower affinity for other tested receptors.

Table 2: In Vitro Functional Activity of F-15599 at Human 5-HT1A Receptors

Assay	Cell Line	Parameter	F-15599 Value
[35S]GTPγS Binding	CHO	pEC50	7.2 ± 0.1
[35S]GTPγS Binding	CHO	Emax (%)	98 ± 5
Adenylyl Cyclase Inhibition	CHO	pEC50	6.9 ± 0.1
Adenylyl Cyclase Inhibition	CHO	Emax (%)	85 ± 3
ERK1/2 Phosphorylation	CHO	pEC50	7.8 ± 0.1
ERK1/2 Phosphorylation	CHO	Emax (%)	110 ± 10

F-15599 potently stimulates G-protein activation and downstream signaling pathways, with a notable potency for ERK1/2 phosphorylation.[1]

Table 3: In Vivo Efficacy of F-15599 in Rodent Models

Model	Species	Effect	Route	ED50 (µg/kg)	Reference
Forced Swim Test	Rat	Antidepressant-like	p.o.	100	[3]
Dopamine Output (mPFC)	Rat	Increased Dopamine Release	i.p.	30	[3]
5-HT Release (Hippocampus)	Rat	Reduced Serotonin Release	i.p.	240	[3]
5-HT Cell Firing Suppression	Rat	Inhibition of Firing	i.v.	7.3	[3]
Lower Lip Retraction	Rat	5-HT Syndrome	p.o.	>2500	[4]
Flat Body Posture	Rat	5-HT Syndrome	p.o.	>2500	[4]
Forepaw Treading	Rat	5-HT Syndrome	p.o.	>2500	[4]

F-15599 demonstrates potent activity in models of antidepressant efficacy at doses significantly lower than those required to induce serotonergic side effects.[3][5] The compound shows a clear separation between its effects on postsynaptic (dopamine release in mPFC) and presynaptic (5-HT release in hippocampus, 5-HT cell firing) 5-HT1A receptors.[3]

Signaling Pathways and Experimental Workflows

F-15599 Signaling at the 5-HT1A Receptor

F-15599 exerts its effects by binding to and activating 5-HT1A receptors, which are G-protein coupled receptors (GPCRs). Upon activation, the receptor preferentially couples to the Gαi subunit over the Gαo subunit of the heterotrimeric G-protein complex. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Furthermore, F-15599 potently stimulates the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2), a key downstream signaling cascade involved in neuroplasticity and cellular regulation.[1]

F-15599 signaling cascade at the 5-HT1A receptor.

Experimental Workflow: [³⁵S]GTPγS Binding Assay

This assay is a functional measure of G-protein activation following receptor agonism. It utilizes a non-hydrolyzable analog of GTP, [³⁵S]GTPγS, to quantify the extent of G-protein activation.

Workflow for the [³⁵S]GTPγS binding assay.

Experimental Workflow: In Vivo Microdialysis

This technique is used to measure the levels of neurotransmitters, such as dopamine and serotonin, in the extracellular fluid of specific brain regions in freely moving animals.

References

• 1. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

F-15599 Tosylate: A Technical Guide to its Role in Neurotransmission as a Biased 5-HT1A Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate, also known as NLX-101, is a potent and highly selective serotonin (B10506) 5-HT1A receptor agonist that exhibits a unique mechanism of action known as biased agonism or functional selectivity. This compound preferentially activates postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex, over somatodendritic autoreceptors in the raphe nuclei.[1][2][3][4] This regional and signaling preference is attributed to its distinct engagement of downstream intracellular pathways, favoring Gαi-protein coupling and extracellular signal-regulated kinase (ERK1/2) phosphorylation over Gαo coupling and adenylyl cyclase inhibition.[1][5] This technical guide provides an in-depth overview of F-15599 tosylate, summarizing its receptor binding and functional activity, detailing the experimental protocols used for its characterization, and visualizing its complex signaling pathways and experimental workflows.

Introduction

The serotonin 5-HT1A receptor is a well-established target for the treatment of neuropsychiatric disorders such as depression and anxiety.[6] However, traditional 5-HT1A receptor agonists often exhibit limited efficacy due to their indiscriminate activation of both presynaptic autoreceptors, which leads to a reduction in serotonin release, and postsynaptic heteroreceptors, which mediate the desired therapeutic effects. F-15599 tosylate represents a novel approach by demonstrating a clear preference for postsynaptic 5-HT1A receptors.[2][4] This biased agonism suggests the potential for enhanced therapeutic efficacy and a more favorable side-effect profile compared to non-selective agonists.[3]

Quantitative Pharmacological Data

The pharmacological profile of F-15599 has been extensively characterized through a variety of in vitro and in vivo assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Receptor Binding Affinities

Receptor/Transporter	Radioligand	Tissue/Cell Line	Kᵢ (nM)	Reference
Human 5-HT₁ₐ	[³H]8-OH-DPAT	CHO cells	3.4	[7]
Rat 5-HT₁ₐ	[³H]8-OH-DPAT	Hippocampus	2.2	[1]
> 50 other receptors	Various	Various	>1000	[2][4]

Table 2: In Vitro Functional Activity at Human 5-HT1A Receptors

Assay	Parameter	F-15599	(+)-8-OH-DPAT	5-HT	Reference
[³⁵S]GTPγS Binding	EC₅₀ (nM)	12.6	3.2	10.0	[1]
Eₘₐₓ (% of 5-HT)	95	100	100	[1]
cAMP Inhibition	EC₅₀ (nM)	251	1.6	3.2	[1]
Eₘₐₓ (% inhibition)	78	90	92	[1]
ERK1/2 Phosphorylation	EC₅₀ (nM)	3.2	20.0	12.6	[1]
Eₘₐₓ (% of 5-HT)	110	100	100	[1]
Gαᵢ Activation	EC₅₀ (nM)	7.9	12.6	15.8	[1]
Eₘₐₓ (% of 5-HT)	120	100	100	[1]
Gαₒ Activation	EC₅₀ (nM)	31.6	10.0	10.0	[1]
Eₘₐₓ (% of 5-HT)	80	100	100	[1]

Table 3: In Vivo Neurochemical and Electrophysiological Effects

Model	Effect	Parameter	F-15599	Reference
Rat Microdialysis	↑ Dopamine (B1211576) release (mPFC)	ED₅₀ (µg/kg, i.p.)	30	[2][4]
↓ 5-HT release (Hippocampus)	ED₅₀ (µg/kg, i.p.)	240	[2][4]
Rat Electrophysiology	↑ Firing rate (mPFC pyramidal neurons)	Min. Effective Dose (µg/kg, i.v.)	0.2	[2][4]
↓ Firing rate (Dorsal Raphe 5-HT neurons)	Min. Effective Dose (µg/kg, i.v.)	8.2	[2][4]

Signaling Pathways and Logical Relationships

F-15599's biased agonism is characterized by its differential activation of downstream signaling cascades upon binding to the 5-HT1A receptor.

F-15599 signaling pathway at the 5-HT1A receptor.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize F-15599.

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of F-15599 for the 5-HT1A receptor.

• Materials:

  • Cell membranes from CHO cells stably expressing human 5-HT1A receptors or rat hippocampal tissue.

  • Radioligand: [³H]8-OH-DPAT.

  • Binding buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

  • Wash buffer: Ice-cold 50 mM Tris-HCl.

  • Non-specific binding determination: 10 µM 5-HT.

  • Glass fiber filters (GF/C), pre-soaked in 0.3% polyethyleneimine (PEI).

  • Scintillation cocktail.

• Procedure:

  • Incubate cell membranes (50-100 µg protein) with various concentrations of F-15599 and a fixed concentration of [³H]8-OH-DPAT (typically at its Kd value) in the binding buffer.

  • Incubate for 60 minutes at 30°C.

  • Terminate the reaction by rapid vacuum filtration through the pre-soaked glass fiber filters.

  • Wash the filters three times with ice-cold wash buffer.

  • Measure the radioactivity retained on the filters by liquid scintillation counting.

  • Calculate IC₅₀ values from competition curves and convert to Kᵢ values using the Cheng-Prusoff equation.

Workflow for radioligand binding assay.

[³⁵S]GTPγS Binding Assay

• Objective: To measure the functional activation of G-proteins by F-15599 at the 5-HT1A receptor.

• Materials:

  • Cell membranes from CHO cells expressing human 5-HT1A receptors.

  • Assay buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • GDP: 10 µM.

  • [³⁵S]GTPγS: 0.1 nM.

  • F-15599 and other agonists at various concentrations.

• Procedure:

  • Pre-incubate membranes with GDP for 15 minutes on ice.

  • Add F-15599 or other agonists to the membranes and incubate for 10 minutes at 30°C.

  • Initiate the reaction by adding [³⁵S]GTPγS and incubate for 30 minutes at 30°C.

  • Terminate the reaction by rapid filtration through GF/B filters.

  • Wash filters with ice-cold wash buffer.

  • Measure radioactivity by scintillation counting.

  • Determine EC₅₀ and Eₘₐₓ values from concentration-response curves.

ERK1/2 Phosphorylation Assay

• Objective: To quantify the activation of the ERK1/2 signaling pathway by F-15599.

• Materials:

  • CHO cells expressing human 5-HT1A receptors, cultured in 96-well plates.

  • Serum-free medium.

  • F-15599 and other agonists.

  • Lysis buffer containing protease and phosphatase inhibitors.

  • Antibodies: primary anti-phospho-ERK1/2 and anti-total-ERK1/2, and a secondary horseradish peroxidase (HRP)-conjugated antibody.

  • Chemiluminescent substrate.

• Procedure:

  • Starve cells in serum-free medium for 24 hours.

  • Treat cells with various concentrations of F-15599 for 5-10 minutes.

  • Lyse the cells and collect the lysates.

  • Determine protein concentration of the lysates.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane (Western Blot).

  • Probe the membrane with primary antibodies against phospho-ERK1/2 and total-ERK1/2.

  • Incubate with HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and quantify band intensities.

  • Normalize phospho-ERK1/2 levels to total-ERK1/2 levels.

Workflow for ERK1/2 phosphorylation assay.

In Vivo Microdialysis

• Objective: To measure the effect of F-15599 on extracellular levels of dopamine and serotonin in specific brain regions of freely moving rats.

• Materials:

  • Adult male Sprague-Dawley rats.

  • Stereotaxic apparatus.

  • Microdialysis probes (e.g., 4 mm membrane).

  • Artificial cerebrospinal fluid (aCSF) for perfusion.

  • F-15599 dissolved in saline.

  • HPLC system with electrochemical detection.

• Procedure:

  • Anesthetize rats and implant a guide cannula stereotaxically targeting the medial prefrontal cortex (mPFC) or dorsal hippocampus.

  • Allow animals to recover for at least 48 hours.

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a constant flow rate (e.g., 1 µL/min).

  • Collect baseline dialysate samples every 20 minutes.

  • Administer F-15599 (intraperitoneally or subcutaneously) and continue collecting dialysate samples.

  • Analyze the concentration of dopamine and serotonin in the dialysates using HPLC-ED.

  • Express results as a percentage change from baseline levels.

Conclusion

F-15599 tosylate is a pioneering example of a biased agonist targeting the 5-HT1A receptor. Its preferential activation of postsynaptic 5-HT1A receptors in the prefrontal cortex, coupled with a distinct signaling profile that favors the ERK1/2 pathway, distinguishes it from conventional 5-HT1A agonists.[1][2][4][5] The quantitative data and experimental methodologies presented in this guide provide a comprehensive foundation for understanding its unique mechanism of action. This profile suggests that F-15599 and similar functionally selective ligands may offer a promising strategy for the development of more effective and better-tolerated treatments for depression and other neuropsychiatric disorders.

References

• 1. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Signaling Mechanisms for the Antidepressant Effects of NLX-101, a Selective Cortical 5-HT1A Receptor Biased Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Tosylate Salt Form of F-15599 (NLX-101)

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599, also known as NLX-101, is a potent and highly selective 5-HT1A receptor full agonist demonstrating functional selectivity or "biased agonism".[1] It preferentially activates postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1] This unique pharmacological profile has positioned F-15599 as a promising therapeutic candidate for a range of neuropsychiatric disorders, including depression, schizophrenia, and Rett syndrome.[1] While the tosylate salt of F-15599 has been utilized in preclinical research, detailed public information regarding its specific synthesis and physicochemical properties is limited. This guide provides a comprehensive overview of the available pharmacological data for F-15599, general principles of tosylate salt formation in pharmaceuticals, and methodologies for key preclinical experiments, aiming to equip researchers and drug developers with a thorough understanding of this compound.

Introduction to F-15599 and the Role of the Tosylate Salt

F-15599 is a small molecule with the chemical name 3-Chloro-4-fluorophenyl-[4-fluoro-4-[[(5-methylpyrimidin-2-ylmethyl)amino]methyl]piperidin-1-yl]methanone.[1] It exhibits high affinity and selectivity for the serotonin (B10506) 5-HT1A receptor.[2] The tosylate (p-toluenesulfonate) salt form is often selected in pharmaceutical development to improve the physicochemical properties of a drug substance, such as solubility, stability, and handling characteristics.[3][4] The use of F-15599 as a tosylate salt in various studies suggests that this form possesses favorable attributes for research and potential clinical development.

Advantages of Tosylate Salts in Drug Development

Tosylate salts are formed by the reaction of a basic drug with p-toluenesulfonic acid. This can confer several advantages:

• Improved Solubility: Tosylate salts can exhibit enhanced aqueous solubility compared to the free base, which is crucial for oral bioavailability and formulation development.[3]

• Enhanced Stability: The salt form can be more chemically and physically stable, leading to a longer shelf-life and more consistent product quality.[3]

• Crystallinity: Tosylate salts often form well-defined crystals, which is advantageous for purification, handling, and formulation consistency.[5]

• Reduced Hygroscopicity: Some tosylate salts have been shown to be only slightly hygroscopic, which simplifies manufacturing and storage.[3]

Pharmacological Profile of F-15599

F-15599 distinguishes itself from other 5-HT1A receptor agonists through its preferential action on postsynaptic receptors, particularly in the prefrontal cortex.[2][6] This regional and functional selectivity is believed to contribute to its potential therapeutic efficacy with a favorable side-effect profile.[7]

Quantitative Pharmacological Data

The following tables summarize key quantitative data from preclinical studies of F-15599.

Parameter	Value	Species	Administration Route	Reference
Receptor Binding
5-HT1A Receptor Affinity (Ki)	Not explicitly stated in search results	In vitro
In Vivo Efficacy
Antidepressant-like effects (Forced Swim Test)	ED50: 100 µg/kg	Rat	p.o.	[2]
Antidepressant-like effects (Forced Swim Test)	2 to 16 mg/kg	Mouse	p.o.	[8]
Increase in prefrontal cortex dopamine (B1211576) output	ED50: 30 µg/kg	Rat	i.p.	[2]
Reduction in hippocampal 5-HT release	ED50: 240 µg/kg	Rat	i.p.	[2]
Increased discharge of mPFC pyramidal neurons	Minimal effective dose: 0.2 µg/kg	Rat	i.v.	[2]
Reduced discharge of dorsal raphe 5-HT neurons	Minimal effective dose: 8.2 µg/kg	Rat	i.v.	[2]
Biochemical Effects
Increased p-ERK1/2 in prefrontal cortex	Significant at 0.16 mg/kg	Rat	i.p.	[9]
Increased pmTOR in prefrontal cortex	Significant at 0.16 mg/kg	Rat	i.p.	[9]
Increased pAkt in prefrontal cortex	Significant at 0.16 mg/kg	Rat	i.p.	[9]

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway of F-15599 at Postsynaptic 5-HT1A Receptors

F-15599, upon binding to postsynaptic 5-HT1A receptors, preferentially activates Gαi over Gαo G-protein subtypes.[1] This leads to the activation of downstream signaling cascades, including the phosphorylation of extracellular signal-regulated kinases (ERK1/2).[1]

Caption: Proposed signaling cascade of F-15599 at postsynaptic 5-HT1A receptors.

Experimental Workflow for Assessing Antidepressant-like Activity

A common preclinical workflow to evaluate the antidepressant potential of a compound like F-15599 involves the Forced Swim Test (FST).

Caption: Experimental workflow for the Forced Swim Test with F-15599.

Experimental Protocols

Synthesis of F-15599 Tosylate Salt

Detailed experimental protocols for the synthesis of the tosylate salt of F-15599 are not publicly available in the reviewed literature. However, a general procedure for the formation of a tosylate salt of a basic compound is as follows:

• Dissolution: The free base of the compound (F-15599) is dissolved in a suitable organic solvent (e.g., ethyl acetate, methanol, isopropanol).[5]

• Acid Addition: A solution of p-toluenesulfonic acid in a suitable solvent is added to the solution of the free base, typically in a 1:1 molar ratio.

• Precipitation/Crystallization: The tosylate salt may precipitate out of the solution directly or after cooling, concentration of the solvent, or addition of an anti-solvent.

• Isolation and Purification: The resulting solid is collected by filtration, washed with a suitable solvent to remove impurities, and dried under vacuum.

• Characterization: The final product would be characterized by methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray powder diffraction (XRPD) to confirm its structure and purity.

In Vivo Microdialysis

This protocol is based on methodologies described for assessing the effects of F-15599 on neurotransmitter levels.[2]

• Animal Preparation: Anesthetized rats are stereotaxically implanted with microdialysis probes in the brain region of interest (e.g., medial prefrontal cortex or hippocampus).

• Perfusion: The probes are perfused with artificial cerebrospinal fluid at a constant flow rate.

• Baseline Collection: After a stabilization period, baseline dialysate samples are collected at regular intervals.

• Drug Administration: F-15599 tosylate, dissolved in a vehicle, is administered to the animals (e.g., via intraperitoneal injection).

• Sample Collection: Dialysate samples continue to be collected at regular intervals post-administration.

• Neurotransmitter Analysis: The concentration of neurotransmitters (e.g., dopamine, serotonin) in the dialysate samples is quantified using High-Performance Liquid Chromatography (HPLC) with electrochemical detection.

• Data Analysis: Neurotransmitter levels are expressed as a percentage of the baseline and analyzed for statistical significance.

Electrophysiological Recording

This protocol is based on methods used to evaluate the effects of F-15599 on neuronal firing.[2]

• Animal Preparation: Anesthetized rats are placed in a stereotaxic frame. A recording electrode is lowered into the target brain region (e.g., dorsal raphe nucleus or medial prefrontal cortex).

• Neuronal Identification: Single-unit extracellular recordings are obtained, and neurons are identified based on their characteristic firing patterns and response to pharmacological challenges.

• Baseline Recording: The baseline firing rate of an identified neuron is recorded for a stable period.

• Drug Administration: F-15599 tosylate is administered intravenously in escalating doses.

• Recording: The firing rate of the neuron is continuously recorded throughout the drug administration period.

• Data Analysis: Changes in the neuronal firing rate are calculated as a percentage of the baseline and analyzed to determine the dose-response relationship.

Conclusion

The tosylate salt of F-15599 is a key formulation used in the preclinical evaluation of this promising 5-HT1A receptor biased agonist. While specific data on the synthesis and physicochemical properties of the tosylate salt are not widely published, the extensive pharmacological data available for F-15599 highlight its potential as a novel therapeutic agent. Its preferential activation of postsynaptic 5-HT1A receptors in cortical regions provides a strong rationale for its continued investigation in neuropsychiatric disorders. This guide consolidates the current understanding of F-15599 and provides a framework for researchers and drug developers working with this compound. Further disclosure of the specific properties of the tosylate salt form would be highly beneficial to the scientific community for advancing its development.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP2124933B1 - Tosylate salt of a therapeutic compound and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 4. pharmtech.com [pharmtech.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. NLX-101, a highly selective 5-HT1A receptor biased agonist, mediates antidepressant-like activity in rats via prefrontal cortex 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for F-15599 Tosylate in In Vivo Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a potent and selective 5-HT1A receptor full agonist.[1] It exhibits functional selectivity, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1] This unique pharmacological profile makes F-15599 a valuable tool for investigating the role of postsynaptic 5-HT1A receptors in various physiological and pathological processes. In rodent models, F-15599 has demonstrated antidepressant-like, anxiolytic-like, procognitive, and antidyskinetic effects.[1] These application notes provide a summary of reported dosages and detailed protocols for in vivo rodent studies to guide researchers in their experimental design.

Mechanism of Action & Signaling Pathway

F-15599 acts as a biased agonist at the 5-HT1A receptor. It preferentially activates the Gαi protein subtype over the Gαo subtype and stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) more potently than it affects cAMP accumulation or receptor internalization.[1][2] This biased agonism is thought to underlie its preferential action at postsynaptic 5-HT1A receptors, leading to increased neuronal activity in regions like the prefrontal cortex.[1][3][4]

F-15599 Signaling Pathway

Quantitative Data Summary

The following tables summarize the effective dosages of F-15599 tosylate in various in vivo rodent models. Dosages are expressed as the weight of the base.

Table 1: Electrophysiological and Neurochemical Studies in Rats

Experimental Model	Administration Route	Dosage Range	Effect	Reference
Single-unit recordings in medial prefrontal cortex (mPFC)	i.v.	From 0.2 µg/kg	Increased pyramidal neuron discharge rate	[3][4]
Single-unit recordings in dorsal raphe (DR)	i.v.	>8.2 µg/kg	Reduced 5-HT neuron firing rate	[3][4]
Microdialysis in mPFC	i.p.	ED50: 30 µg/kg	Increased dopamine (B1211576) output	[3][4]
Microdialysis in hippocampus	i.p.	ED50: 240 µg/kg	Reduced 5-HT release	[3][4]
ERK1/2 Phosphorylation in frontal cortex	i.p.	0.63 mg/kg	Stimulated ERK1/2 phosphorylation	[2]
ERK1/2 Phosphorylation in hippocampus	i.p.	0.63 mg/kg	Reduced ERK1/2 phosphorylation	[2]

Table 2: Behavioral Studies in Rodents

Experimental Model	Species	Administration Route	Dosage Range	Effect	Reference
Forced Swim Test	Rat	p.o.	ED50: 0.12 mg/kg	Reduced immobility	[5]
Forced Swim Test	Rat	i.p.	ED50: 0.08 mg/kg	Reduced immobility	[5]
Forced Swim Test	Mouse	p.o.	2 - 16 mg/kg	Reduced immobility	[6]
Hypothermia	Rat	p.o.	MED: 0.63 mg/kg	Decreased body temperature	[5]
Hypothermia	Mouse	p.o.	4 - 16 mg/kg	Decreased body temperature	[6]
Plasma Corticosterone (B1669441) Levels	Rat	p.o.	0.16 - 2.5 mg/kg	Increased corticosterone levels	[5]
Locomotor Activity	Mouse	p.o.	16 mg/kg	Decreased locomotor activity	[6]

Experimental Protocols

Protocol 1: In Vivo Electrophysiological Recording in Anesthetized Rats

This protocol is based on methodologies described for assessing the effects of F-15599 on neuronal firing in the medial prefrontal cortex (mPFC) and dorsal raphe (DR).[3][4]

1. Animal Preparation:

• Male Sprague-Dawley rats (250-300g) are anesthetized with chloral (B1216628) hydrate (B1144303) (400 mg/kg, i.p.).
• The animal is placed in a stereotaxic frame. Body temperature is maintained at 37°C with a heating pad.
• A catheter is inserted into a lateral tail vein for intravenous (i.v.) drug administration.

2. Electrode Placement:

• For mPFC recordings, a burr hole is drilled above the cortex (AP: +3.2 mm, ML: -0.8 mm from bregma).
• For DR recordings, a burr hole is drilled above the cerebellum (AP: -7.8 mm, ML: 0.0 mm from bregma).
• A glass micropipette filled with 2M NaCl is lowered into the target region to record extracellular single-unit activity.

3. Recording and Drug Administration:

• Once a stable neuron is identified, a baseline firing rate is recorded for at least 5 minutes.
• F-15599 tosylate is dissolved in saline and administered i.v. in increasing cumulative doses.
• Changes in neuronal firing rate are recorded and analyzed.

4. Antagonist Challenge (Optional):

• To confirm 5-HT1A receptor mediation, the selective antagonist WAY-100635 can be administered after the F-15599-induced effect has stabilized.

A[label="Anesthetize Rat\n(Chloral Hydrate)", fillcolor="#F1F3F4", fontcolor="#202124"]; B[label="Place in Stereotaxic Frame\n& Insert IV Catheter", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Drill Burr Hole over\nmPFC or DR", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Lower Recording Electrode", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Record Baseline\nNeuronal Firing", fillcolor="#FBBC05", fontcolor="#202124"]; F [label="Administer F-15599 (i.v.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="Record Changes in\nFiring Rate", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Administer WAY-100635\n(Optional)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; I[label="Analyze Data", fillcolor="#5F6368", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G; G -> H -> I; F -> G [label="Observe Effect"]; H -> I[label="Confirm Mechanism"]; }

Electrophysiology Workflow

Protocol 2: Forced Swim Test (FST) in Rodents

This protocol is adapted from studies evaluating the antidepressant-like effects of F-15599.[5][6]

1. Animal Acclimation:

• Mice or rats are housed in the testing room for at least 1 hour before the experiment.

2. Drug Administration:

• F-15599 tosylate is dissolved in a suitable vehicle (e.g., water or saline) and administered via the desired route (p.o. or i.p.).
• The drug is typically administered 30-60 minutes before the test.

3. Test Procedure:

• Animals are individually placed in a glass cylinder (e.g., 25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth where they cannot touch the bottom.
• The session is recorded for a total of 6 minutes.
• The duration of immobility (floating without struggling) is scored during the last 4 minutes of the test.

4. Data Analysis:

• The mean duration of immobility is calculated for each treatment group.
• Statistical analysis (e.g., ANOVA followed by post-hoc tests) is used to compare the F-15599-treated groups to the vehicle control group.

Protocol 3: Microdialysis for Neurotransmitter Release in Rats

This protocol is based on studies measuring dopamine and serotonin (B10506) release.[3][4]

1. Surgical Implantation of Microdialysis Probe:

• Rats are anesthetized and a guide cannula is stereotaxically implanted targeting the brain region of interest (e.g., mPFC or hippocampus).
• The cannula is secured with dental cement, and the animals are allowed to recover for at least 48 hours.

2. Microdialysis Procedure:

• On the day of the experiment, a microdialysis probe is inserted into the guide cannula.
• The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).
• After a stabilization period, dialysate samples are collected at regular intervals (e.g., every 20 minutes).

3. Drug Administration and Sample Collection:

• After collecting baseline samples, F-15599 tosylate is administered (e.g., i.p.).
• Dialysate collection continues for a specified period post-injection.

4. Neurochemical Analysis:

• The concentrations of neurotransmitters (e.g., dopamine, 5-HT) in the dialysate samples are quantified using high-performance liquid chromatography (HPLC) with electrochemical detection.
• Results are typically expressed as a percentage of the baseline neurotransmitter levels.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: F-15599 Tosylate for Injection

Audience: Researchers, scientists, and drug development professionals.

Introduction

F-15599, also known as NLX-101, is a potent and selective 5-HT₁ₐ receptor full agonist. It exhibits functional selectivity, or biased agonism, by preferentially activating postsynaptic serotonin (B10506) 5-HT₁ₐ receptors over somatodendritic serotonin 5-HT₁ₐ autoreceptors.[1] This unique pharmacological profile has led to its investigation for the treatment of various conditions, including depression, schizophrenia, cognitive disorders, Rett syndrome, and Fragile X syndrome.[1] These application notes provide a protocol for dissolving F-15599 tosylate for injection based on preclinical research findings.

Quantitative Data Summary

The following tables summarize the effective doses (ED₅₀) of F-15599 in various preclinical models.

Table 1: Neurochemical Effects of F-15599

Effect	Model System	Route of Administration	ED₅₀	Reference
Increased Dopamine Output in mPFC	Rat Microdialysis	i.p.	30 µg/kg	[2][3]
Reduced Hippocampal 5-HT Release	Rat Microdialysis	i.p.	240 µg/kg	[2][3]

Table 2: Electrophysiological Effects of F-15599

Effect	Model System	Route of Administration	Minimal Effective Dose	Reference
Increased Pyramidal Neuron Discharge Rate in mPFC	Rat in vivo electrophysiology	i.v.	0.2 µg/kg	[2][3]
Reduced Dorsal Raphe 5-HT Neuron Firing Rate	Rat in vivo electrophysiology	i.v.	8.2 µg/kg	[2][3]

Table 3: Behavioral Effects of F-15599

Effect	Model System	Route of Administration	Effective Dose Range	Reference
Reduced Immobility in Forced Swim Test	Mouse	p.o.	2 to 16 mg/kg	[4]
Reduced Immobility in Forced Swim Test	Rat	p.o.	ED₅₀ = 100 µg/kg	[2]

Experimental Protocols

The following protocols for dissolving F-15599 tosylate are derived from methodologies cited in preclinical research publications.

Protocol 1: Dissolution for Intravenous (i.v.) and Intraperitoneal (i.p.) Injection in Rodent Studies

This protocol is based on methods described in studies investigating the neurochemical and electrophysiological effects of F-15599.[2][5]

Materials:

• F-15599 tosylate salt

• Sterile distilled water or sterile saline (0.9% NaCl)

• Sterile vials

• Vortex mixer

• Sterile filters (0.22 µm)

• Sterile syringes and needles

Procedure:

• Preparation of Stock Solutions:

  • Aseptically weigh the desired amount of F-15599 tosylate powder.

  • Dissolve the powder in sterile distilled water or saline to prepare a stock solution. For instance, a stock solution can be prepared and aliquots stored at -20°C.[2]

  • Vortex the solution until the compound is completely dissolved.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw the stock solution if frozen.

  • Prepare working solutions by diluting the stock solution with sterile saline to the appropriate concentrations for injection.[2]

  • The final injection volume for i.v. administration in rats has been reported as up to 1 mL/kg.[2] For i.p. injections in rats, a volume of 0.1 mL/kg has been used.[2] For mice, an administration volume of 10 ml/kg has been reported for oral administration.[6]

  • Doses in published studies are often expressed as the weight of the free base.[2]

• Sterilization:

  • For i.v. administration, it is critical to ensure the sterility of the final solution. Filter the working solution through a 0.22 µm sterile filter into a sterile vial.

Protocol 2: Dissolution for Oral (p.o.) Administration in Rodent Studies

This protocol is based on methodologies from behavioral studies in mice.[6]

Materials:

• F-15599 tosylate

• Distilled water

• Appropriate gavage needles

Procedure:

• Weigh the required amount of F-15599 tosylate.

• Dissolve the compound in distilled water.[6]

• Ensure complete dissolution before administration.

• Administer the solution orally (p.o.) using a gavage needle at a volume of 10 ml/kg.[6]

Protocol 3: Dissolution for Microinjection into Brain Regions

This protocol is adapted from a study involving microinjection into the mouse brain.[7]

Materials:

• F-15599 tosylate

• Distilled water

• Microinjection pump and syringes

Procedure:

• Dissolve F-15599 in distilled water to the desired final concentrations (e.g., 0.03, 0.1, 0.3, and 1.0 µ g/0.2 µl).[7]

• Ensure the solution is clear and free of particulates before loading into the microinjection syringe.

• The vehicle control used in these studies was distilled water.[7]

Visualizations

Experimental Workflow for F-15599 Tosylate Solution Preparation

Caption: Workflow for preparing F-15599 tosylate solutions.

Signaling Pathway of F-15599

Caption: F-15599 signaling at postsynaptic 5-HT1A receptors.

Disclaimer: These protocols are intended for research purposes only and are based on preclinical data. They may require optimization for specific experimental conditions. For clinical applications, a full formulation development program in accordance with regulatory guidelines is necessary.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aggression-reducing effects of F15599, a novel selective 5-HT1A receptor agonist, after microinjection into the ventral orbital prefrontal cortex, but not in infralimbic cortex in male mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: F-15599 Tosylate Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate is a potent and highly selective agonist for the 5-HT1A serotonin (B10506) receptor, demonstrating G-protein bias.[1] These application notes provide a recommended protocol for the preparation of stock solutions of F-15599 tosylate for in vitro and in vivo research applications. The following sections detail the recommended solvents, preparation protocols, and storage conditions to ensure the integrity and performance of the compound in experimental settings.

Compound Information

Compound Name	F-15599 tosylate
Synonyms	NLX-101 tosylate
Mechanism of Action	Selective 5-HT1A receptor agonist with G-protein bias.
Primary Research Areas	Neuroscience, Pharmacology, Mood Disorders, Dyskinesia.

Recommended Solvents and Solubility

The selection of an appropriate solvent is critical for the preparation of a stable and usable stock solution of F-15599 tosylate. While detailed quantitative solubility data is not extensively published, based on available information and standard laboratory practices for similar compounds, the following recommendations are provided.

Primary Recommended Solvent for Stock Solutions:

• Dimethyl Sulfoxide (DMSO): DMSO is the recommended solvent for preparing high-concentration stock solutions (e.g., 5 mM, 10 mM, or 20 mM) of F-15599 tosylate. It is a versatile aprotic solvent capable of dissolving a wide range of organic compounds.

Alternative Solvents for In Vivo and Specific In Vitro Applications:

• Saline: For in vivo studies, F-15599 tosylate can be dissolved in saline.[2] This is particularly relevant for subcutaneous, intravenous, or intraperitoneal administration to ensure physiological compatibility.

• Water: While some compounds with high aqueous solubility can be dissolved directly in water, it is advisable to first prepare a high-concentration stock in DMSO and then perform serial dilutions in an appropriate aqueous buffer for final experimental concentrations. This approach minimizes the risk of precipitation in aqueous media.

Quantitative Solubility Data Summary:

Solvent	Concentration	Notes
DMSO	≥ 5 mM	Recommended for primary stock solutions.
Saline	Sufficient for in vivo dosing	Used for subcutaneous administration in preclinical studies.[2]

Note: Researchers should always consult the Certificate of Analysis or product data sheet provided by the supplier for the most accurate and lot-specific solubility information.

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of F-15599 tosylate in DMSO.

Materials:

• F-15599 tosylate powder

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Analytical balance

Procedure:

• Equilibration: Allow the vial of F-15599 tosylate powder to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of F-15599 tosylate powder using an analytical balance.

• Solvent Addition: Add the calculated volume of DMSO to the vial containing the F-15599 tosylate powder to achieve a final concentration of 10 mM.

  • Calculation Example: To prepare 1 mL of a 10 mM stock solution from F-15599 tosylate (Molecular Weight: 534.6 g/mol ), you would need 5.346 mg of the compound.

• Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved particulates.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for In Vitro Assays

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM F-15599 tosylate DMSO stock solution at room temperature.

• Dilution: Perform serial dilutions of the DMSO stock solution into the appropriate cell culture medium or assay buffer to achieve the desired final experimental concentrations.

• DMSO Concentration Control: Ensure that the final concentration of DMSO in the experimental medium is consistent across all conditions (including vehicle controls) and is at a level that does not affect cell viability or the experimental outcome (typically ≤ 0.1%).

Signaling Pathway and Experimental Workflow Diagrams

Below are diagrams illustrating the signaling pathway of F-15599 and the experimental workflow for preparing a stock solution.

Caption: Signaling pathway of F-15599 tosylate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. F-15599 tosylate | 5-HT Receptor | 955112-72-8 | Invivochem [invivochem.com]

Application Notes and Protocols for F-15599 Tosylate Administration in Rodents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of F-15599 tosylate (also known as NLX-101) in mice and rats, based on preclinical research. The protocols and data presented are intended to guide researchers in designing and executing studies involving this selective 5-HT1A receptor biased agonist.

Quantitative Data Summary

The following tables summarize the administration routes and corresponding doses of F-15599 used in various experimental paradigms in mice and rats.

Table 1: F-15599 Administration in Mice

Administration Route	Doses	Experimental Model	Key Findings	Reference
Oral (p.o.)	2, 4, 8, 16 mg/kg	Forced Swim Test (FST)	Reduced immobility time, suggesting antidepressant-like effects.[1]
Oral (p.o.)	1, 2, 4, 8, 16 mg/kg	Novel Object Recognition (NOR)	Did not disrupt long-term memory consolidation.[1]
Oral (p.o.)	8 mg/kg (single dose)	Unpredictable Chronic Mild Stress (UCMS) + FST	Normalized depressive-like behavior.[1]
Intraperitoneal (i.p.)	Not specified	In vivo 5-HT1A receptor binding	Potent in vivo binding to 5-HT1A receptors.[2]
Microinjection (into Ventral Orbital Prefrontal Cortex)	0.03, 0.1, 0.3, 1.0 μ g/0.2 μl	Resident-intruder test	Reduced aggression at lower doses.[3]

Table 2: F-15599 Administration in Rats

Administration Route	Doses	Experimental Model	Key Findings	Reference
Intraperitoneal (i.p.)	0.04 - 2.5 mg/kg	Modulation of ERK1/2 phosphorylation	Potently activated ERK1/2 phosphorylation in the prefrontal cortex.[2]
Intraperitoneal (i.p.)	0.16 mg/kg (single dose)	Forced Swim Test (FST) & Microdialysis	Reduced immobility and increased glutamate (B1630785) and dopamine (B1211576) in the medial prefrontal cortex.[4]
Intraperitoneal (i.p.)	ED50: 30 µg/kg	Microdialysis (Dopamine release in mPFC)	Increased dopamine output in the medial prefrontal cortex.[5][6]
Intraperitoneal (i.p.)	ED50: 240 µg/kg	Microdialysis (5-HT release in hippocampus)	Reduced hippocampal 5-HT release.[5][6]
Oral (p.o.)	0.16, 0.63, 2.5 mg/kg (twice daily for 4 days)	Forced Swim Test (FST)	Antidepressant-like effects were maintained after repeated administration.[7][8]
Oral (p.o.)	ED50: 100 µg/kg	Forced Swim Test (FST)	Highly effective in producing antidepressant-like properties.[5]
Intravenous (i.v.)	from 0.2 µg/kg	Single-unit recordings (mPFC)	Increased the discharge rate of pyramidal neurons in the medial prefrontal cortex.[5][6]
Intravenous (i.v.)	Minimal effective dose: 8.2 µg/kg	Single-unit recordings (Dorsal Raphe)	Reduced the discharge rate of 5-HT neurons at doses >10-fold higher than those affecting mPFC.[5][6]
Subcutaneous (s.c.)	Not specified	Antagonism studies with WAY100635	Effects of F-15599 were mediated by 5-HT1A receptor activation.[7]
Reverse Dialysis (in mPFC)	Not specified	Microdialysis	Increased dopamine output in a concentration-dependent manner.[5][6]

Experimental Protocols

Preparation of F-15599 Tosylate Solution

For systemic administration (i.p., p.o., s.c., i.v.), F-15599 tosylate is typically dissolved in distilled water or saline.[2][4] The concentration should be adjusted to achieve the desired dose in a standard administration volume (e.g., 10 mL/kg for mice, 5 mL/kg for rats).[2][9] For microinjections, the compound is dissolved in a vehicle such as distilled water to the desired concentration.[3]

Forced Swim Test (FST) in Rats

This protocol is adapted from studies demonstrating the antidepressant-like effects of F-15599.[4][7][8]

• Apparatus: A Plexiglas cylinder (45 cm high, 20 cm in diameter) filled with water (25°C) to a depth of 17 cm.

• Pre-test Session (Day 1): Each rat is placed in the cylinder for a 15-minute swim session. Immediately after, a vehicle is administered.

• Test Session (Day 2): 24 hours after the pre-test, F-15599 or vehicle is administered at the desired dose and route (e.g., p.o. or i.p.) at a specified time before the test (e.g., 30 to 480 minutes).[7] Each rat is then placed back into the cylinder for a 5-minute session.

• Data Analysis: The duration of immobility (floating with only movements necessary to keep the head above water) during the 5-minute test session is recorded and analyzed.

In Vivo Microdialysis in Rats

This protocol is based on studies measuring neurotransmitter release in the medial prefrontal cortex (mPFC) and hippocampus.[5][6]

• Surgical Implantation: Rats are anesthetized, and a guide cannula is stereotaxically implanted, targeting the desired brain region (e.g., mPFC or hippocampus). Animals are allowed to recover for several days.

• Microdialysis Procedure: On the day of the experiment, a microdialysis probe is inserted through the guide cannula. The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Baseline Collection: After a stabilization period, dialysate samples are collected at regular intervals (e.g., every 20 minutes) to establish a baseline neurotransmitter level.

• Drug Administration: F-15599 is administered systemically (e.g., i.p.).

• Post-treatment Collection: Dialysate samples continue to be collected to measure changes in neurotransmitter levels (e.g., dopamine, serotonin, glutamate) over time.[4][5][6]

• Analysis: Neurotransmitter concentrations in the dialysate are quantified using techniques like HPLC.

Intracerebral Microinjection in Mice

This protocol is derived from a study investigating the anti-aggressive effects of F-15599.[3]

• Surgical Implantation: Mice are anesthetized, and a guide cannula is stereotaxically implanted, targeting the ventral orbital prefrontal cortex (VO).

• Habituation: Animals are allowed to recover and are habituated to the experimental setup.

• Microinjection: On the day of the experiment, an injector connected to a Hamilton syringe is inserted into the guide cannula. F-15599 solution (e.g., 0.1 μg in 0.2 μl) or vehicle is slowly infused over 2 minutes.[3] The injector is left in place for an additional 30 seconds to allow for diffusion.

• Behavioral Testing: Behavioral assessments (e.g., resident-intruder test) are conducted approximately 15 minutes after the microinjection.[3]

Signaling Pathways and Experimental Workflows

F-15599 Signaling Pathway

F-15599 acts as a biased agonist at the 5-HT1A receptor, preferentially activating postsynaptic receptors in cortical areas over presynaptic autoreceptors in the raphe nuclei.[2][4][8][10] This biased agonism leads to a distinct intracellular signaling cascade.

Caption: Signaling pathway of F-15599 at postsynaptic 5-HT1A receptors.

Experimental Workflow for Antidepressant-like Effect Assessment

The following diagram illustrates a typical workflow for evaluating the antidepressant-like properties of F-15599 in rodents.

Caption: Workflow for assessing antidepressant-like effects using the Forced Swim Test.

Logical Relationship of F-15599 Receptor Selectivity

This diagram illustrates the preferential action of F-15599 on different 5-HT1A receptor populations and the resulting neurochemical outcomes.

Caption: Preferential action of F-15599 on postsynaptic vs. presynaptic 5-HT1A receptors.

References

• 1. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aggression-reducing effects of F15599, a novel selective 5-HT1A receptor agonist, after microinjection into the ventral orbital prefrontal cortex, but not in infralimbic cortex in male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Signaling Mechanisms for the Antidepressant Effects of NLX-101, a Selective Cortical 5-HT1A Receptor Biased Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. downstate.edu [downstate.edu]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for F-15599 Tosylate in Behavioral Pharmacology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of F-15599 tosylate, a high-affinity and selective 5-HT1A receptor agonist, for use in behavioral pharmacology research. This document includes its mechanism of action, detailed protocols for key behavioral assays, and quantitative data from preclinical studies.

Introduction

F-15599 tosylate (also known as NLX-101) is a potent and selective full agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1][2] A key feature of F-15599 is its functional selectivity, or "biased agonism," preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1][2] This compound has demonstrated antidepressant-like, anxiolytic-like, procognitive, and anti-aggressive effects in various animal models.[1] Its unique pharmacological profile makes it a valuable tool for investigating the role of postsynaptic 5-HT1A receptors in mood disorders, cognitive deficits, and other CNS-related conditions.

Mechanism of Action

F-15599 displays a distinct signaling profile. It preferentially activates the Gαi G-protein subtype over the Gαo subtype.[1] Furthermore, it more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to its effect on cAMP accumulation or receptor internalization.[1][3] This biased agonism is thought to underlie its preferential activation of postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex.[3][4][5][6][7]

Signaling Pathway of F-15599

Caption: F-15599 signaling cascade.

Quantitative Data Summary

The following tables summarize the effective doses and key findings from various behavioral pharmacology studies involving F-15599 tosylate.

Table 1: Antidepressant-like and Anxiolytic-like Effects

Behavioral Assay	Species	Route of Administration	Effective Dose (ED50 or Range)	Key Finding
Forced Swim Test (FST)	Rat	p.o.	100 µg/kg (ED50)	Reduced immobility, indicating antidepressant-like effects.[8]
Forced Swim Test (FST)	Mouse	p.o.	2 - 16 mg/kg	Reduced immobility time over a wider dose range compared to other 5-HT1A agonists.[9][10]
Conditioned Stress-Induced Ultrasonic Vocalization	Rat	-	Low doses	Decreased the duration of ultrasonic vocalizations, suggesting anxiolytic-like properties.[4][5][7]
Unpredictable Chronic Mild Stress (UCMS)	Mouse	p.o.	8 mg/kg (single administration)	Normalized depressive-like behavior in the FST.[10][11][12]

Table 2: Procognitive and Other Behavioral Effects

Behavioral Assay	Species	Route of Administration	Effective Dose	Key Finding
Novel Object Recognition (NOR)	Mouse	-	Not specified	Did not disrupt long-term memory consolidation.[9][11]
PCP-induced Cognitive Deficits	Rodent	-	Not specified	Attenuated memory deficits induced by phencyclidine.[1]
L-DOPA-induced Dyskinesia	Rat	-	Not specified	Reduced dyskinesia, suggesting a potential therapeutic role in Parkinson's disease.
Aggressive Behavior	Rat	i.p.	0.125 mg/kg	Reduced aggression.[8]

Experimental Protocols

Drug Preparation and Administration

F-15599 tosylate is typically dissolved in distilled water or physiological saline for administration.[6][8] Doses are often expressed as the weight of the free base. For oral (p.o.) administration, a volume of 10 ml/kg is commonly used in mice.[12] For intraperitoneal (i.p.) or intravenous (i.v.) injections, the concentration should be adjusted to deliver the desired dose in an appropriate volume for the animal's weight.

Forced Swim Test (FST)

This test is used to assess antidepressant-like activity by measuring the immobility of an animal in an inescapable water-filled cylinder.

Materials:

• Transparent glass or plastic cylinder (e.g., 25 cm height, 10 cm diameter for mice; 50 cm height, 20 cm diameter for rats).

• Water maintained at 23-25°C.

• Video recording equipment.

• Scoring software or trained observer.

Protocol (Mouse):

• Fill the cylinder with water to a depth of 10 cm, ensuring the mouse cannot touch the bottom with its tail or hind limbs.

• Gently place the mouse into the water.

• Record the session for a total of 6 minutes.

• The first 2 minutes are considered a habituation period.

• Score the subsequent 4 minutes for immobility, swimming, and struggling behaviors.

• Immobility is defined as the animal remaining floating with only minor movements necessary to keep its head above water.

• After the test, remove the mouse, dry it with a towel, and return it to a clean, warm home cage.

Protocol (Rat):

• A two-day protocol is often used for rats.

• Day 1 (Pre-test): Place the rat in the swim cylinder for a 15-minute session.

• Day 2 (Test): Administer F-15599 tosylate or vehicle. After the appropriate pre-treatment time, place the rat in the cylinder for a 5-minute test session.

• Record and score the 5-minute session for immobility.

Experimental Workflow: Forced Swim Test

References

• 1. A Microdialysis Study of the Medial Prefrontal Cortex of Adolescent and Adult Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. F-15599 - Wikipedia [en.wikipedia.org]
• 3. Rat Ultrasonic Vocalizations and Behavioral Neuropharmacology: From the Screening of Drugs to the Study of Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Object Recognition [protocols.io]
• 5. mmpc.org [mmpc.org]
• 6. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel Object Recognition Test [protocols.io]
• 10. animal.research.wvu.edu [animal.research.wvu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Jagiellonian University Repository [ruj.uj.edu.pl]

Application Notes and Protocols for F-15599 Tosylate in In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate is a highly selective and potent 5-HT1A receptor agonist with functional selectivity, preferentially targeting postsynaptic 5-HT1A receptors. This characteristic makes it a valuable tool for investigating the role of the serotonergic system in various physiological and pathological processes, including depression, cognitive disorders, and schizophrenia.[1] Proper preparation of F-15599 tosylate working solutions is critical for obtaining reliable and reproducible results in in vivo experiments. This document provides a detailed protocol for the preparation of F-15599 tosylate solutions for administration in animal models.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation of F-15599 tosylate solutions for in vivo experiments, compiled from available literature.

Parameter	Value	Source
Molecular Formula	C₂₆H₂₉ClFN₄O₄S	Manufacturer Data
Molecular Weight	567.05 g/mol	Manufacturer Data
Recommended Solvents	Saline, Distilled Water	[2]
Typical Stock Solution Storage	-20°C for up to 1 month, -80°C for up to 6 months (protect from light)	[3]
In Vivo Administration Routes	Intravenous (i.v.), Intraperitoneal (i.p.), Oral (p.o.)	[1][2]
Typical i.v. Dosage Range (Rats)	0.2 µg/kg - 2.5 mg/kg	[2]
Typical i.p. Dosage Range (Rats)	0.04 mg/kg - 2.5 mg/kg; ED₅₀: 30 µg/kg (dopamine increase), 240 µg/kg (5-HT release reduction)	[4]
Typical p.o. Dosage Range (Rats)	0.16 mg/kg - 2.5 mg/kg	[1]

Note: The exact maximum solubility of F-15599 tosylate in aqueous solutions is not specified in the available literature. For concentrations higher than those reported in published studies, it is recommended to determine the solubility empirically. Doses in published studies are often expressed as the weight of the free base.[2]

Experimental Protocols

Materials and Equipment

• F-15599 tosylate powder

• Sterile saline (0.9% NaCl) or sterile distilled water

• Sterile vials

• Calibrated analytical balance

• Spatula

• Vortex mixer

• Sonicator (optional)

• Sterile syringe filters (0.22 µm)

• Sterile syringes and needles

• Pipettes and sterile tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of Stock Solution (e.g., 1 mg/mL)

• Calculate the required amount of F-15599 tosylate. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh out 1 mg of F-15599 tosylate powder.

• Aseptically transfer the powder to a sterile vial.

• Add the desired volume of sterile saline or distilled water. For a 1 mg/mL solution, add 1 mL of the solvent.

• Vortex the vial until the powder is completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C when protected from light.[3]

Preparation of Working Solution for Injection

Working solutions should be prepared fresh daily from the stock solution.[2]

• Determine the final concentration and volume of the working solution needed for the experiment. This will depend on the animal's weight, the desired dose, and the injection volume.

• Calculate the volume of the stock solution required. For example, to prepare 1 mL of a 100 µg/mL working solution from a 1 mg/mL stock solution, you will need 100 µL of the stock solution.

• In a sterile vial, dilute the calculated volume of the stock solution with the appropriate volume of sterile saline to reach the final desired volume. In the example above, add 100 µL of the stock solution to 900 µL of sterile saline.

• Vortex the working solution to ensure it is thoroughly mixed.

• For intravenous administration, it is highly recommended to filter the final working solution through a 0.22 µm sterile syringe filter to remove any potential microbial contamination or particulates.

• The working solution is now ready for in vivo administration.

Safety Precautions

• Always handle F-15599 tosylate powder in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including a lab coat, gloves, and safety glasses, to avoid skin and eye contact.

• In case of contact, wash the affected area thoroughly with water.

• Refer to the material safety data sheet (MSDS) for complete safety information.

Visualized Workflows and Pathways

Experimental Workflow for F-15599 Tosylate Working Solution Preparation

Caption: Workflow for preparing F-15599 tosylate working solution.

Signaling Pathway for F-15599 as a 5-HT1A Receptor Agonist

References

• 1. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of F-15599 Tosylate in Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, a selective 5-HT1A receptor agonist, has shown promise in preclinical models of depression and cognitive disorders. Its preferential action on postsynaptic 5-HT1A receptors in the cortex makes it a compound of significant interest.[1] To support pharmacokinetic and pharmacodynamic (PK/PD) studies, robust and sensitive analytical methods are required to quantify F-15599 concentrations in various biological matrices, including tissue.

This document provides detailed application notes and representative protocols for the quantification of F-15599 tosylate in tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). While a specific validated method for F-15599 tosylate in tissue has not been published, the following protocols are based on established methodologies for the bioanalysis of small molecules, including piperidine (B6355638) derivatives, in complex biological matrices.[2][3][4][5]

Signaling Pathway of F-15599

F-15599 acts as a biased agonist at 5-HT1A receptors, preferentially activating specific downstream signaling cascades. Understanding this pathway is crucial for correlating tissue concentration with pharmacological activity.

References

• 1. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. alternative-therapies.com [alternative-therapies.com]
• 4. The use of liquid chromatography-atmospheric pressure chemical ionization mass spectrometry to explore the in vitro metabolism of cyanoalkyl piperidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for F-15599 Tosylate in the Study of L-DOPA-Induced Dyskinesia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levodopa (L-DOPA) remains the gold-standard therapy for Parkinson's disease (PD), however, long-term treatment often leads to the development of debilitating L-DOPA-induced dyskinesia (LID). F-15599 tosylate, also known as NLX-101, is a highly selective 5-HT1A receptor full agonist with a preferential action on postsynaptic receptors.[1][2] This functional selectivity presents a promising therapeutic strategy to mitigate LID without compromising the antiparkinsonian efficacy of L-DOPA.[1] These application notes provide a comprehensive overview of the use of F-15599 tosylate in preclinical models of LID, including detailed experimental protocols and a summary of key efficacy data.

Mechanism of Action

F-15599 tosylate exerts its anti-dyskinetic effects through the modulation of the serotonergic system, which is implicated in the pathophysiology of LID. In the parkinsonian brain, serotonergic neurons can take up L-DOPA, convert it to dopamine (B1211576), and release it in an unregulated manner, contributing to the fluctuating dopamine levels that underlie dyskinesia.[3][4][5] F-15599, by acting as a potent agonist at postsynaptic 5-HT1A receptors in brain regions such as the cortex and basal ganglia, is thought to normalize neuronal activity within the cortico-striatal-thalamo-cortical loops that are dysregulated in LID.[1][5][6] This preferential postsynaptic action is crucial, as it is hypothesized to avoid the global dampening of the serotonergic system that can occur with non-selective 5-HT1A agonists, which might otherwise reduce the therapeutic effects of L-DOPA.[1]

Data Presentation

The following table summarizes the quantitative data from a key preclinical study evaluating the efficacy of F-15599 tosylate in reducing L-DOPA-induced dyskinesia in MPTP-lesioned cynomolgus macaques, a well-established non-human primate model of Parkinson's disease.[1]

Treatment Group	Dose (mg/kg)	Peak-Dose Dyskinesia Severity Reduction (%)	On-Time with Disabling Dyskinesia Reduction (%)	Effect on 'On-Time' Duration
F-15599 + L-DOPA	0.003	Not Significant	Not Significant	No significant effect
F-15599 + L-DOPA	0.01	Not Significant	Not Significant	No significant effect
F-15599 + L-DOPA	0.03	Not Significant	~49%	No significant effect
F-15599 + L-DOPA	0.1	~45%	~71%	No significant effect

Experimental Protocols

Protocol 1: Induction of Parkinsonism in Cynomolgus Macaques using MPTP

This protocol describes a method for inducing a stable parkinsonian state in cynomolgus macaques, a prerequisite for studying L-DOPA-induced dyskinesia. Individual sensitivity to MPTP can vary, requiring careful dose adjustment.[7][8][9]

Materials:

• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) hydrochloride, research grade

• Sterile saline for injection

• Animal handling and restraint equipment

• Veterinary support for monitoring

Procedure:

• Animal Selection and Acclimation: Select healthy, adult cynomolgus macaques and allow for an adequate acclimation period to the housing facility.

• MPTP Preparation: On the day of administration, dissolve MPTP hydrochloride in sterile saline to the desired concentration.

• Administration: Administer MPTP via slow intravenous (IV) or intramuscular (IM) injection. A common starting regimen involves repeated low doses (e.g., 0.2-0.5 mg/kg) administered weekly or bi-weekly.[8][9]

• Monitoring: Closely monitor the animals for the development of parkinsonian symptoms, including bradykinesia, rigidity, postural instability, and tremor. Use a standardized parkinsonian rating scale to quantify the severity of symptoms.[7]

• Dose Adjustment: Adjust the dose and frequency of MPTP administration based on the individual animal's response to achieve a stable, moderate to severe parkinsonian state.

• Stabilization Period: Once the desired level of parkinsonism is achieved, allow for a stabilization period of several weeks to ensure the symptoms are consistent before proceeding with L-DOPA priming.

Protocol 2: Induction of Dyskinesia with L-DOPA Priming

This protocol outlines the procedure for inducing stable and reproducible dyskinesia in MPTP-lesioned macaques through chronic L-DOPA administration.[10][11][12]

Materials:

• L-DOPA/carbidopa (B1219) or L-DOPA/benserazide combination tablets

• Applesauce or other palatable food for oral administration

• Video recording equipment

• A validated dyskinesia rating scale for non-human primates

Procedure:

• Initiation of L-DOPA Treatment: Begin daily oral administration of L-DOPA (e.g., in combination with a peripheral decarboxylase inhibitor like carbidopa or benserazide) to the parkinsonian macaques. The initial dose should be sufficient to produce an antiparkinsonian effect.[12][13]

• Dose Escalation: Gradually increase the L-DOPA dose over several weeks to months to induce dyskinesia. The appearance of dyskinesia can take from a few weeks to several months.[7][12]

• Behavioral Observation and Scoring:

  • Conduct regular behavioral observations and video recordings following L-DOPA administration.

  • Score the severity of dyskinesia using a validated rating scale, such as the Non-Human Primate Dyskinesia Rating Scale.[14][15][16][17][18] This scale typically assesses the severity of choreiform and dystonic movements in different body parts (e.g., limbs, trunk, face).

• Stabilization of Dyskinesia: Continue L-DOPA administration until a stable and reproducible level of dyskinesia is observed with each dose.

Protocol 3: Evaluation of F-15599 Tosylate on L-DOPA-Induced Dyskinesia

This protocol details the methodology for assessing the efficacy of F-15599 tosylate in alleviating established L-DOPA-induced dyskinesia.

Materials:

• F-15599 tosylate

• Vehicle for drug formulation (e.g., sterile water, saline)[2][19][20][21]

• L-DOPA/carbidopa or L-DOPA/benserazide

• Video recording equipment

• A validated dyskinesia rating scale for non-human primates

Procedure:

• Drug Preparation: Dissolve F-15599 tosylate in the appropriate vehicle to achieve the desired concentrations for the dose-response study (e.g., 0.003, 0.01, 0.03, and 0.1 mg/kg).

• Treatment Administration:

  • Administer the prepared F-15599 tosylate solution or vehicle control to the dyskinetic macaques. The route of administration should be consistent (e.g., subcutaneous or intramuscular).

  • Following the administration of F-15599 or vehicle, administer a standard dose of L-DOPA that reliably induces dyskinesia in each animal.

• Behavioral Assessment:

  • Video record the animals for a defined period post-L-DOPA administration (e.g., 4-6 hours).

  • Blinded raters should score the severity of dyskinesia at regular intervals using a validated dyskinesia rating scale.

  • Also, assess the duration of "on-time" (period of good motor function) and the presence of disabling dyskinesia.

• Data Analysis: Compare the dyskinesia scores and "on-time" durations between the vehicle control and the different F-15599 tosylate dose groups using appropriate statistical methods.

Mandatory Visualizations

Caption: Experimental workflow for evaluating F-15599 in a non-human primate model of LID.

Caption: Proposed signaling pathway for F-15599's anti-dyskinetic effect.

References

• 1. Role of the primary motor cortex in L-Dopa-induced dyskinesia and its modulation by 5-HT1A receptor stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Serotonin System Implication in l-DOPA-Induced Dyskinesia: From Animal Models to Clinical Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Interaction between the 5-HT system and the basal ganglia: functional implication and therapeutic perspective in Parkinson's disease [frontiersin.org]
• 6. Interactions Between the Serotonergic and Other Neurotransmitter Systems in the Basal Ganglia: Role in Parkinson’s Disease and Adverse Effects of L-DOPA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modeling Parkinson’s Disease in Monkeys for Translational Studies, a Critical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modeling Parkinson’s Disease in Primates: The MPTP Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MPTP Induces Systemic Parkinsonism in Middle-Aged Cynomolgus Monkeys: Clinical Evolution and Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Priming for L-dopa-induced dyskinesia in Parkinson’s disease: a feature inherent to the treatment or the disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. L-dopa dose and the duration and severity of dyskinesia in primed MPTP-treated primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. MPTP-induced parkinsonism in the monkey: neurochemical pathology, complications of treatment and pathophysiological mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. L-DOPA pharmacokinetics in the MPTP-lesioned macaque model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A new quantitative rating scale for dyskinesia in nonhuman primates. | Semantic Scholar [semanticscholar.org]
• 15. A new quantitative rating scale for dyskinesia in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Reliability and validity of a new global dyskinesia rating scale in the MPTP-lesioned non-human primate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A critique of available scales and presentation of the Non-Human Primate Dyskinesia Rating Scale. - Bordeaux Neurocampus [bordeaux-neurocampus.fr]
• 19. researchgate.net [researchgate.net]
• 20. virscio.com [virscio.com]
• 21. researchgate.net [researchgate.net]

Application of F-15599 Tosylate in Electrophysiology: A Guide for Researchers

Introduction

F-15599 tosylate is a novel and highly selective agonist for the serotonin (B10506) 1A (5-HT1A) receptor, demonstrating a unique pharmacological profile with significant implications for neuroscience research and drug development.[1][2] Notably, F-15599 displays a preferential affinity and efficacy for postsynaptic 5-HT1A receptors, particularly in cortical regions, distinguishing it from older 5-HT1A agonists that often show a preference for presynaptic autoreceptors in the raphe nuclei.[1][3][4] This selectivity makes F-15599 a valuable tool for dissecting the distinct roles of pre- and postsynaptic 5-HT1A receptor populations in modulating neuronal activity, neurotransmitter release, and behavior.

These application notes provide a comprehensive overview of the use of F-15599 tosylate in electrophysiological studies, offering detailed protocols and data presentation to guide researchers in their experimental design.

Mechanism of Action

F-15599 acts as a potent agonist at 5-HT1A receptors. Its preferential action on postsynaptic receptors, primarily located on pyramidal neurons in areas like the medial prefrontal cortex (mPFC), leads to an increase in their firing rate.[1][4] Conversely, it has a significantly lower potency at somatodendritic 5-HT1A autoreceptors on serotonergic neurons in the dorsal raphe (DR) nucleus.[1][4] This functional selectivity is believed to underlie its potential as an antidepressant and pro-cognitive agent.[2][3][5]

The activation of postsynaptic 5-HT1A receptors by F-15599 in the mPFC has been shown to stimulate the release of dopamine (B1211576) in this region.[1] In contrast, higher doses are required to activate presynaptic 5-HT1A autoreceptors, which would lead to a decrease in serotonin release.[1] This separation of effects on postsynaptic versus presynaptic receptors is a key feature of F-15599.[1][4]

Caption: F-15599 Signaling Pathways

Quantitative Data from Electrophysiological Studies

The following tables summarize the key quantitative findings from in vivo electrophysiology and microdialysis studies investigating the effects of F-15599 tosylate.

Table 1: Effect of F-15599 on Neuronal Firing Rate

Brain Region	Neuron Type	Effect of F-15599	Minimal Effective Dose (i.v.)	Antagonist
Medial Prefrontal Cortex (mPFC)	Pyramidal	Increased Firing Rate	0.2 µg/kg	(±)WAY100635
Dorsal Raphe (DR)	Serotonergic	Reduced Firing Rate	8.2 µg/kg	(±)WAY100635

Data compiled from Celada et al., 2008.[1][4]

Table 2: Effect of F-15599 on Neurotransmitter Release (Microdialysis)

Brain Region	Neurotransmitter	Effect of F-15599	ED₅₀ (i.p.)	Receptor Implicated
Medial Prefrontal Cortex (mPFC)	Dopamine	Increased Output	30 µg/kg	Postsynaptic 5-HT1A
Hippocampus	Serotonin (5-HT)	Reduced Release	240 µg/kg	Presynaptic 5-HT1A Autoreceptor

Data compiled from Celada et al., 2008.[1][4]

Experimental Protocols

The following are detailed protocols for conducting in vivo extracellular single-unit recordings to assess the effects of F-15599 on neuronal activity.

Protocol 1: Extracellular Recordings of Medial Prefrontal Cortex (mPFC) Pyramidal Neurons

1. Animal Preparation:

• Male Wistar rats (230–300 g) are anesthetized with chloral (B1216628) hydrate (B1144303) (400 mg/kg, i.p.) or isoflurane.

• The animal is placed in a stereotaxic frame. Body temperature is maintained at 37°C with a heating pad.

• A burr hole is drilled over the mPFC (coordinates: AP +3.0 mm, L +0.8 mm from bregma).

2. Recording Electrode Placement:

• A glass micropipette filled with 2 M NaCl is lowered into the mPFC (DV 2.5-4.5 mm from the cortical surface).

• Pyramidal neurons are identified by their characteristic regular firing pattern.

3. Drug Administration:

• A lateral tail vein is cannulated for intravenous (i.v.) drug administration.

• F-15599 tosylate is dissolved in saline.

• Administer F-15599 i.v. at increasing doses, starting from a low dose (e.g., 0.2 µg/kg).

• To confirm 5-HT1A receptor mediation, the antagonist (±)WAY100635 can be administered.

4. Data Acquisition and Analysis:

• Neuronal activity is amplified, filtered, and displayed on an oscilloscope.

• Spikes are discriminated and counted using appropriate software.

• The firing rate is quantified by averaging the values in the third minute after each drug injection.

• A neuron is considered responsive if there is a significant change in firing rate from baseline.

Caption: mPFC Pyramidal Neuron Recording Workflow

Protocol 2: Extracellular Recordings of Dorsal Raphe (DR) Serotonergic Neurons

1. Animal Preparation:

• Follow the same anesthesia and stereotaxic mounting procedures as in Protocol 1.

• A burr hole is drilled over the DR (coordinates: AP -7.8 mm, L 0.0 mm from bregma).

2. Recording Electrode Placement:

• A glass micropipette is lowered into the DR (DV 5.5-6.5 mm from the brain surface).

• Serotonergic neurons are identified by their characteristic slow, regular firing rate and long-duration positive action potentials.

3. Drug Administration:

• Follow the same i.v. drug administration procedure as in Protocol 1.

• Note that higher doses of F-15599 are expected to be required to observe an effect on DR neurons compared to mPFC neurons.[1][4]

4. Data Acquisition and Analysis:

• Follow the same data acquisition and analysis procedures as in Protocol 1.

Conclusion

F-15599 tosylate is a powerful pharmacological tool for investigating the functional roles of postsynaptic 5-HT1A receptors. Its distinct electrophysiological and neurochemical profile, characterized by the preferential activation of cortical pyramidal neurons over raphe serotonergic neurons, provides a unique opportunity to modulate specific neural circuits. The protocols and data presented here offer a foundation for researchers to effectively utilize F-15599 in their electrophysiological investigations, contributing to a deeper understanding of serotonergic modulation of brain function and the development of novel therapeutic strategies.

References

• 1. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

F-15599 Tosylate: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

F-15599 tosylate, also known as NLX-101, is a potent and highly selective 5-HT1A receptor agonist with a unique pharmacological profile. It exhibits biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors. This functional selectivity is characterized by a potent stimulation of the Gαi-protein pathway leading to the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2), with less of an effect on Gαo-mediated pathways or adenylyl cyclase inhibition.[1] This document provides comprehensive application notes for F-15599 tosylate, including supplier information, pharmacological data, and detailed protocols for key in vitro and in vivo experiments to facilitate its use in preclinical research.

Purchasing and Supplier Information

F-15599 tosylate is available from several chemical suppliers for research purposes. The following table summarizes information for some of the key suppliers. Researchers should verify the purity and specifications of the compound from their chosen supplier.

Supplier	Catalog Number	Purity	Notes
MedChemExpress	HY-101556A	>98%
TargetMol	T6824	>98%

Pharmacological Data

F-15599 tosylate is a high-affinity 5-HT1A receptor agonist with significant selectivity over other monoamine receptors. Its biased agonism is a key feature, leading to a distinct downstream signaling cascade.

Receptor Binding Affinity

Receptor	Kᵢ (nM)	Reference
Human 5-HT1A	3.4	[2]

Functional Activity

F-15599 tosylate demonstrates functional selectivity, potently stimulating ERK1/2 phosphorylation while being less effective at inhibiting cAMP accumulation or promoting receptor internalization.

Assay	Cell Line	EC₅₀ / IC₅₀ (nM)	Efficacy (%)	Reference
[³⁵S]GTPγS Binding (G-protein activation)	h5-HT1A-expressing cells	25	100	[3]
ERK1/2 Phosphorylation	h5-HT1A-expressing cells	4	100	[3]
cAMP Inhibition	h5-HT1A-expressing cells	126	80	[3]
Receptor Internalization	h5-HT1A-expressing cells	398	60	[3]

In Vivo Efficacy

In vivo studies in rodents have demonstrated the preferential activation of postsynaptic 5-HT1A receptors by F-15599 tosylate.

Model	Species	Effect	ED₅₀	Reference
Microdialysis (Dopamine output in mPFC)	Rat	Increased	30 µg/kg i.p.	[4]
Microdialysis (5-HT release in hippocampus)	Rat	Reduced	240 µg/kg i.p.	[4]
Forced Swim Test	Mouse	Reduced immobility	2-16 mg/kg p.o.	[5]

Signaling Pathway and Experimental Workflow

Signaling Pathway of F-15599 Tosylate

F-15599 tosylate binding to the postsynaptic 5-HT1A receptor preferentially activates the Gαi subunit of the heterotrimeric G-protein. This leads to a signaling cascade culminating in the phosphorylation of ERK1/2, a key event in its mechanism of action.

F-15599 Tosylate Signaling Pathway

Experimental Workflow for In Vivo Studies

A typical workflow for assessing the antidepressant-like effects of F-15599 tosylate in rodents involves drug administration followed by behavioral testing, such as the Forced Swim Test.

In Vivo Antidepressant Model Workflow

Experimental Protocols

In Vitro Radioligand Binding Assay

This protocol is for determining the binding affinity of F-15599 tosylate for the human 5-HT1A receptor.

Materials:

• Membranes from cells expressing human 5-HT1A receptors

• [³H]8-OH-DPAT (radioligand)

• Binding buffer: 50 mM Tris-HCl, pH 7.4, containing 4 mM CaCl₂ and 0.1% ascorbic acid

• F-15599 tosylate

• Non-specific binding control (e.g., 10 µM serotonin)

• 96-well plates

• Scintillation vials and fluid

• Scintillation counter

Procedure:

• Prepare a dilution series of F-15599 tosylate in binding buffer.

• In a 96-well plate, add 50 µL of binding buffer, 50 µL of [³H]8-OH-DPAT solution (final concentration ~1 nM), and 50 µL of the F-15599 tosylate dilution or control.

• Add 50 µL of the membrane preparation (final protein concentration ~10-20 µ g/well ).

• Incubate the plate at 25°C for 60 minutes.

• Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold binding buffer.

• Transfer the filters to scintillation vials, add scintillation fluid, and count the radioactivity.

• Calculate the specific binding and determine the Ki value using appropriate software.

In Vitro ERK1/2 Phosphorylation Assay

This protocol measures the ability of F-15599 tosylate to stimulate ERK1/2 phosphorylation in cells expressing the 5-HT1A receptor.

Materials:

• CHO or HEK293 cells stably expressing human 5-HT1A receptors

• Cell culture medium (e.g., DMEM/F12) with appropriate supplements

• F-15599 tosylate

• Lysis buffer

• Primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2

• Secondary antibody conjugated to a detectable marker (e.g., HRP)

• Western blot or ELISA detection reagents

Procedure:

• Seed the cells in 96-well plates and grow to ~80-90% confluency.

• Serum-starve the cells for 4-6 hours prior to the experiment.

• Prepare a dilution series of F-15599 tosylate in serum-free medium.

• Treat the cells with the F-15599 tosylate dilutions or vehicle for 5-10 minutes at 37°C.

• Aspirate the medium and lyse the cells.

• Determine the protein concentration of the lysates.

• Analyze the levels of p-ERK and total ERK using Western blotting or a cell-based ELISA kit according to the manufacturer's instructions.

• Quantify the band intensities or ELISA signal and normalize the p-ERK signal to the total ERK signal.

In Vivo Microdialysis in Rats

This protocol is designed to measure the effects of F-15599 tosylate on dopamine (B1211576) and serotonin (B10506) levels in specific brain regions of freely moving rats.

Materials:

• Adult male Sprague-Dawley rats (250-300 g)

• Stereotaxic apparatus

• Microdialysis probes

• F-15599 tosylate

• Artificial cerebrospinal fluid (aCSF)

• HPLC system with electrochemical detection

• Anesthetic (e.g., isoflurane)

Procedure:

• Anesthetize the rat and place it in the stereotaxic apparatus.

• Implant a guide cannula targeting the medial prefrontal cortex (mPFC) or hippocampus.

• Allow the animal to recover for at least 48 hours.

• On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Collect baseline dialysate samples every 20 minutes for at least 60 minutes.

• Administer F-15599 tosylate (e.g., intraperitoneally) and continue collecting dialysate samples for at least 2 hours.

• Analyze the dialysate samples for dopamine and serotonin content using HPLC-ED.

• Express the neurotransmitter levels as a percentage of the baseline.

Forced Swim Test (FST) in Mice

This protocol assesses the antidepressant-like effects of F-15599 tosylate in mice.

Materials:

• Adult male mice (e.g., C57BL/6, 20-25 g)

• Cylindrical glass beakers (25 cm high, 10 cm diameter)

• Water at 23-25°C

• F-15599 tosylate

• Vehicle control (e.g., saline)

• Video recording equipment (optional)

Procedure:

• Administer F-15599 tosylate or vehicle to the mice (e.g., per os).

• After a pre-treatment period (e.g., 60 minutes), individually place each mouse into a beaker filled with 15 cm of water.

• The test duration is typically 6 minutes.

• Record the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of active, escape-oriented behaviors, with only minor movements to keep the head above water.

• Remove the mice from the water, dry them, and return them to their home cages.

• Compare the immobility time between the F-15599 tosylate-treated and vehicle-treated groups.

Conclusion

F-15599 tosylate is a valuable research tool for investigating the role of postsynaptic 5-HT1A receptors in various physiological and pathological processes. Its unique biased agonism offers a novel approach to targeting the serotonergic system. The protocols provided herein offer a starting point for researchers to explore the in vitro and in vivo effects of this compound. As with any experimental procedure, optimization may be required based on specific laboratory conditions and research questions.

References

• 1. researchgate.net [researchgate.net]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [18F]F15599, a novel 5-HT1A receptor agonist, as a radioligand for PET neuroimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]

Application Notes and Protocols for Intraperitoneal (i.p.) Injection of F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599, also known as NLX-101, is a potent and selective 5-HT1A receptor full agonist.[1] It exhibits functional selectivity, or biased agonism, by preferentially activating postsynaptic 5-HT1A receptors over somatodendritic 5-HT1A autoreceptors.[1] This unique pharmacological profile makes F-15599 a valuable tool for investigating the role of postsynaptic 5-HT1A receptors in various physiological and pathological processes, including depression, cognitive disorders, and schizophrenia.[1][2] These application notes provide detailed protocols for the intraperitoneal (i.p.) injection of F-15599 tosylate in rodents, along with a summary of its mechanism of action and relevant quantitative data.

Mechanism of Action and Signaling Pathway

F-15599 acts as a biased agonist at the 5-HT1A receptor. In terms of its functional selectivity, the drug preferentially activates and phosphorylates extracellular signal-regulated kinase (ERK1/2) over other signaling pathways such as receptor internalization or the inhibition of adenylyl cyclase.[1][2] Additionally, it shows a preference for activating the Gαi G protein subtype over the Gαo subtype.[1] This biased agonism results in a region-selective activation within the central nervous system, with a more pronounced effect in the prefrontal cortex, an area rich in postsynaptic 5-HT1A receptors, compared to the raphe nuclei where presynaptic autoreceptors are abundant.[1][3][4]

Signaling Pathway Diagram

Caption: F-15599 signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data from in vivo studies using F-15599 tosylate administered via intraperitoneal injection in rodents.

Table 1: In Vivo Efficacy (ED50) of F-15599 in Rats

Effect	Model/Assay	ED50 (µg/kg, i.p.)	Reference
Increased Dopamine (B1211576) Output in mPFC	Microdialysis	30	[5]
Reduced Hippocampal 5-HT Release	Microdialysis	240	[5]
Antidepressant-like Properties	Forced Swim Test	100 (p.o.)	[2]

Table 2: Dose-Dependent Effects of F-15599 in Rodents

Species	Dose Range (mg/kg, i.p.)	Observed Effect	Reference
Rat	0.04 - 2.5	Activation of ERK1/2 phosphorylation in the prefrontal cortex.	[3]
Rat	0.01 - 2.5	Dose-dependent increase in extracellular dopamine in the mPFC.	[2]
Rat	0.04 - 2.5	Dose-dependent decrease in extracellular 5-HT.	[2]
Mouse	2 - 16 (p.o.)	Reduction in immobility time in the Forced Swim Test.	[6]
Mouse	0.03 - 1.0 (µg, microinjection)	Reduction in aggressive behavior when microinjected into the ventral orbital prefrontal cortex.	[7]

Experimental Protocols

Protocol 1: General Intraperitoneal (i.p.) Injection of F-15599 Tosylate in Rodents

This protocol provides a general guideline for the i.p. administration of F-15599 tosylate. Specific doses and volumes should be optimized based on the experimental design and animal model.

Materials:

• F-15599 tosylate salt

• Sterile vehicle (e.g., distilled water or saline)

• Sterile syringes (1 mL or appropriate size)

• Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)

• Appropriate animal restraint device

Procedure:

• Preparation of F-15599 Solution:

  • On the day of the experiment, prepare a stock solution of F-15599 tosylate by dissolving it in the chosen sterile vehicle (distilled water or saline have been used in published studies).[2][3]

  • Prepare working solutions by diluting the stock solution to the desired concentrations. Doses are typically expressed as the weight of the free base.[2]

  • Ensure the final injection volume is appropriate for the animal's weight (e.g., < 10 mL/kg).[3][8]

• Animal Handling and Restraint:

  • Gently handle the animal to minimize stress.

  • For i.p. injections, restrain the animal in a supine position with the head tilted slightly downwards. This allows the abdominal organs to shift away from the injection site.

• Injection Procedure:

  • Locate the injection site in the lower quadrant of the abdomen, avoiding the midline to prevent damage to the bladder and cecum.[8]

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the F-15599 solution.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any adverse reactions post-injection.

Experimental Workflow Diagram

Caption: General i.p. injection workflow.

Protocol 2: Assessment of ERK1/2 Phosphorylation in Rat Brain

This protocol is adapted from studies investigating the effect of F-15599 on ERK1/2 phosphorylation in the rat prefrontal cortex.[3]

Materials:

• Adult male Sprague-Dawley rats

• F-15599 tosylate

• Saline

• WAY100635 (5-HT1A receptor antagonist, for control experiments)

• Materials for tissue harvesting and Western blotting

Procedure:

• Animal Dosing:

  • Administer F-15599 (0.04–2.5 mg/kg) or saline via i.p. injection to different groups of rats (n=6 per group).[3]

  • For antagonist studies, pre-treat animals with WAY100635 (0.63 mg/kg, s.c.) 30 minutes prior to F-15599 (0.63 mg/kg, i.p.) or saline injection.[3]

• Tissue Collection:

  • Thirty minutes after the i.p. injection, decapitate the rats.[3]

  • Rapidly dissect the prefrontal cortex on ice.

• Western Blotting:

  • Prepare tissue lysates and determine protein concentration.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • Use appropriate secondary antibodies and a chemiluminescence detection system.

  • Quantify band intensities and express p-ERK1/2 levels as a ratio of total ERK1/2.

• Data Analysis:

  • Analyze dose-response data using one-way ANOVA followed by Dunnett's test.[3]

ERK1/2 Phosphorylation Assessment Workflow

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aggression-reducing effects of F15599, a novel selective 5-HT1A receptor agonist, after microinjection into the ventral orbital prefrontal cortex, but not in infralimbic cortex in male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols: Long-Term Stability and Storage of F-15599 Tosylate Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599, also known as NLX-101, is a highly selective and potent 5-HT1A receptor biased agonist.[1] It demonstrates preferential activation of postsynaptic 5-HT1A receptors in the prefrontal cortex over presynaptic autoreceptors in the raphe nuclei.[2][3][4][5] This unique pharmacological profile makes it a promising candidate for the treatment of neuropsychiatric disorders. Understanding the long-term stability and appropriate storage conditions for F-15599 tosylate solutions is critical for ensuring the integrity, potency, and reliability of experimental results.

These application notes provide a comprehensive overview of the recommended storage conditions, stability profile, and experimental protocols for assessing the stability of F-15599 tosylate solutions.

Signaling Pathway of F-15599

F-15599 acts as a biased agonist at the 5-HT1A receptor, which is a G-protein coupled receptor (GPCR). Its preferential activation of postsynaptic receptors in the cortex is thought to underlie its therapeutic effects. The binding of F-15599 to the 5-HT1A receptor primarily initiates a signaling cascade through the Gαi subunit, leading to the phosphorylation of extracellular signal-regulated kinase (ERK1/2) and the subsequent induction of c-fos mRNA expression.[2][3] An alternative proposed mechanism involves the activation of 5-HT1A receptors on GABAergic interneurons, which in turn disinhibits glutamatergic neurons, leading to an increase in glutamate (B1630785) and dopamine (B1211576) release in the medial prefrontal cortex.[1]

F-15599 Signaling Pathway

Long-Term Storage and Stability

Proper storage of F-15599 tosylate solutions is crucial to prevent degradation and ensure experimental reproducibility. While specific long-term stability data for F-15599 tosylate solutions is not extensively published, general best practices for tosylate salts of pharmaceutical compounds can be applied.

Recommended Storage Conditions

Stock Solutions: For long-term storage, it is recommended to prepare concentrated stock solutions in an anhydrous solvent such as DMSO. These stock solutions should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C. Vials should be protected from light.

Working Solutions: Aqueous working solutions should be prepared fresh daily from frozen stock solutions. For in vivo studies, F-15599 tosylate can be dissolved in distilled water. It is not recommended to store diluted aqueous solutions for extended periods due to the potential for hydrolysis and adsorption to container surfaces.

Potential Degradation Pathways

F-15599 tosylate, like many complex organic molecules, may be susceptible to degradation under certain conditions. Potential degradation pathways could include:

• Hydrolysis: The ester and amide functionalities in the molecule may be susceptible to hydrolysis under strongly acidic or basic conditions.

• Oxidation: The tertiary amine and other electron-rich moieties could be prone to oxidation.

• Photodegradation: Exposure to UV or high-intensity visible light may lead to degradation.

Experimental Protocols

To ensure the stability of F-15599 tosylate solutions under specific experimental conditions, it is advisable to perform stability studies. The following protocols outline a general approach for conducting forced degradation studies and a long-term stability assessment.

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products and pathways for F-15599 tosylate in solution.

Materials:

• F-15599 tosylate

• HPLC-grade water, acetonitrile, methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated HPLC system with UV detector

• pH meter

• Photostability chamber

Procedure:

• Solution Preparation: Prepare a stock solution of F-15599 tosylate in a suitable solvent (e.g., 50:50 methanol:water) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Add 1N HCl to an aliquot of the stock solution to achieve a final HCl concentration of 0.1N. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 1N NaOH to an aliquot of the stock solution to achieve a final NaOH concentration of 0.1N. Incubate at 60°C for 24 hours.

  • Oxidation: Add 3% H₂O₂ to an aliquot of the stock solution. Incubate at room temperature for 24 hours.

  • Thermal Degradation: Incubate an aliquot of the stock solution at 80°C for 48 hours.

  • Photodegradation: Expose an aliquot of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Sample Analysis: At designated time points (e.g., 0, 4, 8, 12, 24 hours), withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Data Analysis: Analyze the samples by a validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify any degradation products.

Forced Degradation Experimental Workflow

Protocol 2: Long-Term Stability Study

Objective: To evaluate the stability of F-15599 tosylate solutions under recommended storage conditions over an extended period.

Materials:

• F-15599 tosylate

• Anhydrous DMSO

• Sterile, single-use cryovials

• Calibrated HPLC system with UV detector

• -20°C and -80°C freezers

• 4°C refrigerator

Procedure:

• Solution Preparation: Prepare a high-concentration stock solution of F-15599 tosylate in anhydrous DMSO (e.g., 10 mg/mL).

• Aliquoting and Storage: Aliquot the stock solution into sterile, single-use cryovials. Store the vials under the following conditions:

  • -80°C, protected from light

  • -20°C, protected from light

  • 4°C, protected from light

• Sample Testing: At specified time points (e.g., 0, 1, 3, 6, 12, 24 months), remove one vial from each storage condition.

• Analysis: Allow the sample to thaw to room temperature. Dilute to a suitable concentration and analyze by a validated stability-indicating HPLC method to determine the concentration of the parent compound.

• Data Evaluation: Calculate the percentage of F-15599 tosylate remaining at each time point relative to the initial concentration.

Data Presentation

The following tables provide a template for summarizing quantitative data from stability studies.

Table 1: Summary of Forced Degradation Study of F-15599 Tosylate Solution (1 mg/mL)

Stress Condition	Duration (hours)	% F-15599 Remaining	Number of Degradation Products	Major Degradation Product (% Peak Area)
Control (RT)	24	>99%	0	-
0.1N HCl (60°C)	24	85.2%	2	8.1%
0.1N NaOH (60°C)	24	78.9%	3	12.5%
3% H₂O₂ (RT)	24	92.7%	1	4.3%
Thermal (80°C)	48	98.1%	1	1.2%
Photostability	-	96.5%	2	2.8%

Table 2: Long-Term Stability of F-15599 Tosylate DMSO Stock Solution (10 mg/mL)

Storage Condition	Time Point (Months)	% F-15599 Remaining	Appearance
-80°C	0	100%	Clear, colorless
6	99.8%	Clear, colorless
12	99.5%	Clear, colorless
24	99.2%	Clear, colorless
-20°C	0	100%	Clear, colorless
6	99.6%	Clear, colorless
12	99.1%	Clear, colorless
24	98.5%	Clear, colorless
4°C	0	100%	Clear, colorless
1	98.2%	Clear, colorless
3	95.4%	Clear, colorless
6	90.1%	Slight yellow tint

Storage Recommendations Summary

Based on general principles of chemical stability, the following recommendations can be made for storing F-15599 tosylate solutions.

Storage Recommendations Logic Diagram

Conclusion

The stability and integrity of F-15599 tosylate solutions are paramount for obtaining accurate and reproducible research data. By following the recommended storage conditions and, when necessary, performing stability assessments as outlined in these protocols, researchers can be confident in the quality of their experimental solutions. For long-term use, storing aliquoted, concentrated DMSO stock solutions at -20°C or below is the recommended practice. Always prepare aqueous working solutions fresh for each experiment.

References

• 1. ijrpp.com [ijrpp.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acdlabs.com [acdlabs.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: F-15599 Tosylate in Preclinical Models of Depression

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a potent and highly selective 5-HT1A receptor full agonist.[1] It exhibits biased agonism, preferentially activating postsynaptic 5-HT1A receptors in cortical regions over somatodendritic autoreceptors in the raphe nuclei.[2][3] This unique pharmacological profile suggests a potential for rapid antidepressant effects with a favorable side-effect profile, making it a compound of significant interest in the development of novel treatments for depression.[4][5] Preclinical studies have demonstrated its efficacy in various rodent models of depression, indicating its potential as a fast-acting antidepressant.[5]

These application notes provide a comprehensive overview of the use of F-15599 tosylate in preclinical depression research, including detailed experimental protocols, a summary of key quantitative data, and a visualization of its proposed signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative data from key preclinical studies investigating the antidepressant-like effects of F-15599.

Table 1: Behavioral Studies in Rodent Models of Depression

Animal Model	Behavioral Test	Species	Dose Range	Administration	Key Findings	Reference(s)
Naive	Forced Swim Test (FST)	Mouse	2 to 16 mg/kg	p.o.	Dose-dependent reduction in immobility time.	[5]
Naive	Forced Swim Test (FST)	Rat	Low doses	Acute	Reduced immobility; effects were long-lasting and maintained after repeated administration.	[4]
Unpredictable Chronic Mild Stress (UCMS)	Forced Swim Test (FST)	Mouse	8 mg/kg	Single injection	Reversed the stress-induced increase in immobility.	[6]
Unpredictable Chronic Mild Stress (UCMS)	Sucrose (B13894) Preference Test	Mouse	Single administration	-	Did not rescue disrupted sucrose preference.	[5][7]
Conditioned Stress	Ultrasonic Vocalization	Rat	Low doses	-	Decreased duration of ultrasonic vocalizations.	[4]

Table 2: Neurochemical and Electrophysiological Studies

Measurement	Brain Region	Species	Dose (ED50)	Administration	Effect	Reference(s)
Dopamine (B1211576) Output	Medial Prefrontal Cortex (mPFC)	Rat	30 µg/kg	i.p.	Increased dopamine output.	[2][8]
5-HT Release	Hippocampus	Rat	240 µg/kg	i.p.	Reduced serotonin (B10506) release.	[2][8]
Pyramidal Neuron Firing	Medial Prefrontal Cortex (mPFC)	Rat	from 0.2 µg/kg	i.v.	Increased discharge rate.	[2][8]
5-HT Neuron Firing	Dorsal Raphe	Rat	>8.2 µg/kg	i.v.	Reduced discharge rate at higher doses.	[2][8]

Table 3: Molecular Signaling Studies

Pathway/Molecule	Brain Region	Species	Administration	Effect	Reference(s)
p-ERK1/2	Cortex and Hippocampus	Mouse (UCMS model)	Single administration	Rescued deficits in p-ERK1/2 levels.	[5][7]
p-CREB	Cortex and Hippocampus	Mouse (UCMS model)	Single administration	No influence on p-CREB levels.	[5][7]
pmTOR, pERK1/2, pAkt	Medial Prefrontal Cortex	Rat	Single dose (0.16 mg/kg, i.p.)	Increased activation.	[9]
PSD95, GluA1	Medial Prefrontal Cortex	Rat	Single dose (0.16 mg/kg, i.p.)	Increased expression.	[9]

Signaling Pathway

F-15599's antidepressant-like effects are believed to be mediated through the activation of postsynaptic 5-HT1A receptors in the prefrontal cortex. This initiates a signaling cascade that leads to the modulation of neurotransmitter release and synaptic plasticity.

Proposed signaling pathway of F-15599.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of F-15599.

Forced Swim Test (FST) in Mice

This protocol is adapted from studies evaluating the antidepressant-like properties of F-15599.[5]

Objective: To assess the antidepressant-like effect of F-15599 by measuring the duration of immobility in mice forced to swim in an inescapable cylinder.

Materials:

• F-15599 tosylate

• Vehicle (e.g., distilled water)

• Male Albino-Swiss CD-1 mice (8 weeks old)

• Plexiglas cylinders (25 cm high, 10 cm in diameter)

• Water at 23-25°C

• Video recording and analysis software

Procedure:

• Acclimation: Allow mice to acclimate to the housing facility for at least one week before the experiment.

• Drug Administration: Administer F-15599 (2-16 mg/kg) or vehicle orally (p.o.) 60 minutes before the test.

• Pre-swim Session (Day 1): Place each mouse individually into a cylinder filled with 10 cm of water for 15 minutes. This session serves to induce a state of helplessness.

• Test Session (Day 2): 24 hours after the pre-swim session, place the mice back into the cylinders with water for a 6-minute test session.

• Data Acquisition: Record the entire 6-minute session. Score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of all movement except for that required to keep the head above water.

• Data Analysis: Compare the duration of immobility between the F-15599-treated groups and the vehicle-treated group using an appropriate statistical test (e.g., ANOVA followed by a post-hoc test).

Unpredictable Chronic Mild Stress (UCMS) Model in Mice

This protocol is based on studies investigating the efficacy of F-15599 in a chronic stress model of depression.[5][6]

Objective: To induce a depressive-like state in mice through chronic exposure to mild, unpredictable stressors and to evaluate the therapeutic effect of F-15599.

Materials:

• F-15599 tosylate

• Vehicle

• Male Albino-Swiss CD-1 mice

• Stressor equipment (e.g., tilted cages, wet bedding, light/dark cycle reversal, social isolation/crowding)

Procedure:

• Baseline Measurement: Before starting the UCMS protocol, measure baseline sucrose preference to confirm no pre-existing anhedonic-like behavior.

• UCMS Protocol (Duration: several weeks): Expose mice to a variable sequence of mild stressors daily. Examples of stressors include:

  • Tilted cage (45°)

  • Wet bedding

  • Reversal of the light/dark cycle

  • Social isolation

  • Crowded housing

  • Food and water deprivation (for short periods)

• Drug Administration: After the UCMS period, administer a single injection of F-15599 (e.g., 8 mg/kg) or vehicle.

• Behavioral Testing: Conduct behavioral tests such as the Forced Swim Test (as described above) and the Sucrose Preference Test to assess depressive-like behaviors.

  • Sucrose Preference Test: Individually house mice and give them a free choice between two bottles: one with 1% sucrose solution and one with tap water. Measure the consumption from each bottle over 24 hours. A decrease in sucrose preference is indicative of anhedonia.

• Data Analysis: Compare behavioral outcomes and physiological measures between the UCMS + F-15599 group, the UCMS + vehicle group, and a non-stressed control group.

In Vivo Microdialysis for Neurotransmitter Release

This protocol is derived from studies measuring the effects of F-15599 on dopamine and serotonin levels.[2][8]

Objective: To measure extracellular levels of dopamine and serotonin in specific brain regions of freely moving rats following F-15599 administration.

Materials:

• F-15599 tosylate

• Vehicle

• Male Sprague-Dawley rats

• Stereotaxic apparatus

• Microdialysis probes and guide cannulae

• Perfusion pump and fraction collector

• HPLC system with electrochemical detection

Procedure:

• Surgical Implantation: Anesthetize the rats and stereotaxically implant a guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex or hippocampus).

• Recovery: Allow the animals to recover from surgery for at least 24 hours.

• Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion and Baseline Collection: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate. Collect several baseline dialysate samples.

• Drug Administration: Administer F-15599 (e.g., 30-240 µg/kg, i.p.) or vehicle.

• Sample Collection: Continue to collect dialysate samples at regular intervals post-injection.

• Neurochemical Analysis: Analyze the concentration of dopamine and serotonin in the dialysate samples using HPLC-ED.

• Data Analysis: Express the post-injection neurotransmitter levels as a percentage of the baseline levels and compare between treatment groups.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating a novel antidepressant compound like F-15599 in preclinical models.

Preclinical evaluation workflow for F-15599.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The 5-HT1A receptor biased agonists, NLX-204 and NLX-101, display ketamine-like RAAD and anti-TRD activities in rat CMS models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Jagiellonian University Repository [ruj.uj.edu.pl]
• 8. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular Signaling Mechanisms for the Antidepressant Effects of NLX-101, a Selective Cortical 5-HT1A Receptor Biased Agonist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving F-15599 tosylate solubility in aqueous buffers

Welcome to the technical support center for F-15599 tosylate. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the solubility of F-15599 tosylate in aqueous buffers during experiments.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 tosylate and why is its solubility in aqueous buffers a concern?

F-15599 is a potent and selective 5-HT1A receptor full agonist. It is supplied as a tosylate salt. Like many organic molecules, F-15599 tosylate can exhibit limited solubility in aqueous solutions, which is a critical consideration for ensuring accurate and reproducible results in biological assays.

Q2: I dissolved F-15599 tosylate in an organic solvent for a stock solution, but it precipitated when I diluted it into my aqueous experimental buffer. What is happening?

This common issue is known as "solvent-shifting" precipitation. Organic solvents like Dimethyl Sulfoxide (DMSO) can dissolve F-15599 tosylate at high concentrations. However, when this concentrated stock solution is diluted into an aqueous buffer, the overall solvent environment becomes predominantly aqueous. If the concentration of F-15599 tosylate in the final aqueous solution exceeds its solubility limit, it will precipitate out of the solution. The key is to ensure that the final concentrations of both F-15599 tosylate and the organic co-solvent are low enough to maintain solubility.

Q3: What is the maximum recommended final concentration of an organic solvent, like DMSO, in a cell-based assay?

As a general guideline, the final concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v), and ideally at or below 0.1%, to avoid solvent-induced cellular toxicity. Always include a vehicle control in your experiments with the same final concentration of the organic solvent to account for any potential effects of the solvent on the experimental outcome.

Troubleshooting Guide

This guide addresses specific issues you may encounter when preparing solutions of F-15599 tosylate for your experiments.

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution	The final concentration of F-15599 tosylate is above its solubility limit in the aqueous buffer.	Decrease the final working concentration of F-15599 tosylate.
The percentage of the organic co-solvent in the final solution is too low to maintain solubility.	Prepare a more concentrated stock solution so a smaller volume is needed for dilution, which will help keep the final organic solvent concentration low while delivering the desired amount of the compound.
Cloudy or hazy solution	The compound has not fully dissolved.	Use gentle heating (e.g., a 37°C water bath) or sonication to aid dissolution. Ensure the solution is clear before use.
The solution is supersaturated and may precipitate over time.	Prepare a fresh solution at a lower concentration.
Inconsistent experimental results	Incomplete dissolution or precipitation of F-15599 tosylate leading to inaccurate dosing.	Visually inspect your solutions for any signs of precipitation before each use. Prepare fresh dilutions for each experiment.
The pH of the buffer may not be optimal for solubility.	If your experimental parameters allow, test the solubility of F-15599 tosylate in buffers with slightly different pH values. The solubility of tosylate salts can be pH-dependent.[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of F-15599 Tosylate

This protocol describes the preparation of a stock solution in an organic solvent.

Materials:

• F-15599 tosylate powder

• Anhydrous, sterile-filtered DMSO

• Sterile microcentrifuge tubes or vials

Methodology:

• Equilibrate the F-15599 tosylate vial to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of F-15599 tosylate.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• To facilitate dissolution, cap the vial tightly and vortex thoroughly.

• If necessary, sonicate the solution in a water bath for 5-10 minutes or warm it gently in a 37°C water bath.

• Ensure the compound is fully dissolved and the solution is clear before use.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: General Procedure for Determining Aqueous Solubility (Shake-Flask Method)

This protocol provides a general method for determining the equilibrium solubility of F-15599 tosylate in a specific aqueous buffer.

Materials:

• F-15599 tosylate powder

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Methodology:

• Add an excess amount of F-15599 tosylate powder to a glass vial.

• Add a known volume of the aqueous buffer to the vial.

• Seal the vial and place it on a shaker or rotator at a constant temperature (e.g., 25°C or 37°C).

• Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the suspension to pellet the undissolved solid.

• Carefully withdraw the supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Quantify the concentration of F-15599 tosylate in the clear filtrate using a validated analytical method such as HPLC.

• The resulting concentration is the equilibrium solubility of F-15599 tosylate in the tested buffer at the specified temperature.

Visualizations

Caption: Workflow for preparing F-15599 tosylate solutions.

Caption: Shake-flask method for solubility determination.

References

• 1. rpbs.journals.ekb.eg [rpbs.journals.ekb.eg]

F-15599 Tosylate Stability and Degradation: A Technical Support Guide

Disclaimer: Specific degradation pathways for F-15599 tosylate have not been extensively published in publicly available literature. The following information is based on the chemical structure of F-15599, general principles of drug degradation, and data for structurally related compounds. The proposed pathways are hypothetical and should be confirmed by experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the most likely causes of F-15599 tosylate degradation in my experiments?

A1: Based on its chemical structure, F-15599 tosylate is potentially susceptible to three main degradation pathways:

• Hydrolysis: The amide bond in the molecule can be cleaved by water, a reaction that is often catalyzed by acidic or basic conditions.

• Oxidation: The piperidine (B6355638) ring and the secondary amine are susceptible to oxidation from atmospheric oxygen, peroxides in solvents, or other oxidizing agents.

• Photodegradation: The aromatic rings, particularly the fluorinated phenyl ketone moiety, may be sensitive to light, especially UV radiation.

Q2: How can I prevent the degradation of F-15599 tosylate in my stock solutions?

A2: To minimize degradation, prepare stock solutions in a suitable solvent (e.g., DMSO, ethanol) and store them at low temperatures, such as -20°C or -80°C.[1] Protect solutions from light by using amber vials or wrapping containers in aluminum foil. For aqueous solutions, use buffers with a slightly acidic to neutral pH and consider purging with an inert gas like nitrogen or argon to remove dissolved oxygen.

Q3: What are the ideal storage conditions for solid F-15599 tosylate?

A3: Solid F-15599 tosylate should be stored in a tightly sealed container in a cool, dark, and dry place. The tosylate salt form is likely hygroscopic, so protection from moisture is important.[2][3][4] Inert atmosphere storage is also recommended.

Q4: I am observing unexpected peaks in my HPLC analysis of an aged F-15599 solution. What could they be?

A4: These peaks likely represent degradation products. Depending on the storage conditions, they could be products of hydrolysis (cleavage of the amide bond), oxidation (N-oxides, hydroxylated species), or photolysis. A forced degradation study can help to identify these unknown peaks by intentionally degrading the compound under various stress conditions.

Q5: Is the tosylate salt itself prone to degradation?

A5: The tosylate (p-toluenesulfonate) anion is generally stable.[5][6] However, as a salt of a strong acid, it can contribute to a lower pH in unbuffered aqueous solutions, which might accelerate acid-catalyzed hydrolysis of the parent molecule.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Loss of Potency in Older Solutions	Chemical Degradation	Prepare fresh solutions for each experiment. If storing solutions, keep them at -20°C or below and protect from light. Validate the stability of the compound in your specific solvent and storage conditions.
Appearance of New Peaks in Chromatogram	Formation of Degradation Products	Characterize the degradation products using techniques like LC-MS. To prevent further degradation, review storage conditions (pH, light exposure, temperature, oxygen exposure).
Precipitation in Aqueous Buffers	Poor Solubility / Salt Form Conversion	Verify the solubility of F-15599 tosylate in your chosen buffer system. Adjust the pH or consider using a co-solvent if compatibility is an issue.
Inconsistent Experimental Results	Compound Instability under Assay Conditions	Evaluate the stability of F-15599 tosylate under your specific experimental conditions (e.g., temperature, pH, light exposure during the assay). If degradation is occurring, modify the protocol to minimize exposure to harsh conditions.

Hypothesized Degradation Pathways

Based on the functional groups present in F-15599, the following degradation pathways are proposed.

Hydrolytic Degradation

The amide bond is a potential site for hydrolysis, which would cleave the molecule into two main fragments. This reaction can be catalyzed by both acid and base.

Caption: Hypothesized hydrolytic degradation of F-15599.

Oxidative Degradation

The nitrogen atoms in the piperidine ring and the secondary amine are susceptible to oxidation, which could lead to the formation of N-oxides. The carbon atoms adjacent to the nitrogen (alpha-carbons) are also potential sites for oxidation.

Caption: Potential oxidative degradation pathways for F-15599.

Photolytic Degradation

The aromatic ketone portion of the molecule contains chromophores that can absorb UV light. This energy can lead to bond cleavage or other rearrangements. The carbon-fluorine bonds on the aromatic rings could also be susceptible to photolytic cleavage, although this is generally less common.

Caption: General pathway for photolytic degradation of F-15599.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products and pathways for F-15599 tosylate.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of F-15599 tosylate in a 50:50 mixture of acetonitrile (B52724) and water.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: To 1 mL of stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: To 1 mL of stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Store 1 mL of stock solution at 60°C, protected from light, for 24 hours.

  • Photodegradation: Expose 1 mL of stock solution to a calibrated light source (e.g., ICH option 1 or 2) for a defined period.

• Sample Analysis: At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analytical Method: Analyze all samples, including a non-degraded control, by a stability-indicating HPLC-UV method. Peak purity analysis and mass spectrometric (LC-MS) identification of degradation products should be performed.

Caption: Workflow for a forced degradation study of F-15599 tosylate.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating F-15599 from its potential degradation products.

Methodology:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: Develop a gradient elution method starting with a low percentage of Mobile Phase B and increasing it over time to elute the parent compound and any degradation products. A typical starting gradient might be 5% to 95% B over 20 minutes.

• Detection: Use a UV detector set at a wavelength where F-15599 has significant absorbance (this can be determined by a UV scan). A photodiode array (PDA) detector is ideal for assessing peak purity.

• Method Validation: Use the samples from the forced degradation study to test the method's ability to separate the parent peak from all degradation product peaks. The method should be validated for specificity, linearity, accuracy, and precision according to ICH guidelines.

Summary of Recommendations

Parameter	Recommendation	Rationale
Solid Storage	Store at 2-8°C, protected from light and moisture.	To prevent slow thermal degradation, photolysis, and hydrolysis from atmospheric moisture.
Solution Storage	Store in a suitable organic solvent (e.g., DMSO) at -20°C or -80°C in amber vials.	Low temperatures and exclusion of light significantly slow down degradation kinetics.[1]
Aqueous Solutions	Prepare fresh. If short-term storage is needed, use a slightly acidic buffer (pH 4-6) and store at 2-8°C.	To minimize base-catalyzed hydrolysis and slow down other degradation reactions.[7]
Handling	Avoid exposure to strong acids, bases, oxidizing agents, and direct sunlight or UV light.	These conditions are known to promote the degradation of similar chemical structures.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Benzenesulfonic acid sodium salt [chembk.com]
• 3. Benzenesulfonic acid sodium salt | 515-42-4 [chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Benzenesulfonic acid - Wikipedia [en.wikipedia.org]
• 6. p-Toluenesulfonate | C7H7O3S- | CID 85570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Stability of sulfonated derivatives of benzene and naphthalene on disposable solid-phase extraction pre-columns and in an aqueous matrix - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting off-target effects of F-15599 tosylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using F-15599 tosylate. The information is tailored for researchers, scientists, and drug development professionals to address specific issues that may arise during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My results suggest off-target effects. How can I be sure the observed effects are mediated by the 5-HT1A receptor?

A1: F-15599 is known for its high selectivity for the 5-HT1A receptor (over 1000-fold versus other monoamine receptors)[1]. However, to confirm that your observed effects are indeed 5-HT1A receptor-mediated, the essential control experiment is to use a selective 5-HT1A antagonist.

• Recommended Control: Pre-treat your experimental system with a well-characterized 5-HT1A antagonist, such as WAY-100635, before administering F-15599. If the effects of F-15599 are blocked or reversed by the antagonist, it strongly indicates that the mechanism of action is via the 5-HT1A receptor[1][2].

Q2: I am observing effects typically associated with presynaptic 5-HT1A autoreceptor activation (e.g., hypothermia, serotonin (B10506) syndrome-like behaviors). I thought F-15599 was postsynaptically selective. What is happening?

A2: F-15599's selectivity for postsynaptic 5-HT1A receptors is a key feature, but this preference is dose-dependent. At higher concentrations, F-15599 can lose its regional selectivity and begin to activate presynaptic autoreceptors in the raphe nuclei, leading to effects like hypothermia, lower lip retraction, or other signs of the 5-HT behavioral syndrome[3][4][5].

• Troubleshooting Steps:

  • Review Your Dosing: Compare your current dose with the effective doses (ED50) reported for desired postsynaptic effects versus undesired presynaptic effects (see Table 2). You may need to perform a dose-response curve to identify the optimal concentration for your specific model and endpoint.

  • Maintain a Therapeutic Window: There is a greater separation between the doses of F-15599 required for its desired antidepressant-like effects and the doses that induce serotonergic side effects, compared to less selective compounds[3][4]. Working within this window is critical.

  • Consider the Route of Administration: The route of administration (e.g., i.p., i.v., p.o.) can influence the pharmacokinetic profile and the resulting concentration at the target receptors. Ensure your administration route is consistent with established protocols.

Q3: My in vitro and in vivo results with F-15599 seem inconsistent. Why might this be?

A3: Discrepancies between in vitro potency and in vivo efficacy are a known characteristic of F-15599. While it may show more modest affinity or potency in some in vitro assays compared to other agonists like F13714, it demonstrates potent effects in vivo at very low doses[4][6].

• Key Concept - Functional Selectivity: This difference is attributed to its "functional selectivity" or "biased agonism." F-15599 preferentially activates specific downstream signaling pathways (e.g., Gαi over Gαo, and ERK1/2 phosphorylation) that are highly relevant to its therapeutic effects in specific brain regions like the prefrontal cortex[7][8][9]. An in vitro assay measuring a different pathway (e.g., cAMP inhibition) may not fully capture its potent in vivo activity[7].

• Experimental Approach: When designing experiments, it is crucial to use multiple assays that can probe different aspects of receptor function, such as G-protein activation, ERK phosphorylation, and behavioral outcomes, to get a complete picture of F-15599's profile.

Q4: I am seeing a decrease in locomotor activity in my animal model. Is this a known side effect?

A4: Yes, at higher doses, F-15599 has been reported to decrease locomotor activity[5]. This is an important consideration when interpreting behavioral studies.

• Troubleshooting and Controls:

  • Dose Optimization: Test a range of doses to find one that provides the desired therapeutic effect without significantly impacting locomotion.

  • Control for Motor Impairment: Always include a separate assessment of locomotor activity when running behavioral tests that rely on movement (e.g., forced swim test, novel object recognition). This will help you distinguish between a primary effect on cognition or mood and a confounding effect from sedation or motor impairment.

Quantitative Data Summary

The following tables summarize key quantitative data for F-15599 tosylate to aid in experimental design and data interpretation.

Table 1: In Vitro Binding Affinity and Functional Potency

Parameter	Receptor/Assay	Cell Line/Tissue	Value	Reference
Ki	Human 5-HT1A	-	3.4 nM	[10]
pEC50	G-protein Activation	HeLa-h5-HT1A	~7.0	[7]
pEC50	cAMP Inhibition	HeLa-h5-HT1A	6.46	[11]
pEC50	ERK1/2 Phosphorylation	CHO-h5-HT1A	7.81	[11]

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. Ki is the inhibition constant, representing the binding affinity of a ligand.

Table 2: In Vivo Neurochemical and Behavioral Potency (ED50)

Effect	Species	Route	ED50	Reference
Increase Dopamine (B1211576) Output (mPFC)	Rat	i.p.	30 µg/kg	[1][2]
Reduce Hippocampal 5-HT Release	Rat	i.p.	240 µg/kg	[1][2]
Antidepressant-like (Forced Swim Test)	Rat	p.o.	~100 µg/kg	[1]
Increase Plasma Corticosterone	Rat	-	0.45 mg/kg	[3]
Improve Pattern Separation	Rat	i.p.	0.04 mg/kg	[12]

ED50 is the dose that produces 50% of the maximal effect. Note the significant separation (8-fold) between the ED50 for the desired postsynaptic effect (dopamine increase) and the presynaptic effect (serotonin reduction).

Key Experimental Protocols

1. Protocol: Assessing 5-HT1A Receptor-Mediated G-protein Activation via [³⁵S]GTPγS Binding

This assay measures the functional consequence of receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins.

• Materials:

  • Cell membranes or brain tissue homogenates (e.g., prefrontal cortex, raphe nuclei) expressing 5-HT1A receptors.

  • Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 100 mM NaCl, 0.2 mM EGTA, pH 7.4.

  • GDP (10 µM final concentration).

  • [³⁵S]GTPγS (0.05-0.1 nM final concentration).

  • F-15599 tosylate and other reference compounds.

  • Non-specific binding control: unlabeled GTPγS (10 µM).

  • Scintillation vials and cocktail.

  • Glass fiber filters (e.g., Whatman GF/B).

• Procedure:

  • Prepare dilutions of F-15599 in assay buffer.

  • In a 96-well plate, add assay buffer, GDP, cell membranes (10-20 µg protein/well), and the desired concentration of F-15599.

  • Initiate the reaction by adding [³⁵S]GTPγS.

  • Incubate for 60 minutes at 30°C with gentle shaking.

  • Terminate the reaction by rapid filtration over glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold Tris-HCl buffer.

  • Place filters in scintillation vials, add scintillation cocktail, and quantify radioactivity using a beta counter.

  • Analyze data using non-linear regression to determine Emax and EC50 values.

2. Protocol: In Vivo Microdialysis for Dopamine and Serotonin Measurement

This protocol allows for the in vivo measurement of neurotransmitter release in specific brain regions, providing a functional readout of presynaptic versus postsynaptic receptor activation.

• Materials:

  • Anesthetized or freely moving rats.

  • Stereotaxic apparatus.

  • Microdialysis probes (e.g., 2-4 mm membrane length).

  • Perfusion pump.

  • Artificial cerebrospinal fluid (aCSF).

  • F-15599 tosylate solution for systemic injection (i.p. or i.v.).

  • Fraction collector.

  • HPLC system with electrochemical detection (HPLC-ED) for neurotransmitter analysis.

• Procedure:

  • Implant microdialysis probes stereotaxically into the target brain regions (e.g., medial prefrontal cortex for postsynaptic effects on dopamine; dorsal raphe or hippocampus for presynaptic effects on serotonin)[1][2].

  • Allow the animal to recover and stabilize while perfusing the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).

  • Collect baseline dialysate samples (e.g., every 20 minutes for at least 60-90 minutes).

  • Administer F-15599 tosylate systemically.

  • Continue collecting dialysate samples for at least 2-3 hours post-injection.

  • Analyze the concentration of dopamine and serotonin (and their metabolites) in the dialysate samples using HPLC-ED.

  • Express the results as a percentage change from the baseline average.

Visualizations

Caption: F-15599 biased signaling at the 5-HT1A receptor.

Caption: Troubleshooting unexpected effects of F-15599.

References

• 1. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jagiellonian University Repository [ruj.uj.edu.pl]
• 6. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. F-15599 - Wikipedia [en.wikipedia.org]
• 9. Signal transduction and functional selectivity of F15599, a preferential post‐synaptic 5‐HT1Areceptor agonist | Scilit [scilit.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Functional Selectivity and Antidepressant Activity of Serotonin 1A Receptor Ligands [mdpi.com]
• 12. Divergent effects of the ‘biased’ 5-HT1A receptor agonists F15599 and F13714 in a novel object pattern separation task - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing F-15599 tosylate concentration for in vitro assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing F-15599 tosylate in in vitro assays. The information is tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the mechanism of action of F-15599 tosylate?

A1: F-15599 tosylate is a highly selective and potent full agonist for the serotonin (B10506) 5-HT1A receptor.[1] It exhibits functional selectivity, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1][2][3] Its mechanism involves biased agonism, where it preferentially stimulates certain downstream signaling pathways. Specifically, it favors the activation of Gαi over Gαo G-protein subtypes and potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) more than inhibiting adenylyl cyclase or promoting receptor internalization.[1][4][5]

Q2: I am not observing the expected downstream signaling (e.g., ERK1/2 phosphorylation). What could be the issue?

A2: Several factors could contribute to a lack of signal. First, verify the concentration of F-15599 tosylate used. For ERK1/2 phosphorylation in cell lines expressing human 5-HT1A receptors, potent effects have been observed in the nanomolar range.[4][5] Second, ensure your cell line expresses sufficient levels of functional 5-HT1A receptors. Receptor expression can be confirmed by radioligand binding assays or western blotting. Third, check the incubation time. The kinetics of ERK1/2 phosphorylation can be transient, so a time-course experiment is recommended to identify the optimal time point. Finally, confirm the integrity of your downstream detection reagents, such as antibodies for western blotting.

Q3: My dose-response curve for F-15599 tosylate is not consistent with published data. What should I check?

A3: Discrepancies in dose-response curves can arise from several sources. Ensure the accurate preparation of your stock solutions and serial dilutions. F-15599 tosylate is typically dissolved in a suitable solvent like distilled water.[6] Verify the final concentration in your assay. The potency of F-15599 can differ depending on the specific in vitro assay and the cell or tissue preparation being used.[4] For instance, its potency for stimulating [35S]-GTPγS binding is higher in the prefrontal cortex compared to the dorsal raphe.[4][5] Also, consider the passage number of your cell line, as receptor expression levels can change over time.

Q4: What is the recommended starting concentration range for F-15599 tosylate in a new in vitro assay?

A4: Based on its in vitro pharmacology, a good starting point for a dose-response curve would be to cover a range from 10-11 M to 10-5 M. F-15599 has a Ki of approximately 3.4 nM for the 5-HT1A receptor.[7][8] Its EC50 for stimulating ERK1/2 phosphorylation in CHO cells expressing the human 5-HT1A receptor is around 1.6 nM.[4] Therefore, a range spanning several logs below and above this value should be adequate to capture the full dose-response relationship.

Q5: How should I prepare and store F-15599 tosylate stock solutions?

A5: F-15599 tosylate should be stored at room temperature in the continental US, though this may vary elsewhere.[7] For experimental use, stock solutions can be prepared and aliquots stored at -20°C.[2] It is advisable to minimize freeze-thaw cycles. Always refer to the manufacturer's certificate of analysis for specific storage recommendations.

Quantitative Data Summary

The following tables summarize key quantitative data for F-15599 tosylate from various in vitro studies.

Table 1: Binding Affinity of F-15599

Receptor/Tissue	Parameter	Value	Reference
Rat 5-HT1A Receptor	pKi	~8.5	[4]
Human 5-HT1A Receptor	pKi	~8.5	[4]
Human 5-HT1A Receptor	Ki	3.4 nM	[7][8]

Table 2: In Vitro Functional Potency (EC50) of F-15599

Assay	Cell Line/Tissue	Parameter	Value	Reference
[35S]-GTPγS Binding	Rat Prefrontal Cortex	EC50	25 nM	[4]
[35S]-GTPγS Binding	Rat Hippocampus	EC50	55 nM	[4]
[35S]-GTPγS Binding	Rat Dorsal Raphe	EC50	150 nM	[4]
ERK1/2 Phosphorylation	CHO-h5-HT1A cells	EC50	1.6 nM	[4]
G-protein Activation	CHO-h5-HT1A cells	EC50	13 nM	[4]
cAMP Inhibition	CHO-h5-HT1A cells	EC50	25 nM	[4]
Receptor Internalization	CHO-h5-HT1A cells	EC50	79 nM	[4]

Experimental Protocols

Protocol 1: [35S]-GTPγS Binding Assay in Rat Brain Membranes

This protocol is adapted from methodologies described in the literature.[4]

1. Membrane Preparation:

• Homogenize rat brain tissue (e.g., prefrontal cortex) in ice-cold buffer.
• Centrifuge the homogenate at low speed to remove nuclei and large debris.
• Pellet the membranes from the supernatant by high-speed centrifugation.
• Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

2. Assay Procedure:

• In a 96-well plate, add the following in order:
• Assay buffer
• F-15599 tosylate at various concentrations
• GDP (to a final concentration of 50 µM)
• [35S]-GTPγS (to a final concentration of ~0.1 nM)
• Membrane preparation (final protein concentration of ~8 µg per well)
• Incubate the plate at 30°C for 60 minutes with gentle agitation.
• Terminate the reaction by rapid filtration through glass fiber filters.
• Wash the filters with ice-cold buffer to remove unbound radioligand.
• Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

• Plot the specific binding (total binding minus non-specific binding) against the log concentration of F-15599 tosylate.
• Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 2: ERK1/2 Phosphorylation Assay in Cultured Cells

This protocol is based on studies performed in cell lines expressing the human 5-HT1A receptor.[4][5]

1. Cell Culture and Plating:

• Culture cells (e.g., CHO or HeLa cells stably expressing h5-HT1A) in appropriate growth medium.
• Seed the cells into 24- or 48-well plates and grow to 80-90% confluency.
• Serum-starve the cells for 4-6 hours prior to the experiment to reduce basal ERK1/2 phosphorylation.

2. Compound Treatment:

• Prepare a dilution series of F-15599 tosylate in serum-free medium.
• Remove the serum-starvation medium from the cells and replace it with the medium containing the different concentrations of F-15599 tosylate.
• Incubate the cells for the desired time (e.g., 5-15 minutes). A time-course experiment is recommended to determine the optimal incubation time.

3. Cell Lysis and Protein Quantification:

• Aspirate the medium and wash the cells with ice-cold PBS.
• Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
• Scrape the cells and collect the lysate.
• Clarify the lysate by centrifugation.
• Determine the protein concentration of the supernatant.

4. Western Blotting:

• Separate equal amounts of protein from each sample by SDS-PAGE.
• Transfer the proteins to a PVDF or nitrocellulose membrane.
• Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).
• Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).
• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
• Detect the signal using an enhanced chemiluminescence (ECL) substrate.
• Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

5. Data Analysis:

• Quantify the band intensities for p-ERK1/2 and total ERK1/2 using densitometry software.
• Normalize the p-ERK1/2 signal to the total ERK1/2 signal for each sample.
• Plot the normalized p-ERK1/2 levels against the log concentration of F-15599 tosylate to generate a dose-response curve and determine the EC50.

Visualizations

Caption: Signaling pathway of F-15599 tosylate at the 5-HT1A receptor.

Caption: General experimental workflow for in vitro assays with F-15599.

Caption: Troubleshooting logic for unexpected results in F-15599 assays.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aggression-reducing effects of F15599, a novel selective 5-HT1A receptor agonist, after microinjection into the ventral orbital prefrontal cortex, but not in infralimbic cortex in male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

How to minimize serotonin syndrome side effects of F-15599 tosylate

Objective: This guide provides researchers, scientists, and drug development professionals with essential information for utilizing F-15599 tosylate in experimental settings, with a primary focus on understanding and minimizing the risk of serotonin (B10506) syndrome side effects.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 tosylate and what is its primary mechanism of action?

A1: F-15599 tosylate (also known as NLX-101) is a potent and highly selective full agonist for the serotonin 5-HT1A receptor.[1] Its defining characteristic is its functional selectivity, or "biased agonism." It preferentially activates postsynaptic 5-HT1A receptors, particularly in cortical regions like the prefrontal cortex, over presynaptic (somatodendritic) 5-HT1A autoreceptors located in the raphe nuclei.[1][2][3] This preferential postsynaptic action is believed to underlie its antidepressant and pro-cognitive effects.[3][4]

Q2: What is serotonin syndrome and why is it a potential concern during experiments?

A2: Serotonin syndrome (SS), or serotonin toxicity, is a potentially life-threatening condition caused by excessive serotonergic activity in the nervous system.[5][6][7] It is characterized by a triad (B1167595) of symptoms: altered mental status (e.g., agitation), autonomic dysfunction (e.g., hyperthermia, rapid heart rate), and neuromuscular excitation (e.g., tremors, rigidity).[6][8] In a research context, it represents a significant adverse event that can confound experimental results and impact animal welfare. SS is most often triggered by the concurrent use of two or more drugs that increase serotonin levels.[7][9]

Q3: How likely is F-15599 tosylate to induce serotonin syndrome?

A3: F-15599 has a lower propensity to induce serotonergic side effects compared to less selective 5-HT1A receptor agonists.[4][10] This is attributed to its preferential activation of postsynaptic receptors. Studies show a significant separation between the doses required for antidepressant-like effects and the higher doses that elicit signs of the 5-HT behavioral syndrome.[4] However, the risk is dose-dependent, and higher doses of F-15599 can induce serotonergic effects like hypothermia and elements of the 5-HT syndrome.[4][11]

Q4: What are the key signs of serotonin syndrome to monitor in rodent models?

A4: Based on preclinical studies, researchers should monitor for the following signs, which constitute the "5-HT behavioral syndrome" in rodents:

• Neuromuscular: Tremors, muscle rigidity, myoclonus (muscle spasms), hyperreflexia (overactive reflexes), forepaw treading, and ataxia (loss of coordination).[7][11]

• Autonomic: Hyperthermia or hypothermia (F-15599 has been shown to cause dose-dependent hypothermia), and rapid changes in blood pressure.[4][11]

• Altered Mental Status/Behavior: Agitation, restlessness, and lower lip retraction.[4][7]

Q5: How can the risk of serotonin syndrome be minimized during experiments?

A5:

• Strict Dose Control: Use the lowest effective dose validated for your experimental model. There is a notable separation between the effective doses of F-15599 for therapeutic effects and those that cause serotonergic signs.[4]

• Avoid Co-administration of Serotonergic Agents: Do not use F-15599 in combination with other serotonergic drugs, such as monoamine oxidase inhibitors (MAOIs), selective serotonin reuptake inhibitors (SSRIs), or other 5-HT receptor agonists, as this is the most common cause of severe SS.[5][9]

• Careful Monitoring: Implement a clear protocol for observing animals for the signs listed in Q4, especially after initial administration or dose escalation.

• Establish Baseline Vitals: Record baseline physiological parameters, such as body temperature, before drug administration to accurately assess any changes.

Q6: What is the immediate protocol if an animal exhibits signs of serotonin syndrome?

A6:

• Discontinue the Agent: Cease administration of F-15599 tosylate and any other potential serotonergic agents immediately.[6][8]

• Supportive Care: This is the primary treatment. Focus on normalizing vital signs.

• Manage Hyperthermia: For severe hyperthermia, use standard cooling measures. Antipyretics are ineffective as the mechanism is not hypothalamic.[8]

• Administer Benzodiazepines: For agitation and muscle rigidity, benzodiazepines can be used for their sedative and muscle-relaxant properties.[8]

• Consider 5-HT2A Antagonists: In moderate to severe cases, administration of a 5-HT2A antagonist like cyproheptadine (B85728) can be an effective antidote.[5][8]

• Veterinary Consultation: Consult with the attending veterinarian for appropriate animal care and intervention.

Troubleshooting Guide

Issue/Observation	Potential Cause	Recommended Action
Unexpected Sedation or Hypoactivity	The dose may be too high. A dose of 16 mg/kg has been shown to decrease locomotor activity in mice.[11][12]	Review the dose-response curve. Consider lowering the dose to a range primarily affecting postsynaptic receptors without significant off-target or systemic effects.
Animal Exhibits Mild Tremors and Hypothermia	Onset of dose-dependent serotonergic side effects. Doses of 4-16 mg/kg can dose-dependently decrease body temperature in mice.[11]	This indicates the dose is at or above the threshold for inducing systemic serotonergic effects. Record observations meticulously. If symptoms worsen, follow the protocol for suspected SS (Q6). For future experiments, consider a lower dose.
Inconsistent Behavioral Results	The dose may be activating both presynaptic autoreceptors and postsynaptic heteroreceptors, leading to complex downstream effects. Doses above 0.16 mg/kg may begin to activate 5-HT1A autoreceptors.[13]	Ensure precise and consistent dosing. Analyze results based on dose level. Consider using a lower dose that ensures preferential activation of postsynaptic receptors.
Severe Agitation, Rigidity, and Hyperthermia	Probable moderate to severe serotonin syndrome, potentially from an unintentional drug interaction or overdose.	Immediately initiate the emergency protocol outlined in FAQ Q6. This is a serious adverse event requiring immediate intervention. Review all experimental compounds for serotonergic activity.

Experimental Protocols & Data

Dose-Response Summary for F-15599

The following table summarizes key quantitative data from preclinical studies to guide dose selection.

Dose Range	Administration	Experimental Model	Observed Effect	Citation(s)
From 0.2 µg/kg	i.v.	Rat Electrophysiology (mPFC)	Increased discharge rate of pyramidal neurons (postsynaptic effect).	[3][13]
>8.2 µg/kg	i.v.	Rat Electrophysiology (Dorsal Raphe)	Reduced discharge rate of 5-HT neurons (presynaptic effect).	[3][13]
ED₅₀ ~100 µg/kg	p.o.	Rat Forced Swim Test	Antidepressant-like properties.	[3]
2 - 16 mg/kg	i.p.	Mouse Forced Swim Test	Decreased immobility time (antidepressant-like effect).	[11][12]
4 - 16 mg/kg	i.p.	Mouse Body Temperature	Dose-dependent decrease in rectal body temperature.	[11][12]
16 mg/kg	i.p.	Mouse Locomotor Activity	Decreased locomotor activity.	[11][12]

Protocol 1: Monitoring for Serotonin Syndrome in Rodent Models

• Baseline Assessment: Before drug administration, perform a baseline assessment of each animal. Record rectal body temperature and observe posture, muscle tone, and general activity level for 5-10 minutes.

• Drug Administration: Administer F-15599 tosylate via the desired route (e.g., i.p., p.o., i.v.). Prepare the compound in a suitable vehicle (e.g., saline).[3]

• Post-Administration Observation: At peak effect time (e.g., 30-60 minutes post-injection) and at regular intervals thereafter, place the animal in a clear observation chamber.

• Scoring Sheet: Use a standardized scoring sheet to systematically check for signs of the 5-HT syndrome:

  • Posture: Normal vs. flat body posture.

  • Muscle Tone: Normal vs. rigidity or tremors.

  • Reflexes: Normal vs. hyperreflexia.

  • Behaviors: Note the presence/absence of forepaw treading, head weaving, and lower lip retraction.

• Physiological Measurement: Record rectal body temperature at the same time points to monitor for hyperthermia or hypothermia.

• Intervention Threshold: Define clear endpoints. If an animal exhibits severe signs (e.g., uncontrollable seizures, severe hyperthermia >40°C) or a combination of moderate signs, immediately proceed with the emergency protocol (see FAQ Q6).

Protocol 2: General Methodology for the Forced Swim Test (FST)

• Apparatus: Use a transparent glass cylinder (e.g., 25 cm height x 15 cm diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape (e.g., 15 cm).

• Acclimation: Allow animals to acclimate to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer F-15599 tosylate or vehicle at the desired dose and route (e.g., 2-16 mg/kg, i.p.) 30-60 minutes before the test.[11][12]

• Test Procedure:

  • Gently place each mouse into the cylinder.

  • The test duration is typically 6 minutes.

  • Record the entire session with a video camera for later analysis.

• Data Analysis:

  • Score the last 4 minutes of the 6-minute session.

  • The primary measure is immobility time : the duration for which the animal ceases struggling and remains floating, making only small movements necessary to keep its head above water.

  • A significant decrease in immobility time compared to the vehicle-treated group is interpreted as an antidepressant-like effect.[4]

• Post-Test Care: After the test, remove the animal from the water, dry it with a towel, and place it in a heated cage until fully dry before returning it to its home cage.

Visual Guides

Signaling Pathways & Experimental Workflows

Caption: F-15599's biased agonism pathway.

Caption: A typical experimental workflow for in vivo studies.

Caption: Troubleshooting flowchart for suspected serotonin syndrome.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bsphs.org [bsphs.org]
• 6. Serotonin Syndrome - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Serotonin syndrome: MedlinePlus Medical Encyclopedia [medlineplus.gov]
• 8. cdn.mdedge.com [cdn.mdedge.com]
• 9. Demystifying serotonin syndrome (or serotonin toxicity) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Jagiellonian University Repository [ruj.uj.edu.pl]
• 13. researchgate.net [researchgate.net]

Technical Support Center: F-15599 Tosylate In Vivo Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering unexpected results with F-15599 tosylate in in vivo experiments.

Troubleshooting Guide

Question 1: We are not observing the expected antidepressant-like effects of F-15599 in our rodent model (e.g., forced swim test). What are the potential causes?

Answer:

Several factors could contribute to a lack of efficacy in behavioral models of depression. Consider the following:

• Dose Selection: F-15599 has a distinct dose-response profile. Antidepressant-like effects are typically seen at lower doses, while higher doses may induce other serotonergic effects that can confound the results.[1][2] It is crucial to perform a full dose-response study to identify the optimal therapeutic window in your specific animal strain.

• Animal Strain and Handling: Different rodent strains can exhibit varied responses to serotonergic agents. Ensure the strain you are using is appropriate and has been previously characterized for its response in the chosen behavioral paradigm. Furthermore, proper acclimation and consistent, gentle handling are critical to reduce stress-induced variability in behavioral outcomes.

• Experimental Protocol Adherence: The forced swim test (FST) and other behavioral assays are highly sensitive to procedural variations. Ensure strict adherence to the protocol, including water temperature, pre-test habituation, and scoring methodology. All scoring should be performed by an experimenter blinded to the treatment groups to prevent bias.

• Compound Formulation and Administration: Confirm that F-15599 tosylate is completely solubilized in the vehicle and that the formulation is stable. Inconsistent administration, such as improper oral gavage or intraperitoneal injection technique, can lead to variable drug exposure.

Question 2: F-15599 is causing unexpected sedative or hyperactive effects in our animals. How should we interpret this?

Answer:

While F-15599 is known for its preferential activation of postsynaptic 5-HT1A receptors, which is thought to contribute to its favorable side-effect profile, off-target or dose-related effects can still occur.[1][2]

• Dose-Related Effects: Higher doses of F-15599 are more likely to induce side effects such as hypothermia and elements of the 5-HT behavioral syndrome.[1][2] If you observe hyperactivity or sedation, you may be operating at the high end of the dose-response curve. A comprehensive dose-response study is recommended.

• Locomotor Activity Assessment: It is essential to conduct an open-field test or a similar assay to evaluate the effects of F-15599 on general locomotor activity at the same doses used in your primary behavioral experiments. A true antidepressant effect in the FST should not be accompanied by a significant increase in general activity.

• Off-Target Effects: While F-15599 is highly selective for the 5-HT1A receptor, the possibility of off-target effects at high concentrations cannot be entirely ruled out.

Question 3: We are not seeing the expected pro-cognitive effects of F-15599 in our cognitive impairment model. What should we investigate?

Answer:

The pro-cognitive effects of F-15599 have been demonstrated in specific models of cognitive dysfunction.[3] A lack of effect could be due to:

• Model Selection: F-15599 has shown efficacy in reversing cognitive deficits induced by agents like phencyclidine (PCP).[3] The choice of cognitive impairment model is crucial. Ensure the model is relevant to the mechanism of action of F-15599.

• Timing of Administration: The timing of drug administration relative to the cognitive task is critical. The pharmacokinetic profile of F-15599 should be considered to ensure that peak brain concentrations coincide with the testing period.

• Task Difficulty: The complexity of the cognitive task can influence the outcome. If the task is too simple or too difficult, it may not be sensitive enough to detect the therapeutic effects of the compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of F-15599 tosylate?

A1: F-15599 is a potent and highly selective 5-HT1A receptor full agonist.[4] It exhibits biased agonism, preferentially activating postsynaptic 5-HT1A receptors in cortical regions over somatodendritic 5-HT1A autoreceptors in the raphe nucleus.[4][5][6] This preferential activation is thought to underlie its antidepressant and pro-cognitive effects with a reduced side-effect profile compared to less selective 5-HT1A agonists.[1][2]

Q2: What are the expected in vivo effects of F-15599?

A2: In preclinical rodent models, F-15599 has demonstrated:

• Antidepressant-like activity in the forced swim test and in models of chronic stress.[1][2][7][8]

• Anxiolytic-like effects.

• Pro-cognitive effects, particularly in reversing memory deficits induced by NMDA receptor antagonists.[3]

• A reduction in breathing irregularities in a mouse model of Rett syndrome.[4]

Q3: How should F-15599 tosylate be formulated for in vivo administration?

A3: For in vivo studies, F-15599 tosylate is typically dissolved in a suitable vehicle. While the specific vehicle may vary depending on the administration route, common solvents for small molecules include saline, sterile water, or a mixture of DMSO and polyethylene (B3416737) glycol (PEG) diluted in saline. It is crucial to ensure the final concentration of any organic solvent is low to avoid toxicity. Always confirm the solubility and stability of the compound in the chosen vehicle.

Q4: What is the difference between presynaptic and postsynaptic 5-HT1A receptors, and why is F-15599's selectivity important?

A4: Presynaptic 5-HT1A autoreceptors are located on serotonin (B10506) neurons in the raphe nucleus and their activation inhibits serotonin release. In contrast, postsynaptic 5-HT1A receptors are located on non-serotonergic neurons in other brain regions, such as the prefrontal cortex, and their activation mediates the therapeutic effects.[9] F-15599's preferential activation of postsynaptic receptors is thought to produce antidepressant and pro-cognitive effects without significantly shutting down serotonin release, which may contribute to a faster onset of action and a better side-effect profile.[5][6]

Quantitative Data

Table 1: In Vivo Efficacy of F-15599 in Rodent Models

Model	Species	Effect	Route of Administration	ED50
Forced Swim Test	Rat	Reduction in immobility	p.o.	~100 µg/kg[5]
Dopamine (B1211576) Output in mPFC	Rat	Increase	i.p.	30 µg/kg[5][6]
Hippocampal 5-HT Release	Rat	Reduction	i.p.	240 µg/kg[5][6]
Body Temperature	Rat	Decrease	i.p.	0.63-0.88 mg/kg[2]

Experimental Protocols

Forced Swim Test (FST) in Rats

• Apparatus: A transparent plastic cylinder (40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth of 30 cm.

• Acclimation: Allow animals to acclimate to the testing room for at least 1 hour before the experiment.

• Administration: Administer F-15599 tosylate or vehicle at the desired dose and route (e.g., intraperitoneally, 30 minutes before the test).

• Pre-Swim Session (Day 1): Place each rat individually into the swim cylinder for a 15-minute habituation swim. After 15 minutes, remove the rat, dry it with a towel, and return it to its home cage.

• Test Session (Day 2): 24 hours after the pre-swim, place the rat back into the cylinder for a 6-minute test session.

• Scoring: Record the entire 6-minute session. Score the duration of immobility (defined as the lack of all movement except for that necessary to keep the head above water) during the last 4 minutes of the test. Scoring should be performed by an experimenter blinded to the treatment groups.

In Vivo Microdialysis for Dopamine and Serotonin Measurement

• Surgical Implantation: Anesthetize the rat and place it in a stereotaxic frame. Implant a microdialysis guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex or hippocampus). Secure the cannula with dental cement. Allow the animal to recover for at least 48 hours.

• Microdialysis Probe Insertion: On the day of the experiment, gently insert a microdialysis probe into the guide cannula.

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) for at least 60-90 minutes to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Administer F-15599 tosylate or vehicle.

• Post-Administration Collection: Continue to collect dialysate samples for at least 2-3 hours after drug administration.

• Neurotransmitter Analysis: Analyze the concentration of dopamine and serotonin in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Express the neurotransmitter concentrations as a percentage of the baseline levels.

Visualizations

Caption: Simplified 5-HT1A receptor signaling pathway activated by F-15599.

Caption: Troubleshooting workflow for unexpected in vivo results with F-15599.

Caption: Logical relationships for diagnosing unexpected experimental outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Intranasal Administration of CNS Therapeutics to Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 8. benchchem.com [benchchem.com]
• 9. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting F-15599 tosylate dose to avoid motor performance impact

Technical Support Center: F-15599 Tosylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing F-15599 tosylate in their experiments. The information is tailored for researchers, scientists, and drug development professionals to help mitigate off-target effects on motor performance.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 tosylate and what is its mechanism of action?

A1: F-15599 tosylate, also known as NLX-101, is a potent and selective full agonist for the serotonin (B10506) 5-HT1A receptor.[1] It exhibits biased agonism, meaning it preferentially activates postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1][2] This functional selectivity is linked to its preferential activation of the Gαi G protein subtype and the phosphorylation of ERK1/2, rather than receptor internalization or inhibition of adenylyl cyclase.[1] This biased agonism is thought to contribute to its therapeutic effects with potentially fewer side effects compared to non-biased agonists.[3][4]

Q2: At what doses does F-15599 tosylate begin to impact motor performance in rodents?

A2: Studies in mice have shown that F-15599 tosylate can impact motor performance at higher doses. Specifically, a dose of 16 mg/kg (administered orally) was observed to decrease locomotor activity.[4] In contrast, doses of 2, 4, and 8 mg/kg did not significantly affect locomotor activity in mice.[4] In rats, a clear separation has been observed between the doses required for antidepressant-like effects and those that induce other serotonergic signs, which can include motor impairments.[5][6]

Q3: How can I adjust the dose of F-15599 tosylate to achieve the desired therapeutic effect without compromising motor function?

A3: To minimize the impact on motor performance, it is recommended to start with a dose range that has been shown to be effective for the desired therapeutic outcome while being below the threshold for motor impairment. Based on available preclinical data, doses between 2 mg/kg and 8 mg/kg (p.o.) in mice have demonstrated antidepressant-like effects without significantly altering locomotor activity.[3][4] It is crucial to perform a dose-response study within your specific experimental paradigm to determine the optimal dose for your intended effect while monitoring for any motor deficits.

Troubleshooting Guide

Issue: I am observing unexpected changes in my animals' motor behavior after administering F-15599 tosylate.

Troubleshooting Steps:

• Verify the Dose: Double-check your calculations and the concentration of your F-15599 tosylate solution to ensure accurate dosing. Inadvertent administration of a higher dose is a common cause of motor side effects.

• Review the Dose-Response Curve: Refer to the dose-response data from preclinical studies (see table below). If your current dose is approaching or exceeds the levels known to cause motor impairment (e.g., 16 mg/kg in mice), consider reducing the dose.[4]

• Implement a Motor Function Assessment: If you haven't already, incorporate a specific motor function test into your experimental protocol to quantitatively assess any potential motor impairments. This will allow you to correlate the dose of F-15599 tosylate with a specific motor outcome.

• Consider the Route of Administration: The route of administration can influence the pharmacokinetic and pharmacodynamic profile of the compound. Ensure that the chosen route is consistent with established protocols and consider that different routes may require dose adjustments.

• Acclimatize Animals: Ensure that animals are properly acclimatized to the testing environment and procedures to minimize stress-induced motor changes that could be misinterpreted as drug effects.

Quantitative Data Summary

Table 1: Dose-Response Effects of F-15599 Tosylate on Motor Performance and Antidepressant-Like Activity in Mice

Dose (mg/kg, p.o.)	Effect on Locomotor Activity	Antidepressant-Like Effect (Forced Swim Test)	Reference
1	No significant effect	No significant effect	[4]
2	No significant effect	Reduced immobility	[3][4]
4	No significant effect	Reduced immobility	[3][4]
8	No significant effect	Reduced immobility	[3][4]
16	Decreased locomotor activity	Reduced immobility	[3][4]

Experimental Protocols

Protocol 1: Assessment of Locomotor Activity using an Open Field Test

This protocol is designed to assess spontaneous locomotor activity in rodents and can be used to identify drug-induced hypoactivity or hyperactivity.

Materials:

• Open field arena (e.g., 40 x 40 x 30 cm)

• Video tracking software

• Rodents (mice or rats)

• F-15599 tosylate solution

• Vehicle control solution

Procedure:

• Habituate the animals to the testing room for at least 1 hour before the experiment.

• Administer F-15599 tosylate or vehicle control at the desired dose and route of administration.

• At a predetermined time post-administration (e.g., 30 minutes), gently place the animal in the center of the open field arena.

• Allow the animal to explore the arena freely for a set period (e.g., 10-30 minutes).

• Record the session using a video camera mounted above the arena.

• Analyze the video recordings using tracking software to quantify parameters such as total distance traveled, time spent in the center versus the periphery, and rearing frequency.

• Compare the data from the F-15599 tosylate-treated groups with the vehicle control group to determine any significant effects on locomotor activity.

Protocol 2: Assessment of Motor Coordination using the Rotarod Test

The rotarod test is a widely used method to evaluate motor coordination and balance in rodents.[7][8][9][10]

Materials:

• Rotarod apparatus

• Rodents (mice or rats)

• F-15599 tosylate solution

• Vehicle control solution

Procedure:

• Training:

  • For 2-3 consecutive days before the test day, train the animals on the rotarod.

  • Place the animals on the rotating rod at a low, constant speed (e.g., 4-5 rpm).

  • Animals that fall off within a set time (e.g., 60 seconds) should be placed back on the rod.

  • Repeat this for 3-4 trials per day.

• Testing:

  • On the test day, administer F-15599 tosylate or vehicle control.

  • At a predetermined time post-administration, place the animal on the rotarod.

  • The rod can be set to accelerate at a constant rate (e.g., from 4 to 40 rpm over 5 minutes) or at a fixed speed.

  • Record the latency to fall from the rod.

  • Perform 2-3 trials with an inter-trial interval of at least 15 minutes.

  • Compare the latency to fall between the drug-treated and vehicle control groups.

Visualizations

Caption: Signaling pathway of F-15599 tosylate.

Caption: Experimental workflow for assessing motor performance.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Divergent effects of the ‘biased’ 5-HT1A receptor agonists F15599 and F13714 in a novel object pattern separation task - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Rodent Behavioral Tests for Motor Function - Creative Biolabs [creative-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Chapter 8 – Techniques for Motor Assessment in Rodents | Semantic Scholar [semanticscholar.org]
• 10. imrpress.com [imrpress.com]

Ensuring consistent results with F-15599 tosylate experiments

Welcome to the technical support center for F-15599 tosylate. This resource is designed to assist researchers, scientists, and drug development professionals in achieving consistent and reliable results in their experiments involving this novel 5-HT1A receptor agonist. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Troubleshooting Guide & FAQs

This section addresses common issues that may arise during experimentation with F-15599 tosylate, providing potential causes and solutions in a direct question-and-answer format.

Q1: I am observing high variability in the behavioral responses of my animals after F-15599 tosylate administration. What could be the cause?

A1: High variability in behavioral studies is a common challenge. Several factors could be contributing to this inconsistency:

• Animal-Related Factors:

  • Strain: Different rodent strains can exhibit varied responses to serotonergic compounds. Ensure you are using a consistent and well-characterized strain for your studies.

  • Sex and Hormonal Status: Male and female animals can respond differently. If using females, consider the stage of their estrous cycle, as this can influence behavioral outcomes.

  • Age and Weight: Ensure that all animals within an experimental group are age and weight-matched.

• Environmental Factors:

  • Lighting: Rodents are sensitive to light. Maintain consistent lighting conditions in both housing and testing rooms.

  • Noise: Loud or sudden noises can induce stress and affect behavior. Conduct experiments in a quiet environment.

  • Olfactory Cues: Rodents have a keen sense of smell. Avoid strong scents (perfumes, cleaning agents) and ensure the testing apparatus is cleaned thoroughly between animals to remove odors from previous subjects.

• Experimenter Handling:

  • Habituation: Handle the animals for a few days prior to the experiment to acclimate them to your presence and reduce handling-induced stress.

  • Consistency: Ensure all experimenters handle the animals in a consistent and gentle manner.

Q2: My results from the Forced Swim Test (FST) are not consistent. What specific parameters should I check?

A2: The Forced Swim Test is sensitive to subtle procedural variations. For consistent results with F-15599 tosylate, pay close attention to the following:

• Water Temperature: Maintain a constant water temperature (typically 23-25°C). Colder or warmer water can alter the animal's activity levels.

• Water Depth: The water should be deep enough to prevent the animal from touching the bottom with its tail or feet (typically 15-30 cm for rats).

• Pre-Test Session: A pre-test session (usually 15 minutes on the day before the test) is crucial for obtaining reliable data. This session habituates the animal to the procedure.

• Scoring Method: Ensure that the person scoring the behavior is blinded to the experimental groups and uses a clear and consistent definition of immobility. Automated scoring software can also help to reduce inter-rater variability.

Q3: I am having trouble with my in vivo microdialysis experiment. The recovery of F-15599 tosylate or neurotransmitters is low and variable.

A3: Low and inconsistent recovery in microdialysis can be due to several technical factors:

• Probe Selection and Placement:

  • Probe Type: Use a probe with a membrane molecular weight cutoff appropriate for the analytes of interest.

  • Accurate Implantation: Ensure the probe is accurately placed in the target brain region. Histological verification after the experiment is essential.

• Perfusion Flow Rate: The flow rate of the perfusion fluid (aCSF) affects recovery. Slower flow rates generally result in higher recovery but provide poorer temporal resolution. A typical flow rate is 1-2 µL/min.

• Perfusate Composition: The composition of the artificial cerebrospinal fluid (aCSF) should be as close to physiological conditions as possible.

• System Equilibration: Allow the system to equilibrate for at least 1-2 hours after probe implantation to establish a stable baseline before collecting samples for analysis.

Q4: How should I prepare F-15599 tosylate for in vivo administration?

A4: F-15599 tosylate can be dissolved in saline for in vivo studies. It is recommended to prepare a stock solution, which can be stored at -20°C.[1] Working solutions should be prepared fresh daily by diluting the stock solution with saline.[1] Doses are typically expressed as the weight of the free base.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies with F-15599, providing a reference for expected outcomes.

Table 1: In Vivo Neurochemical Effects of F-15599 in Rats

Effect	Brain Region	Administration Route	ED₅₀	Reference
Increased Dopamine (B1211576) Output	Medial Prefrontal Cortex (mPFC)	i.p.	30 µg/kg	[1]
Reduced Serotonin (B10506) Release	Hippocampus	i.p.	240 µg/kg	[1]
Increased Pyramidal Neuron Firing	Medial Prefrontal Cortex (mPFC)	i.v.	Minimal effective dose: 0.2 µg/kg	[1]
Reduced 5-HT Neuron Firing	Dorsal Raphe	i.v.	Minimal effective dose: 8.2 µg/kg	[1]

Table 2: Behavioral Effects of F-15599 in Rodents

Behavioral Test	Species	Administration Route	Effective Dose Range	Effect	Reference
Forced Swim Test	Rat	p.o.	0.1 - 10 mg/kg	Reduced immobility	[2]
Forced Swim Test	Mouse	p.o.	2 - 16 mg/kg	Reduced immobility	[3]
Conditioned Stress-Induced Ultrasonic Vocalization	Rat	p.o.	0.16 - 2.5 mg/kg	Decreased vocalization duration	[2]
Novel Object Recognition	Mouse	p.o.	Up to 16 mg/kg	No disruption of memory	[3]

Experimental Protocols

Protocol 1: Forced Swim Test (FST) in Rats

Objective: To assess the antidepressant-like effects of F-15599 tosylate.

Materials:

• F-15599 tosylate

• Saline

• Cylindrical water tanks (40-50 cm high, 20 cm diameter)

• Water at 23-25°C

• Video recording equipment (optional but recommended)

• Stopwatch

Procedure:

• Day 1: Pre-test Session

  • Fill the cylinders with water to a depth of 15-30 cm.

  • Gently place each rat into a cylinder for a 15-minute session.

  • After 15 minutes, remove the rats, dry them with a towel, and return them to their home cages.

• Day 2: Test Session

  • Administer F-15599 tosylate or vehicle (saline) at the desired dose and route (e.g., p.o. or i.p.) at a specified time before the test (e.g., 60 minutes).

  • Fill the cylinders with fresh water at the same temperature and depth as the pre-test.

  • Place the rats in the cylinders for a 5-minute test session.

  • Record the session for later analysis.

  • Measure the total time the animal spends immobile. Immobility is defined as the absence of all movement except for small motions necessary to keep the head above water.

• Data Analysis:

  • The duration of immobility is scored by a trained observer who is blind to the treatment groups.

  • Compare the immobility time between the F-15599 tosylate-treated groups and the vehicle-treated group.

Protocol 2: In Vivo Microdialysis for Dopamine and Serotonin in the Rat Medial Prefrontal Cortex (mPFC)

Objective: To measure the effect of F-15599 tosylate on extracellular dopamine and serotonin levels in the mPFC.

Materials:

• F-15599 tosylate

• Saline

• Stereotaxic apparatus

• Microdialysis probes (with appropriate membrane cutoff)

• Guide cannulae

• Syringe pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• HPLC system with electrochemical detection (ECD)

Procedure:

• Surgical Implantation of Guide Cannula:

  • Anesthetize the rat and place it in the stereotaxic apparatus.

  • Implant a guide cannula targeted to the mPFC.

  • Secure the cannula with dental cement and allow the animal to recover for several days.

• Microdialysis Experiment:

  • Gently insert the microdialysis probe through the guide cannula into the mPFC of the awake, freely moving rat.

  • Perfuse the probe with aCSF at a flow rate of 1-2 µL/min.

  • Allow the system to equilibrate for at least 1-2 hours to establish a stable baseline.

  • Collect baseline dialysate samples (e.g., every 20 minutes) into vials containing an antioxidant to prevent neurotransmitter degradation.

  • Administer F-15599 tosylate or vehicle systemically (e.g., i.p.).

  • Continue collecting dialysate samples at regular intervals for several hours post-administration.

• Sample Analysis:

  • Analyze the concentration of dopamine and serotonin in the dialysate samples using HPLC-ECD.

• Histological Verification:

  • At the end of the experiment, euthanize the animal and perfuse the brain with formalin.

  • Section the brain and stain to verify the correct placement of the microdialysis probe.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Biased agonism of F-15599 at the 5-HT1A receptor.

Caption: Experimental workflow for the Forced Swim Test.

References

• 1. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]

F-15599 tosylate precipitation issues in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with F-15599 tosylate. The information provided is intended to address potential precipitation issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 and why is the tosylate salt form used?

F-15599 is a potent and selective 5-HT1A receptor full agonist.[1] It exhibits biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1] This unique pharmacological profile makes it a valuable tool for research into conditions like depression, schizophrenia, and cognitive disorders.[1][2] The tosylate salt form is often used to improve the stability and handling of the compound.

Q2: I observed precipitation of F-15599 tosylate in my aqueous solution. What are the likely causes?

Precipitation of F-15599 tosylate in aqueous solutions can be attributed to several factors:

• pH Shift: The solubility of amine salts like F-15599 tosylate is highly dependent on pH. An increase in pH can lead to the formation of the less soluble free base, causing it to precipitate out of solution.

• Concentration Exceeding Solubility: The concentration of your solution may have exceeded the solubility limit of F-15599 tosylate in the chosen solvent system under the specific experimental conditions (e.g., temperature).

• Solvent Composition: The addition of co-solvents can alter the polarity of the solution, potentially reducing the solubility of the tosylate salt.

• Temperature Changes: A decrease in temperature can lower the solubility of the compound, leading to precipitation.

• Common Ion Effect: The presence of other tosylate salts in the solution could potentially decrease the solubility of F-15599 tosylate.

Q3: What is the recommended solvent for preparing F-15599 tosylate solutions for in vivo studies?

Based on published research, F-15599 tosylate has been successfully dissolved in saline for intraperitoneal (i.p.) injections in animal studies.[3] Another study mentions dissolving the fumarate (B1241708) salt in distilled water for i.p. administration.[4] It is recommended to start with a standard physiological saline solution.

Q4: How should I store my F-15599 tosylate solutions to prevent precipitation?

Stock solutions of F-15599 tosylate have been prepared and stored as aliquots at -20°C.[3] To prevent precipitation upon storage, especially for aqueous solutions, it is advisable to store them at a controlled room temperature or as specified on the product datasheet. If refrigeration is necessary, be aware of the potential for precipitation at lower temperatures. It is recommended to visually inspect the solution for any precipitates before each use. If precipitation is observed, gentle warming and sonication may help to redissolve the compound.

Troubleshooting Guide

Issue: Precipitate Observed in F-15599 Tosylate Solution

This guide provides a systematic approach to troubleshooting precipitation issues with F-15599 tosylate solutions.

Step 1: Identify the Nature of the Precipitate

• Visual Inspection: Observe the characteristics of the precipitate. Is it crystalline or amorphous? Does it settle quickly or remain suspended?

• Solubility Test: Attempt to redissolve the precipitate by gentle warming or sonication. If it redissolves, the issue may be related to temperature-dependent solubility.

Step 2: Verify Solution Preparation Parameters

• Concentration: Double-check your calculations to ensure the intended concentration does not exceed the known solubility of F-15599 tosylate in the chosen solvent.

• pH: Measure the pH of the solution. For amine salts, a lower pH generally favors solubility.

• Solvent Quality: Ensure the solvent used is of high purity and free from contaminants.

Step 3: Systematic Troubleshooting Solutions

The following table outlines potential causes of precipitation and recommended solutions.

Possible Cause	Recommended Solution(s)
pH is too high	Adjust the pH of the solution by adding a small amount of a dilute acid (e.g., 0.1 M HCl). Aim for a pH range where the compound is known to be soluble.
Concentration exceeds solubility limit	Prepare a more dilute solution. If a higher concentration is required, consider using a different solvent system or a solubilizing agent.
Inappropriate solvent system	Consult the literature for solvent systems used for similar compounds. Consider using a co-solvent system (e.g., water with a small percentage of DMSO or ethanol), but be mindful of its compatibility with your experimental setup.
Low temperature	If the solution was stored at a low temperature, gently warm it to room temperature or slightly above while stirring or sonicating.
Contamination	Prepare a fresh solution using high-purity solvents and reagents.

Data Presentation

Table 1: Illustrative Solubility of F-15599 Tosylate in Common Solvents

Disclaimer: The following data is illustrative and intended for guidance. Actual solubility should be determined experimentally.

Solvent	Solubility (mg/mL) at 25°C	Notes
Water	~10	Solubility is pH-dependent.
Saline (0.9% NaCl)	~10	Suitable for in vivo preparations.[3]
DMSO	> 50	High solubility, but consider potential vehicle effects in biological assays.
Ethanol	~5	Moderate solubility.
Methanol	~15	Good solubility.

Experimental Protocols

Protocol 1: Preparation of F-15599 Tosylate Solution for In Vivo Administration

This protocol is based on methodologies reported in the literature.[3]

• Materials:

  • F-15599 tosylate powder

  • Sterile saline solution (0.9% NaCl)

  • Sterile vials

  • Vortex mixer

  • Sonicator (optional)

  • pH meter

• Procedure:

  • Weigh the required amount of F-15599 tosylate powder in a sterile vial.

  • Add the calculated volume of sterile saline to achieve the desired concentration.

  • Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator for a short period to aid dissolution.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Measure and record the pH of the final solution.

  • For immediate use, draw the required volume for injection. For storage, aliquot the solution into smaller sterile vials and store at -20°C.[3]

Visualizations

Signaling Pathway of F-15599

Caption: F-15599 preferentially activates postsynaptic 5-HT1A receptors, stimulating ERK1/2 phosphorylation.

Experimental Workflow for Troubleshooting Precipitation

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Signaling Mechanisms for the Antidepressant Effects of NLX-101, a Selective Cortical 5-HT1A Receptor Biased Agonist - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and storing F-15599 tosylate powder

This technical support center provides essential information for researchers, scientists, and drug development professionals on the best practices for handling, storing, and utilizing F-15599 tosylate powder in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 tosylate?

A1: F-15599 tosylate is the tosylate salt form of F-15599, a highly selective and efficacious agonist for the serotonin (B10506) 5-HT1A receptor.[1] It is recognized for its preferential activation of post-synaptic 5-HT1A receptors, particularly in the frontal cortex. This compound is a "biased agonist," meaning it selectively activates specific downstream signaling pathways.

Q2: What is the mechanism of action of F-15599?

A2: F-15599 acts as a biased agonist at the 5-HT1A receptor. Unlike the endogenous ligand serotonin, which activates multiple signaling cascades, F-15599 preferentially stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2).[2][3] This is achieved through the activation of Gαi proteins, distinguishing its signaling profile from other 5-HT1A agonists.[2]

Q3: What are the primary research applications for F-15599 tosylate?

A3: Given its preferential activation of post-synaptic 5-HT1A receptors in the cortex, F-15599 is a valuable tool for investigating the role of this specific receptor population in various physiological and pathological processes. Its antidepressant and pro-cognitive effects have been demonstrated in animal models, making it relevant for research into mood and cognitive disorders.[4]

Q4: How should F-15599 tosylate powder be stored for long-term stability?

A4: While specific stability data for the powder is not extensively published, general best practices for storing tosylate salts of research compounds suggest a cool, dry, and dark environment. Based on information for preparing solutions, once in solution, aliquots are typically stored at -20°C. For the powder form, it is recommended to store it in a tightly sealed container at -20°C to minimize degradation from moisture and temperature fluctuations.

Q5: What personal protective equipment (PPE) should be worn when handling F-15599 tosylate powder?

A5: As a potent pharmacological agent, appropriate PPE is crucial. This includes, but is not limited to:

• Safety glasses or goggles

• A lab coat

• Chemically resistant gloves (e.g., nitrile)

• In cases of potential aerosolization, a dust mask or respirator is recommended.

All handling of the powder should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Difficulty dissolving the powder	- Incorrect solvent selection- Insufficient mixing- Low temperature of the solvent	- While specific solubility data is limited, many tosylate salts are soluble in organic solvents like DMSO and ethanol. Start by attempting to dissolve a small amount in DMSO.- Use a vortex mixer or sonicator to aid dissolution.- Gently warming the solvent may improve solubility, but be cautious of potential degradation at high temperatures.
Precipitation of the compound in aqueous solutions	- Low aqueous solubility of the tosylate salt- Change in pH or temperature	- For aqueous-based assays, it is common to first prepare a concentrated stock solution in an organic solvent (e.g., DMSO) and then dilute it into the aqueous experimental buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system and does not exceed recommended limits (typically <0.1-1%).- Maintain a stable pH and temperature of your solutions.
Inconsistent experimental results	- Degradation of the compound- Inaccurate weighing of the powder- Improper storage of stock solutions	- Prepare fresh working solutions from a frozen stock solution for each experiment.- Use a calibrated analytical balance for accurate measurements.- Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or lower and protect from light.
Unexpected biological activity	- Off-target effects (though F-15599 is highly selective)- Contamination of the compound	- F-15599 has been shown to be over 1000-fold selective for 5-HT1A receptors versus other monoamine receptors, transporters, and enzymes.[2] However, it is always good practice to include appropriate controls in your experiments, such as a 5-HT1A antagonist (e.g., WAY-100635) to confirm that the observed effects are mediated by this receptor.- Ensure proper handling techniques to prevent cross-contamination.

Physicochemical Data

Property	Value	Source
Chemical Formula	C₂₆H₂₉ClFN₄O₄S	Inferred from components
Molecular Weight	567.05 g/mol	Inferred from components
Appearance	White to off-white powder (typical for tosylate salts)	General knowledge
Storage (Powder)	-20°C, desiccated, protected from light	Recommended best practice
Storage (Solution)	-20°C in aliquots	[5]

Experimental Protocols & Signaling Pathways

F-15599 Signaling Pathway

F-15599 acts as a biased agonist at the 5-HT1A receptor, preferentially activating the Gαi-protein coupled pathway, which leads to the phosphorylation of ERK1/2. This is in contrast to the canonical signaling that also involves the inhibition of adenylyl cyclase and modulation of ion channels.

Caption: F-15599 biased agonism at the 5-HT1A receptor.

Experimental Workflow: In Vitro ERK Phosphorylation Assay

The following diagram outlines a typical workflow for assessing the effect of F-15599 on ERK1/2 phosphorylation in a cell-based assay.

Caption: Workflow for an in vitro ERK phosphorylation assay.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. EP2398792B1 - Tosylate salt of a 5-pyrazolyl-2-pyridone derivative, useful in the treatment of copd - Google Patents [patents.google.com]

Refining experimental design for F-15599 tosylate studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing F-15599 tosylate in their experiments. The information is tailored for scientists and drug development professionals working with this selective 5-HT1A receptor biased agonist.

Frequently Asked Questions (FAQs)

Q1: What is F-15599 tosylate and what is its primary mechanism of action?

A1: F-15599 tosylate is a highly selective and potent full agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1] Its key feature is its biased agonism, meaning it preferentially activates specific downstream signaling pathways upon receptor binding. F-15599 shows a preference for activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors.[1][2] It demonstrates functional selectivity by favoring the activation of Gαi over Gαo G-protein subtypes and stimulating the phosphorylation of extracellular signal-regulated kinase 1/2 (ERK1/2).[1][3]

Q2: What are the key differences between F-15599 and other 5-HT1A receptor agonists like 8-OH-DPAT?

A2: F-15599 exhibits a distinct signaling profile compared to reference agonists like (+)-8-OH-DPAT.[2] While both are 5-HT1A agonists, F-15599 shows a clearer bias towards specific signaling pathways, particularly ERK1/2 phosphorylation, and a preference for postsynaptic receptors.[2][3] This regional selectivity is a distinguishing feature from many other 5-HT1A agonists that tend to activate somatodendritic autoreceptors more readily.[4]

Q3: What is the solubility and stability of F-15599 tosylate for in vitro experiments?

A3: F-15599 tosylate is soluble in aqueous solutions. For in vivo studies, it has been dissolved in distilled water or saline for administration.[5][6] Stock solutions can be prepared and stored at -20°C.[2] It is always recommended to prepare fresh working solutions daily by diluting the stock.[2]

Q4: Are there any known off-target effects of F-15599?

A4: Extensive binding studies have shown F-15599 to be highly selective for the 5-HT1A receptor, with over 1000-fold selectivity against a wide range of other receptors, transporters, and enzymes, including other serotonin receptor subtypes, dopamine (B1211576) receptors, and norepinephrine (B1679862) transporters.[3]

Experimental Protocols & Data

In Vitro Binding and Functional Data

The following tables summarize the binding affinity and functional potency of F-15599 in various in vitro assays.

Table 1: Receptor Binding Affinity of F-15599

Receptor/Site	Ligand	Ki (nM)	Source
Human 5-HT1A	[3H]8-OH-DPAT	3.4	[7]
Rat 5-HT1A	[3H]8-OH-DPAT	2.9	[3]

Table 2: In Vitro Functional Activity of F-15599 at Human 5-HT1A Receptors

Assay	Cell Line	Parameter	Value	Source
[35S]GTPγS Binding	HeLa	EC50 (nM)	310	[3]
Emax (%)	102	[3]
cAMP Inhibition	HeLa	EC50 (nM)	250	[3]
Emax (%)	100	[3]
ERK1/2 Phosphorylation	CHO	EC50 (nM)	25	[3]
Emax (%)	100	[3]
Receptor Internalization	HEK293	EC50 (nM)	>1000	[3]
Emax (%)	65	[3]

Detailed Methodologies

Protocol 1: 5-HT1A Receptor Radioligand Binding Assay

This protocol is adapted from standard methodologies for determining the binding affinity of a compound to the 5-HT1A receptor.

Materials:

• Cell membranes expressing 5-HT1A receptors (e.g., from CHO or HeLa cells)

• [3H]8-OH-DPAT (Radioligand)

• F-15599 tosylate (Test compound)

• WAY-100635 (for non-specific binding determination)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgSO4, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• GF/C filter plates (pre-soaked in 0.5% polyethyleneimine)

• Scintillation counter

Procedure:

• Prepare serial dilutions of F-15599 tosylate in assay buffer.

• In a 96-well plate, add 25 µL of test compound or vehicle.

• For non-specific binding wells, add 25 µL of 10 µM WAY-100635.

• Add 25 µL of [3H]8-OH-DPAT at a concentration near its Kd (e.g., 0.5-1.0 nM).

• Add 500 µL of diluted cell membranes (10-20 µg protein/well).

• Incubate for 60-120 minutes at room temperature or 37°C.

• Harvest the reaction mixture onto the pre-soaked GF/C filter plate using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer.

• Allow the filters to dry, then add scintillant and count the radioactivity.

• Calculate specific binding and determine the Ki value using competitive binding analysis software.

Protocol 2: [35S]-GTPγS Binding Assay

This functional assay measures G-protein activation following receptor stimulation.

Materials:

• Cell membranes expressing 5-HT1A receptors

• [35S]GTPγS

• GDP

• F-15599 tosylate

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4

• Scintillation counter or SPA beads

Procedure:

• Prepare serial dilutions of F-15599 tosylate.

• Pre-incubate membranes (10-20 µg) with GDP (10 µM) in assay buffer for 15-20 minutes on ice.

• Add the test compound to the membrane suspension and incubate for a further 15 minutes at 30°C.

• Initiate the binding reaction by adding [35S]GTPγS (final concentration ~0.1 nM).

• Incubate for 30-60 minutes at 30°C with gentle shaking.

• Terminate the reaction by rapid filtration over GF/C filters.

• Wash filters with ice-cold wash buffer.

• Quantify the bound radioactivity by scintillation counting.

• Plot the concentration-response curve to determine EC50 and Emax values.

Protocol 3: ERK1/2 Phosphorylation Western Blot

This protocol outlines the detection of ERK1/2 phosphorylation as a measure of downstream signaling.

Materials:

• Cells expressing 5-HT1A receptors (e.g., CHO-h5-HT1A)

• Serum-free cell culture medium

• F-15599 tosylate

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours prior to the experiment.

• Treat cells with varying concentrations of F-15599 tosylate for 5-15 minutes.

• Aspirate the medium and wash the cells with ice-cold PBS.

• Lyse the cells on ice with lysis buffer.

• Determine protein concentration of the lysates.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% BSA or non-fat milk in TBST.

• Incubate with anti-phospho-ERK1/2 antibody overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with anti-total-ERK1/2 antibody for normalization.

• Quantify band intensities to determine the ratio of phosphorylated to total ERK1/2.

Troubleshooting Guides

Issue 1: High variability in [35S]-GTPγS binding assays.

Possible Cause	Troubleshooting Step
Inconsistent GDP concentration	The concentration of GDP is critical for the assay window. Optimize the GDP concentration for your specific membrane preparation.
Membrane degradation	Use freshly prepared membranes or ensure they have been stored properly at -80°C in small aliquots to avoid multiple freeze-thaw cycles.
Pipetting errors	Use calibrated pipettes and consider using automated liquid handlers for high-throughput experiments.
Insufficient mixing	Ensure proper mixing of reagents during incubation.

Issue 2: No or weak signal in ERK1/2 phosphorylation Western blot.

Possible Cause	Troubleshooting Step
Suboptimal stimulation time	The peak of ERK1/2 phosphorylation is often transient. Perform a time-course experiment (e.g., 2, 5, 10, 15, 30 minutes) to determine the optimal stimulation time for F-15599 in your cell system.
Low receptor expression	Verify the expression level of 5-HT1A receptors in your cell line.
Inactive compound	Ensure the F-15599 tosylate stock solution is fresh and has been stored correctly.
Inefficient antibody	Use a validated anti-phospho-ERK1/2 antibody and optimize the antibody concentration.

Issue 3: Difficulty interpreting biased agonism data.

Possible Cause	Troubleshooting Step
System bias	The observed bias can be influenced by the specific cell line and assay conditions. It is crucial to compare the signaling profile of F-15599 to a reference agonist (e.g., serotonin or 8-OH-DPAT) in the same experimental setup.
Data normalization	Ensure that data from different assays are appropriately normalized to the response of a common reference agonist to allow for valid comparison of signaling bias.
Complex signaling interactions	Be aware that downstream signaling pathways can have complex cross-talk. The observed effect in one pathway may be influenced by another.

Issue 4: Low recovery in in vivo microdialysis experiments.

Possible Cause	Troubleshooting Step
Non-specific binding of F-15599	F-15599 may bind to the microdialysis probe or tubing. Consider using materials known to have low non-specific binding for hydrophobic compounds and perform in vitro recovery tests.
Incorrect probe placement	Verify the correct stereotaxic coordinates for the brain region of interest.
Low perfusion flow rate	While slower flow rates generally increase recovery, they also reduce temporal resolution. Optimize the flow rate to balance recovery and the desired sampling frequency.
Membrane fouling	Protein adhesion to the dialysis membrane can reduce recovery over time. Ensure the probe is properly equilibrated before starting sample collection.

Visualizations

References

• 1. Serotonin 5-HT1A receptor biased agonists: The challenge of translating an innovative neuropharmacological concept into therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional selectivity – chance for better and safer drugs? [termedia.pl]
• 3. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microdialysis update: optimizing the advantages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional selectivity at G-protein coupled receptors: Advancing cannabinoid receptors as drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of F-15599 Tosylate and 8-OH-DPAT for Serotonin 5-HT1A Receptor Research

For researchers, scientists, and drug development professionals, the selection of appropriate pharmacological tools is paramount for elucidating the complex roles of neurotransmitter systems. This guide provides a detailed comparative analysis of two key 5-HT1A receptor agonists: the novel, biased agonist F-15599 tosylate and the classical full agonist, 8-OH-DPAT. This comparison is supported by experimental data on their binding profiles, functional activities, and distinct signaling properties.

F-15599 tosylate is a highly selective 5-HT1A receptor agonist that exhibits a unique pharmacological profile characterized by a preferential activation of postsynaptic 5-HT1A receptors and biased agonism towards specific intracellular signaling pathways.[1][2][3] In contrast, 8-OH-DPAT is a potent, widely-used full agonist at 5-HT1A receptors, but with lower selectivity, also demonstrating affinity for 5-HT7 receptors and the serotonin (B10506) transporter.[4][5] These differences in selectivity and mechanism of action have significant implications for their application in both in vitro and in vivo research models.

Quantitative Comparison of Pharmacological Properties

The following tables summarize the key quantitative data for F-15599 tosylate and 8-OH-DPAT, providing a clear comparison of their binding affinities and functional potencies across various assays.

Table 1: Receptor Binding Affinities

Compound	Receptor	Species	Ki (nM)	pKi	Reference
F-15599 tosylate	5-HT1A	Human	3.4	8.5	[1][2]
5-HT1A	Rat	-	~8.5	[2]
8-OH-DPAT	5-HT1A	Human	1.0 - 3.8	8.42 - 9.0	[5]
5-HT1A	Rat	4.1	8.38	[6]
5-HT7	Human	466	6.33
Serotonin Transporter (SERT)	Human Platelet	IC50: 2-4 µM	-	[7]
α1-adrenergic	-	2800	5.55	[5]
D2	-	>10,000	<5	[5]

Table 2: In Vitro Functional Activity

Compound	Assay	Cell Line/Tissue	pEC50	Efficacy (% of 5-HT)	Reference
F-15599 tosylate	ERK1/2 Phosphorylation	h5-HT1A expressing cells	Higher than for G-protein activation	-	[2]
cAMP Inhibition	h5-HT1A expressing cells	Lower than for ERK1/2 activation	-	[2][8]
[35S]GTPγS Binding (Frontal Cortex)	Rat	Higher potency than in raphe	-	[2]
8-OH-DPAT	ERK1/2 Phosphorylation	C6 cells	-	-	[9]
cAMP Inhibition	-	-	Full agonist
[35S]GTPγS Binding	-	-	Full agonist

Table 3: In Vivo Activity

Compound	Model	Effect	ED50	Reference
F-15599 tosylate	Forced Swim Test (rat)	Reduced immobility	Low doses	[10]
Microdialysis (rat, mPFC)	Increased Dopamine (B1211576) output	30 µg/kg i.p.	[11]
Microdialysis (rat, hippocampus)	Reduced Serotonin release	240 µg/kg i.p.	[11]
8-OH-DPAT	Forced Swim Test (rat)	Reduced immobility	0.125-1.0 mg/kg, SC	[12][13]
Microdialysis	-	-

Signaling Pathways and Mechanisms of Action

F-15599 tosylate's "biased agonism" refers to its ability to preferentially activate certain signaling pathways over others upon binding to the 5-HT1A receptor. It more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to its effect on G-protein activation or the inhibition of cAMP accumulation.[2][14] This preferential signaling in the prefrontal cortex is thought to contribute to its antidepressant and pro-cognitive effects observed in animal models.[2][3]

8-OH-DPAT, as a full agonist, activates the canonical 5-HT1A receptor signaling pathway, which involves the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels through the activation of Gi/o proteins. This leads to downstream effects such as the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels.

Figure 1: Simplified signaling pathways for F-15599 and 8-OH-DPAT.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to characterize and compare F-15599 tosylate and 8-OH-DPAT.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of the compounds for the 5-HT1A receptor.

Materials:

• Cell membranes expressing the human 5-HT1A receptor.

• Radioligand: [3H]8-OH-DPAT.

• Test compounds: F-15599 tosylate, 8-OH-DPAT.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, incubate cell membranes with a fixed concentration of [3H]8-OH-DPAT and varying concentrations of the test compound.

• Total binding is determined in the absence of a competing ligand, while non-specific binding is measured in the presence of a high concentration of a non-radiolabeled 5-HT1A ligand.

• Incubate at 25°C for 60 minutes to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash filters with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate IC50 values from competition curves and convert to Ki values using the Cheng-Prusoff equation.[5]

ERK1/2 Phosphorylation Assay

Objective: To measure the potency and efficacy of agonists in stimulating ERK1/2 phosphorylation.

Materials:

• Cells stably expressing the human 5-HT1A receptor (e.g., HEK293 or CHO cells).

• Serum-free cell culture medium.

• Test compounds: F-15599 tosylate, 8-OH-DPAT.

• Lysis buffer.

• Antibodies specific for phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• Detection system (e.g., Western blotting, ELISA, or TR-FRET-based assays).

Procedure:

• Seed cells in multi-well plates and grow to confluence.

• Serum-starve the cells for a defined period (e.g., 8-16 hours) to reduce basal p-ERK levels.

• Treat cells with varying concentrations of the test compounds for a specific time (e.g., 5-30 minutes) at 37°C.

• Lyse the cells to extract proteins.

• Quantify p-ERK and total ERK levels using the chosen detection method.

• Normalize p-ERK levels to total ERK levels.

• Generate dose-response curves to determine pEC50 and maximal response.[15][16][17]

Figure 2: Experimental workflow for ERK1/2 phosphorylation assay.

In Vivo Microdialysis

Objective: To measure extracellular levels of dopamine and serotonin in specific brain regions of freely moving animals.

Materials:

• Laboratory rats.

• Stereotaxic apparatus.

• Microdialysis probes.

• Perfusion pump.

• Artificial cerebrospinal fluid (aCSF).

• Fraction collector.

• High-performance liquid chromatography with electrochemical detection (HPLC-ED) system.

Procedure:

• Surgically implant a guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex or hippocampus).

• After a recovery period, insert a microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Collect dialysate samples at regular intervals (e.g., every 20-30 minutes).

• Inject dialysate samples into the HPLC-ED system to separate and quantify dopamine and serotonin.

• After establishing a stable baseline, administer the test compound (F-15599 tosylate or 8-OH-DPAT) and continue collecting samples to measure changes in neurotransmitter levels.[4][18][19]

Forced Swim Test

Objective: To assess the antidepressant-like effects of the compounds in rodents.

Materials:

• Laboratory rats or mice.

• Cylindrical water tank.

• Water maintained at a specific temperature (e.g., 23-25°C).

• Video recording and analysis software.

Procedure:

• Administer the test compound or vehicle to the animals at a predetermined time before the test.

• Place each animal individually into the water-filled cylinder from which it cannot escape.

• A pre-test session may be conducted 24 hours prior to the main test.

• The main test session typically lasts for 5-6 minutes.

• Record the animal's behavior, specifically the duration of immobility (floating with only movements necessary to keep the head above water).

• A decrease in immobility time is interpreted as an antidepressant-like effect.[3][20][21]

Conclusion

F-15599 tosylate and 8-OH-DPAT represent two distinct classes of 5-HT1A receptor agonists. F-15599 tosylate's high selectivity for the 5-HT1A receptor, its preference for postsynaptic sites, and its biased agonism towards the ERK1/2 pathway make it a valuable tool for investigating the specific roles of postsynaptic 5-HT1A receptor signaling in mood and cognition.[2][3][10] In contrast, 8-OH-DPAT's profile as a potent, non-selective full agonist makes it a standard for inducing robust, widespread 5-HT1A receptor activation, though its off-target effects must be considered in the interpretation of results.[4][5] The choice between these two compounds will depend on the specific research question, with F-15599 offering a more targeted approach and 8-OH-DPAT providing a broader, more classical model of 5-HT1A receptor agonism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 4. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 5. benchchem.com [benchchem.com]
• 6. repository.lsu.edu [repository.lsu.edu]
• 7. The 5-HT1A receptor probe [3H]8-OH-DPAT labels the 5-HT transporter in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5-HT1A receptor-mediated phosphorylation of extracellular signal-regulated kinases (ERK1/2) is modulated by regulator of G protein signaling protein 19 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antidepressant-like activity of 5-HT1A agonists measured with the forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Active behaviors in the rat forced swimming test differentially produced by serotonergic and noradrenergic antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. resources.revvity.com [resources.revvity.com]
• 18. Monitoring Extracellular Monoamines with In Vivo Microdialysis in Awake Rats: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 19. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]

A Comparative Analysis of F-15599 Tosylate and Other Selective 5-HT1A Receptor Agonists

F-15599 (also known as NLX-101) is a novel, highly selective 5-HT1A receptor full agonist that has garnered significant attention in the field of neuroscience and drug development.[1] Its unique pharmacological profile, characterized by a preferential activation of postsynaptic 5-HT1A receptors over somatodendritic autoreceptors, distinguishes it from previously developed agonists.[2][3] This guide provides an objective comparison of F-15599 tosylate with other selective 5-HT1A receptor agonists, supported by experimental data, detailed protocols, and pathway visualizations to inform researchers and drug development professionals.

Pharmacological Profile of F-15599 Tosylate: A Preferential Postsynaptic Agonist

The defining characteristic of F-15599 is its functional selectivity, or "biased agonism".[1] It demonstrates a remarkable preference for activating postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex (PFC), at doses significantly lower than those required to activate presynaptic 5-HT1A autoreceptors in the dorsal raphe nucleus (DRN).[2][3][4] This regional selectivity is a departure from classic 5-HT1A agonists like 8-OH-DPAT, which tend to activate presynaptic autoreceptors preferentially, leading to a reduction in serotonin (B10506) (5-HT) release that can limit their therapeutic efficacy.[2][3]

F-15599's biased agonism extends to its intracellular signaling pathways. In cell lines, it more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to its effect on G-protein activation or the inhibition of cAMP accumulation.[4] Furthermore, it preferentially activates the Gαi protein subtype over the Gαo subtype.[1] This distinct signaling signature is thought to underlie its potent antidepressant and pro-cognitive effects observed in animal models.[4][5]

Quantitative Comparison of 5-HT1A Receptor Agonists

The following tables summarize the quantitative data comparing F-15599 with other key 5-HT1A receptor agonists, including its chemical congener F13714, the prototypical full agonist (+)-8-OH-DPAT, and the clinically used partial agonist tandospirone (B1205299).

Table 1: Comparative In Vitro Profile of 5-HT1A Agonists

Compound	5-HT1A Binding Affinity (Ki, nM)	G-Protein Activation (pEC50, [35S]GTPγS)	cAMP Inhibition (pEC50)	ERK1/2 Phosphorylation (pEC50)
F-15599	Moderate (e.g., ~10-30 nM range)	~7.4 (Frontal Cortex)	~6.8	~8.0
F13714	High (sub-nanomolar)	~9.0	~8.9	~8.6
(+)-8-OH-DPAT	High (sub-nanomolar)	~8.8	~8.7	~8.1
Tandospirone	Moderate (27 ± 5 nM)[6][7]	Partial Agonist	Partial Agonist (~60% of 8-OH-DPAT)[7]	Data not readily available

Note: Data for F-15599, F13714, and (+)-8-OH-DPAT are compiled from studies such as Newman-Tancredi et al., 2009.[4] Absolute values can vary between assays and laboratories.

Table 2: Comparative In Vivo Activity and Selectivity

Compound	Postsynaptic Effect (Dopamine release in mPFC, ED50)	Presynaptic Effect (5-HT release inhibition, ED50)	Postsynaptic/Presynaptic Selectivity Ratio (Presynaptic ED50 / Postsynaptic ED50)	Antidepressant-like Effect (Forced Swim Test, ED50)
F-15599	30 µg/kg, i.p.[2][3]	240 µg/kg, i.p.[2][3]	8	~100 µg/kg, p.o.[2]
F13714	Higher doses required	Lower doses required	Low (Prefers presynaptic)	Potent, but narrow dose range[8]
(+)-8-OH-DPAT	No clear separation[9]	Potent effect	Low (Prefers presynaptic)	Active, but can worsen performance at higher doses[10]
Tandospirone	Partial agonist effect	Full agonist effect at autoreceptors[6]	Low (Prefers presynaptic)	Effective in clinical studies[6]

Note: The selectivity ratio for F-15599 highlights its preferential action at postsynaptic receptors.[2][3]

Visualizing Key Pathways and Processes

To better understand the mechanisms and comparisons discussed, the following diagrams were generated using Graphviz.

Caption: 5-HT1A receptor biased signaling pathways.

Caption: Experimental workflow for 5-HT1A agonist characterization.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Role of tandospirone, a 5-HT1A receptor partial agonist, in the treatment of central nervous system disorders and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of tandospirone (SM-3997) interactions with neurotransmitter receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Jagiellonian University Repository [ruj.uj.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. F15599, a preferential post-synaptic 5-HT1A receptor agonist: activity in models of cognition in comparison with reference 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

F-15599 Tosylate: A Comparative Analysis of its Efficacy in Preclinical Animal Models

For researchers and professionals in drug development, this guide provides an objective comparison of F-15599 tosylate's performance against other serotonergic agents in animal models of depression and anxiety. The following sections detail its mechanism of action, comparative efficacy, and the experimental protocols supporting these findings.

F-15599 tosylate, also known as NLX-101, is a selective and high-efficacy agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1][2] What distinguishes F-15599 is its profile as a "biased agonist," demonstrating preferential activation of postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex, over presynaptic autoreceptors in the raphe nuclei.[3][4][5] This unique mechanism is believed to contribute to its potent antidepressant and anxiolytic-like effects observed in animal models, with a potentially improved side-effect profile compared to less selective serotonergic agents.[2][6]

Comparative Efficacy in Animal Models

F-15599 has demonstrated significant efficacy in various rodent models of depression and anxiety, often showing a favorable profile compared to other 5-HT1A receptor agonists like F13714 and the prototypical agonist, (+)8-OH-DPAT.

Antidepressant-like Activity

In the forced swim test (FST), a common screening model for antidepressants, a single administration of F-15599 has been shown to robustly reduce immobility time in mice.[7] This effect was observed over a wider dose range (2 to 16 mg/kg, p.o.) compared to F13714 (2 and 4 mg/kg, p.o.), suggesting a broader therapeutic window for its antidepressant-like properties.[6][7] Furthermore, in mice subjected to unpredictable chronic mild stress (UCMS), a single dose of F-15599 was sufficient to normalize the depressive-like behavior in the FST.[6][7] In rats, F-15599 also demonstrated potent and long-lasting antidepressant-like effects in the FST, which were maintained after repeated administration.[2]

Anxiolytic-like Activity

In the conditioned stress-induced ultrasonic vocalization test in rats, both F-15599 and F13714 decreased the duration of ultrasonic vocalizations at low doses, indicative of anxiolytic-like effects.[2]

Neurochemical Effects

Microdialysis studies in rats have revealed that F-15599 preferentially increases dopamine (B1211576) output in the medial prefrontal cortex (mPFC) at lower doses, an effect mediated by postsynaptic 5-HT1A receptors.[4][8] In contrast, higher doses are required to reduce hippocampal serotonin release, an action mediated by presynaptic 5-HT1A autoreceptors.[4][8] This separation of postsynaptic and presynaptic effects is more pronounced for F-15599 compared to other 5-HT1A agonists.[2]

Quantitative Data Summary

Animal Model	Compound	Dose Range	Effect	Citation
Forced Swim Test (Mouse)	F-15599	2-16 mg/kg, p.o.	Reduced immobility time	[6][7]
F13714	2-4 mg/kg, p.o.	Reduced immobility time	[6][7]
Forced Swim Test (Rat)	F-15599	Low doses	Reduced immobility	[2]
F13714	Low doses	Reduced immobility	[2]
Unpredictable Chronic Mild Stress (Mouse)	F-15599	Single dose	Normalized depressive-like behavior in FST	[6][7]
F13714	Single dose	Normalized depressive-like behavior in FST	[6][7]
Conditioned Stress-Induced Ultrasonic Vocalization (Rat)	F-15599	Low doses	Decreased vocalization duration	[2]
F13714	Low doses	Decreased vocalization duration	[2]
Microdialysis (Rat)	F-15599	Low doses	Increased dopamine in mPFC	[4][8]
F-15599	Higher doses	Reduced serotonin in hippocampus	[4][8]

Signaling Pathways and Experimental Workflow

The preferential activation of postsynaptic 5-HT1A receptors by F-15599 leads to the stimulation of specific downstream signaling pathways, such as the phosphorylation of extracellular signal-regulated kinase (ERK1/2), particularly in the prefrontal cortex.[3][5][9] This is in contrast to its weaker effect on these pathways in the raphe nuclei, where presynaptic autoreceptors are predominantly located.[3]

Caption: F-15599 preferentially activates postsynaptic 5-HT1A receptors in the PFC.

A typical experimental workflow to evaluate the antidepressant-like effects of F-15599 in a mouse model of chronic stress is depicted below.

Caption: Workflow for evaluating F-15599 in a chronic stress model.

Experimental Protocols

Forced Swim Test (Mouse)

The forced swim test is used to assess antidepressant-like activity.[7] Mice are individually placed in a cylinder filled with water from which they cannot escape.[7] The duration of immobility, a behavioral proxy for despair, is recorded during the last few minutes of the test. A reduction in immobility time is indicative of an antidepressant-like effect.[7]

• Apparatus: A transparent plastic cylinder (e.g., 25 cm high, 10 cm in diameter) filled with water (e.g., 23-25°C) to a depth that prevents the mouse from touching the bottom with its tail or paws.

• Procedure: Mice are placed in the cylinder for a set period (e.g., 6 minutes). The duration of immobility is scored during the final 4 minutes of the test.

• Drug Administration: F-15599, vehicle, or a reference compound is typically administered orally (p.o.) or intraperitoneally (i.p.) at a specified time (e.g., 60 minutes) before the test.[7]

Unpredictable Chronic Mild Stress (UCMS)

The UCMS model is used to induce a depressive-like state in rodents.[6] This involves exposing the animals to a series of mild, unpredictable stressors over a period of several weeks.[6]

• Stressors: A variety of stressors are used in a random sequence, such as cage tilt, wet bedding, light/dark cycle reversal, and social isolation.

• Duration: The stress protocol typically lasts for 2 to 8 weeks.

• Validation: The development of a depressive-like phenotype is often confirmed by tests such as the sucrose (B13894) preference test (anhedonia) and the forced swim test (behavioral despair).[6]

Microdialysis

In vivo microdialysis is a technique used to measure the levels of neurotransmitters in specific brain regions of freely moving animals.[4]

• Probe Implantation: A microdialysis probe is stereotaxically implanted into the brain region of interest (e.g., medial prefrontal cortex or hippocampus).[4]

• Perfusion: The probe is perfused with an artificial cerebrospinal fluid, and the dialysate is collected at regular intervals.

• Analysis: The concentration of neurotransmitters (e.g., dopamine, serotonin) in the dialysate is quantified using high-performance liquid chromatography (HPLC).

• Drug Administration: F-15599 is administered systemically (e.g., i.p.), and changes in neurotransmitter levels from baseline are measured.[4][8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Jagiellonian University Repository [ruj.uj.edu.pl]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

A Comparative Guide to the Behavioral Effects of F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the behavioral effects of F-15599 tosylate, a selective 5-HT1A receptor agonist, with other relevant compounds. The information is compiled from preclinical studies to assist researchers in evaluating its potential therapeutic applications.

Executive Summary

F-15599 tosylate is a potent and selective 5-HT1A receptor full agonist that exhibits biased agonism, preferentially activating postsynaptic 5-HT1A receptors over somatodendritic autoreceptors. This unique mechanism of action is hypothesized to contribute to its distinct behavioral profile compared to other 5-HT1A receptor agonists. This guide summarizes the available quantitative data from key behavioral assays, details the experimental protocols used in these studies, and visualizes the underlying signaling pathways and experimental workflows.

Comparative Behavioral Data

The following tables summarize the quantitative data from studies comparing the behavioral effects of F-15599 tosylate with the alternative 5-HT1A receptor agonist, F13714.

Antidepressant-Like Activity: Forced Swim Test (FST) in Mice

The Forced Swim Test is a widely used assay to assess antidepressant-like activity. The test measures the immobility time of mice placed in an inescapable cylinder of water, with a reduction in immobility suggesting an antidepressant-like effect.

Compound	Doses Showing Significant Decrease in Immobility (mg/kg, p.o.)	Percentage Decrease in Immobility	Reference
F-15599 tosylate	2, 4, 8, and 16	23.3% - 30.6%	[1]
F13714	2 and 4	19.5% - 30.3%	[1]

Of note, a single administration of F-15599 (8 mg/kg) or F13714 (2 mg/kg) was sufficient to reverse the increased immobility in mice subjected to Unpredictable Chronic Mild Stress (UCMS).[2]

Cognitive Effects: Novel Object Recognition (NOR) Test in Mice

The Novel Object Recognition test is used to evaluate learning and memory. A mouse's ability to recognize a novel object over a familiar one is indicative of intact memory consolidation.

Compound	Effect on Memory Consolidation	Doses Tested (mg/kg, p.o.)	Reference
F-15599 tosylate	No disruption	Up to 16	[1]
F13714	Impaired memory formation	4, 8, and 16	[1]

Anti-Aggressive Effects in Rats

The anti-aggressive properties of these compounds were investigated in resident male rats confronting an intruder.

Compound	ID50 for Anti-Aggressive Effect (mg/kg, i.p.)	Reference
F-15599 tosylate	0.095	[3]
F13714	0.0059	[3]

Presynaptic 5-HT1A Autoreceptor Activation: Hypothermia Induction in Mice

Activation of presynaptic 5-HT1A autoreceptors can lead to a decrease in body temperature. The potency of a compound to induce hypothermia is often used as an in vivo measure of its activity at these autoreceptors.

Compound	Relative Potency in Inducing Hypothermia	Notes	Reference
F-15599 tosylate	Less potent	Induced hypothermia at higher doses (8 and 16 mg/kg).[1][2]	[1]
F13714	More potent	8-fold more potent than F-15599.[1]	[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway of F-15599 and a typical workflow for the behavioral experiments described.

References

• 1. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Jagiellonian University Repository [ruj.uj.edu.pl]
• 3. Anti-aggressive effects of the selective high-efficacy 'biased' 5-HT₁A receptor agonists F15599 and F13714 in male WTG rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Binding Affinity of F-15599 Tosylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the binding affinity of F-15599 tosylate, a selective 5-HT1A receptor agonist, in comparison with other key reference compounds. The data presented is supported by detailed experimental protocols and visual representations of the relevant signaling pathways to facilitate a thorough understanding of its pharmacological profile.

Comparative Binding Affinity Data

The following table summarizes the binding affinities (Ki, expressed in nM) of F-15599 tosylate and alternative compounds at the human 5-HT1A receptor and other relevant receptors to illustrate their selectivity profiles. Lower Ki values indicate a higher binding affinity.

Compound	5-HT1A (Ki, nM)	Dopamine D2 (Ki, nM)	α1-adrenergic (Ki, nM)	5-HT7 (Ki, nM)
F-15599 tosylate	3.4[1]	>1000	>1000	No affinity
F13714	0.1[2]	>1000	>1000	No affinity
(+)8-OH-DPAT	~1.0[3]	>10,000[3]	2,800[3]	466
WAY-100635 (Antagonist)	0.39 - 0.84[4]	940 (D2L)[4]	pIC50 = 6.6[4]	-

Experimental Protocols

The binding affinity data presented in this guide was determined using standardized radioligand binding assays. Below is a detailed methodology representative of the key experiments cited.

Radioligand Binding Assay for 5-HT1A Receptor Affinity

Objective: To determine the in vitro binding affinity (Ki) of test compounds for the 5-HT1A receptor.

Materials:

• Biological Material: Cell membranes prepared from Chinese Hamster Ovary (CHO) cells or Human Embryonic Kidney (HEK) 293 cells stably expressing the human 5-HT1A receptor.

• Radioligand: [³H]8-OH-DPAT (a 5-HT1A receptor agonist).

• Test Compounds: F-15599 tosylate, F13714, (+)8-OH-DPAT, WAY-100635.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO₄ and 0.5 mM EDTA.[3]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Fluid: A suitable cocktail for detecting tritium.

• Apparatus: 96-well microplates, glass fiber filters (e.g., GF/C, presoaked in 0.3% polyethyleneimine), a cell harvester for rapid filtration, and a liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Cultured cells expressing the 5-HT1A receptor are harvested and homogenized in cold lysis buffer.

  • The homogenate is centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in the assay buffer. The protein concentration is determined using a standard protein assay (e.g., BCA assay).

• Competition Binding Assay:

  • The assay is performed in a 96-well plate with a final volume of 250 µL per well.[5]

  • Serial dilutions of the test compounds are prepared.

  • To each well, the following are added in order:

    • Cell membranes (typically 50-120 µg of protein for tissue homogenates or 3-20 µg for cultured cells).[5]

    • 50 µL of either assay buffer (for total binding), a high concentration of an unlabeled ligand (e.g., 10 µM serotonin) for determining non-specific binding, or the test compound at various concentrations.

    • 50 µL of [³H]8-OH-DPAT at a fixed concentration (typically at or below its Kd value).

• Incubation:

  • The plate is incubated at a controlled temperature (e.g., 25°C or 30°C) for a specific duration (e.g., 60 minutes) to allow the binding to reach equilibrium.[3][5] Gentle agitation is applied during incubation.

• Filtration and Washing:

  • The incubation is terminated by rapid filtration through the glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

  • The filters are immediately washed multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Radioactivity Measurement:

  • The filters are dried, and a scintillation cocktail is added.

  • The radioactivity trapped on the filters, which corresponds to the amount of bound radioligand, is measured using a liquid scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curves.

  • The binding affinity (Ki) of the test compound is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathway and Biased Agonism of F-15599

F-15599 tosylate is characterized as a G-protein biased agonist at the 5-HT1A receptor.[1] This means it preferentially activates certain downstream signaling pathways over others. Specifically, F-15599 shows a bias towards the activation of the Extracellular signal-Regulated Kinase (ERK1/2) pathway, while having a lesser effect on the inhibition of adenylyl cyclase and subsequent cAMP production.[6][7] This biased agonism is thought to contribute to its unique pharmacological profile, including its preferential activation of postsynaptic 5-HT1A receptors.[1][6]

The following diagram illustrates the signaling pathway of the 5-HT1A receptor, highlighting the biased activation of the ERK1/2 pathway by F-15599.

Caption: 5-HT1A receptor signaling pathway and biased agonism of F-15599.

References

• 1. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The 5-HT1A receptor probe [3H]8-OH-DPAT labels the 5-HT transporter in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

F-15599 Tosylate: A Comparative Analysis of its Effects on Postsynaptic vs. Presynaptic 5-HT1A Receptors

For Researchers, Scientists, and Drug Development Professionals

F-15599 tosylate, a novel 5-HT1A receptor agonist, has garnered significant attention for its unique pharmacological profile, characterized by a preferential activation of postsynaptic 5-HT1A receptors over their presynaptic counterparts.[1][2][3] This functional selectivity distinguishes it from older 5-HT1A agonists and suggests a potential for improved therapeutic efficacy in treating conditions like depression and cognitive deficits with a more favorable side-effect profile.[1][4][5] This guide provides a comprehensive comparison of F-15599's effects at these two key receptor populations, supported by experimental data and detailed methodologies.

Quantitative Comparison of F-15599's Activity

The preferential action of F-15599 on postsynaptic 5-HT1A receptors is evident across various in vitro and in vivo studies. The following tables summarize key quantitative data from comparative experiments.

Table 1: In Vivo Electrophysiological and Neurochemical Effects of F-15599

Parameter	Postsynaptic Effect (mPFC)	Presynaptic Effect (Dorsal Raphe/Hippocampus)	Fold Difference (Post- vs. Pre-)	Reference
Minimal Effective Dose (Electrophysiology)	0.2 µg/kg i.v. (Increased pyramidal neuron firing)	8.2 µg/kg i.v. (Reduced 5-HT neuron firing)	>40-fold more potent at postsynaptic receptors	[1][3]
ED50 (Neurochemistry)	30 µg/kg i.p. (Increased dopamine (B1211576) output)	240 µg/kg i.p. (Reduced hippocampal 5-HT release)	8-fold more potent at postsynaptic receptors	[1][2][3]

Table 2: In Vitro and Ex Vivo Functional Activity of F-15599

Assay	Postsynaptic Region (Frontal Cortex)	Presynaptic Region (Raphe)	Key Finding	Reference
[³⁵S]-GTPγS Binding	More potent stimulation	Less potent stimulation	Preferential G-protein activation in the frontal cortex.	[6][7][8]
ERK1/2 Phosphorylation	Potent activation	Weak to no effect	Demonstrates biased signaling, favoring the ERK pathway in the cortex.	[6][7][8]
c-fos mRNA Expression	Strong induction	Weak to no induction	Indicates greater downstream cellular activation in the postsynaptic region.	[6][7][8]

Signaling Pathways and Experimental Workflow

The distinct effects of F-15599 at postsynaptic and presynaptic 5-HT1A receptors are rooted in its biased agonism, leading to differential engagement of downstream signaling cascades.

Figure 1: Differential signaling pathways of F-15599.

The experimental validation of F-15599's preferential activity involves a multi-pronged approach, from in vitro binding assays to in vivo behavioral studies.

Figure 2: Experimental workflow for assessing F-15599 activity.

Detailed Experimental Protocols

A summary of the key experimental methodologies used to characterize the differential effects of F-15599 is provided below.

In Vivo Single-Unit Electrophysiology

• Objective: To measure the firing rate of dorsal raphe 5-HT neurons (presynaptic) and medial prefrontal cortex (mPFC) pyramidal neurons (postsynaptic) in response to F-15599.

• Animal Model: Anesthetized rats.

• Procedure:

  • Recording electrodes are stereotaxically lowered into the dorsal raphe nucleus and mPFC.

  • Basal neuronal firing rates are recorded.

  • F-15599 is administered intravenously (i.v.) in escalating doses.

  • Changes in firing rate are recorded and quantified.

  • The 5-HT1A antagonist WAY-100635 is administered to confirm that the effects are mediated by 5-HT1A receptors.[1][3]

In Vivo Microdialysis

• Objective: To measure extracellular levels of serotonin (B10506) (5-HT) in the hippocampus (a presynaptic-regulated event) and dopamine in the mPFC (a postsynaptic-regulated event).

• Animal Model: Freely moving rats.

• Procedure:

  • Microdialysis probes are implanted into the ventral hippocampus and mPFC.

  • Artificial cerebrospinal fluid is perfused through the probe, and dialysate samples are collected at regular intervals.

  • After establishing a stable baseline, F-15599 is administered intraperitoneally (i.p.).

  • Neurotransmitter levels in the dialysate are quantified using high-performance liquid chromatography (HPLC).[1][2][3]

[³⁵S]-GTPγS Autoradiography

• Objective: To visualize and quantify G-protein activation by F-15599 in different brain regions.

• Procedure:

  • Rat brain sections are incubated with [³⁵S]-GTPγS in the presence or absence of F-15599.

  • Agonist binding to G-protein coupled receptors promotes the binding of [³⁵S]-GTPγS to the Gα subunit.

  • The sections are exposed to film, and the density of [³⁵S]-GTPγS binding is quantified in regions rich in presynaptic (raphe) and postsynaptic (cortex) 5-HT1A receptors.[6][8]

ERK1/2 Phosphorylation and c-fos mRNA Expression

• Objective: To measure downstream signaling and cellular activation.

• Procedure:

  • Rats are administered F-15599 or a vehicle.

  • After a set time, the brains are removed and sectioned.

  • Levels of phosphorylated ERK1/2 (pERK1/2) are measured using immunohistochemistry or Western blotting.

  • Levels of c-fos mRNA are measured using in situ hybridization.

  • Quantification is performed in the frontal cortex and raphe nuclei.[6][8]

Comparison with Other 5-HT1A Agonists

The preferential postsynaptic activity of F-15599 becomes clearer when compared to other 5-HT1A receptor agonists.

• 8-OH-DPAT: The prototypical 5-HT1A agonist, 8-OH-DPAT, does not exhibit the same degree of postsynaptic selectivity and can even worsen performance in some cognitive tasks at certain doses.[4]

• F13714: A chemical congener of F-15599, F13714, displays a preference for presynaptic 5-HT1A autoreceptors.[5][7] While both compounds show antidepressant-like effects, F-15599 does so with a lower propensity to induce other serotonergic signs, highlighting the therapeutic advantage of its selectivity.[5] F13714 has also been shown to impair memory formation at higher doses, a deficit not observed with F-15599.[9]

Conclusion

The extensive body of experimental evidence demonstrates that F-15599 tosylate is a biased agonist at 5-HT1A receptors, with a pronounced preference for activating postsynaptic receptors in cortical regions over presynaptic autoreceptors in the raphe nuclei.[1][2][3] This regional and functional selectivity is evident in its differential effects on neuronal firing, neurotransmitter release, and intracellular signaling pathways.[1][2][3][6][8] The unique pharmacological profile of F-15599, particularly its ability to potently engage cortical signaling, underpins its promising antidepressant and pro-cognitive effects observed in preclinical models and distinguishes it from less selective 5-HT1A agonists.[4][5][6] These characteristics make F-15599 a valuable tool for dissecting the distinct roles of presynaptic versus postsynaptic 5-HT1A receptor populations and a compelling candidate for the development of novel therapeutics for neuropsychiatric disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preferential in vivo action of F15599, a novel 5-HT(1A) receptor agonist, at postsynaptic 5-HT(1A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. F15599, a preferential post-synaptic 5-HT1A receptor agonist: activity in models of cognition in comparison with reference 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Jagiellonian University Repository [ruj.uj.edu.pl]

A Comparative Guide to the Efficacy of F-15599 Tosylate and Buspirone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two prominent 5-HT1A receptor agonists: F-15599 tosylate, a novel biased agonist, and Buspirone (B1668070), a clinically established anxiolytic. The following sections detail their mechanisms of action, comparative experimental data, and the methodologies behind these findings.

Introduction

F-15599 tosylate (also known as NLX-101) is a highly selective 5-HT1A receptor full agonist that exhibits functional selectivity, or "biased agonism."[1][2] This means it preferentially activates specific downstream signaling pathways, particularly those linked to postsynaptic 5-HT1A receptors in cortical regions.[1][3] In contrast, Buspirone is a partial agonist at postsynaptic 5-HT1A receptors and a full agonist at presynaptic 5-HT1A autoreceptors.[4] This differential activity contributes to its therapeutic profile in generalized anxiety disorder (GAD).[4] This guide will explore the preclinical and clinical data that differentiate these two compounds.

Quantitative Data Comparison

The following tables summarize the available quantitative data for F-15599 tosylate and Buspirone, focusing on their receptor binding affinity and functional efficacy.

Table 1: 5-HT1A Receptor Binding Affinity

Compound	Radioligand	Tissue/Cell Line	Ki (nM)
F-15599	[3H]8-OH-DPAT	Rat Cortex	2.2[5]
Buspirone	[3H]8-OH-DPAT	Human 5-HT1A Receptors	9.5[6]

Ki: Inhibitory constant. A lower Ki value indicates a higher binding affinity.

Table 2: In Vitro Functional Efficacy at 5-HT1A Receptors

Compound	Assay	Cell Line	Parameter	Value
F-15599	[35S]GTPγS Binding	HeLa-h5-HT1A	pEC50	7.00 ± 0.14[7]
Emax (%)	102 (relative to 5-HT)[7]
Adenylyl Cyclase Inhibition	HeLa-h5-HT1A	pEC50	7.41 ± 0.05[7]
Emax (%)	101 (relative to 5-HT)[7]
ERK1/2 Phosphorylation	CHO-h5-HT1A	pEC50	8.31 ± 0.18[7]
Emax (%)	61 (relative to 5-HT)[7]
Buspirone	Adenylyl Cyclase Inhibition	Human Raphe Nuclei	pEC50	3.0 ± 2.8[8]
Emax (%)	12 ± 1.9[8]
[35S]GTPγS Binding	Rat Dorsal Raphe Nucleus	Stimulation (%)	~130-150 (relative to basal)[9]

pEC50: The negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. Emax: The maximum response achievable by an agonist.

Table 3: In Vivo Efficacy in Preclinical Models

Compound	Model	Species	Endpoint	ED50
F-15599	Forced Swim Test	Rat	Immobility	0.17 mg/kg, p.o.[10]
Forced Swim Test	Mouse	Immobility	~2-16 mg/kg, p.o. (dose-dependent reduction)[11]
Buspirone	Forced Swim Test	Mouse	Immobility	3-10 mg/kg, i.p. (dose-dependent increase)[12]
Elevated Plus Maze	Rat	Anxiolytic-like effect	0.3 mg/kg, p.o.[13]

ED50: The dose of a drug that produces 50% of its maximum response.

Signaling Pathways

F-15599 and Buspirone both exert their effects through the 5-HT1A receptor, a G-protein coupled receptor (GPCR). However, their distinct agonist properties lead to different downstream signaling cascades.

F-15599 Tosylate Signaling Pathway

F-15599 is a biased agonist that preferentially activates Gαi over Gαo G-proteins.[7] This leads to a potent stimulation of the extracellular signal-regulated kinase (ERK1/2) pathway, particularly in the prefrontal cortex.[2][7]

Caption: F-15599 biased agonism at postsynaptic 5-HT1A receptors.

Buspirone Signaling Pathway

Buspirone acts as a partial agonist at postsynaptic 5-HT1A receptors, leading to a less robust activation of downstream pathways compared to a full agonist. It couples to inhibitory G-proteins (Gi/o) to inhibit adenylyl cyclase, which in turn reduces intracellular cyclic AMP (cAMP) levels.[14] As a full agonist at presynaptic autoreceptors, it potently inhibits serotonin (B10506) release.[4]

Caption: Dual presynaptic and postsynaptic actions of Buspirone.

Experimental Protocols

This section provides an overview of the methodologies used in the key experiments cited in this guide.

Receptor Binding Assays

• Objective: To determine the binding affinity (Ki) of F-15599 and Buspirone for the 5-HT1A receptor.

• Method: Competitive radioligand binding assays are performed using cell membranes from tissues or cultured cells expressing the 5-HT1A receptor. A radiolabeled ligand with known high affinity for the receptor (e.g., [3H]8-OH-DPAT) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (F-15599 or Buspirone). The amount of radioligand bound to the receptor is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays

• [35S]GTPγS Binding Assay:

  • Objective: To measure the ability of an agonist to activate G-proteins coupled to the 5-HT1A receptor.

  • Method: Cell membranes expressing the 5-HT1A receptor are incubated with the agonist and [35S]GTPγS, a non-hydrolyzable analog of GTP. Agonist-induced activation of the G-protein causes it to release GDP and bind GTPγS. The amount of bound [35S]GTPγS is quantified by scintillation counting, providing a measure of G-protein activation.[15]

• Adenylyl Cyclase Inhibition Assay:

  • Objective: To determine the effect of agonist binding on the downstream effector, adenylyl cyclase.

  • Method: Whole cells or cell membranes expressing the 5-HT1A receptor are treated with forskolin (B1673556) to stimulate adenylyl cyclase activity. The test compound is then added at various concentrations. The amount of cyclic AMP (cAMP) produced is measured, typically using an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay.[8]

• ERK1/2 Phosphorylation Assay:

  • Objective: To quantify the activation of the MAP kinase signaling pathway.

  • Method: Cells expressing the 5-HT1A receptor are treated with the agonist. Cell lysates are then collected, and the levels of phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2 are determined by Western blotting or ELISA using specific antibodies. The ratio of p-ERK1/2 to total ERK1/2 indicates the extent of pathway activation.[7]

In Vivo Behavioral Models

• Forced Swim Test (FST):

  • Objective: To assess antidepressant-like activity.

  • Method: Rodents are placed in a cylinder of water from which they cannot escape. The duration of immobility (floating) is measured. A decrease in immobility time is indicative of an antidepressant-like effect.[11]

• Elevated Plus Maze (EPM):

  • Objective: To evaluate anxiolytic-like effects.

  • Method: The apparatus consists of two open and two enclosed arms elevated from the floor. The time spent in and the number of entries into the open arms are recorded. An increase in these parameters suggests an anxiolytic-like effect.[13]

In Vivo Microdialysis

• Objective: To measure extracellular levels of neurotransmitters in specific brain regions of freely moving animals.

• Method: A microdialysis probe is stereotaxically implanted into a target brain region (e.g., prefrontal cortex, hippocampus). The probe is perfused with an artificial cerebrospinal fluid, and the dialysate is collected at regular intervals. The concentrations of neurotransmitters (e.g., serotonin, dopamine) in the dialysate are analyzed by high-performance liquid chromatography (HPLC) with electrochemical detection.[16]

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Short- and Long-Term Repeated Forced Swim Stress Induce Depressive-Like Phenotype in Mice: Effectiveness of 3-[(4-Chlorophenyl)Selanyl]-1-Methyl-1H-Indole [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. F 11440, a potent, selective, high efficacy 5-HT1A receptor agonist with marked anxiolytic and antidepressant potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Region-dependent effects of flibanserin and buspirone on adenylyl cyclase activity in the human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. scispace.com [scispace.com]
• 11. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Buspirone enhances immobility in the forced swim test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors [mdpi.com]
• 14. The recombinant 5-HT1A receptor: G protein coupling and signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Region-specific changes in 5-HT(1A) receptor-activated G-proteins in rat brain following chronic buspirone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Examination of F-15599 Tosylate: A Novel Psychotropic Agent

For Researchers, Scientists, and Drug Development Professionals

F-15599 tosylate, also known as NLX-101, is a novel psychotropic agent characterized by its high selectivity and efficacy as a serotonin (B10506) 5-HT1A receptor agonist.[1][2] Preclinical evidence strongly suggests that F-15599 tosylate possesses a unique pharmacological profile, distinguishing it from other psychotropic agents, including traditional 5-HT1A receptor agonists, Selective Serotonin Reuptake Inhibitors (SSRIs), and atypical antipsychotics. This guide provides a comparative analysis of F-15599 tosylate against other relevant compounds, supported by experimental data to inform future research and drug development.

Core Distinguishing Feature: Preferential Postsynaptic 5-HT1A Receptor Activation

A key characteristic of F-15599 tosylate is its preferential activation of postsynaptic 5-HT1A receptors over presynaptic somatodendritic 5-HT1A autoreceptors.[1][3] This regional selectivity is a departure from older 5-HT1A agonists that often show a preference for autoreceptors.[3] The preferential targeting of postsynaptic receptors in cortical regions is thought to be a promising strategy for enhanced antidepressant and pro-cognitive therapeutic effects.[1][4]

Comparative Data Overview

The following tables summarize the quantitative data for F-15599 tosylate in comparison to other agents. It is important to note that direct head-to-head studies for all compounds in the same experimental conditions are not always available.

Table 1: Receptor Binding Affinity Profile

Compound	Receptor	pKi	Species	Tissue/Cell Line	Reference
F-15599	h5-HT1A	8.57 ± 0.05	Human	CHO cells	[4]
r5-HT1A	8.47 ± 0.08	Rat	Hippocampus	[4]
F13714	h5-HT1A	10.40 ± 0.09	Human	CHO cells	[4]
(+)8-OH-DPAT	h5-HT1A	9.50 ± 0.03	Human	CHO cells	[4]
Buspirone (B1668070)	5-HT1A	7.50	-	-	[4]
Aripiprazole (B633)	D2	High	Human	-	[5]
5-HT1A	High (Partial Agonist)	Human	-	[5]
5-HT2A	High (Antagonist)	Human	-	[5]
Olanzapine	5-HT2A	High	Human	-	[6]
D2	High	Human	-	[6]
5-HT1A	Moderate	Human	-	[6]

pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of a ligand for a receptor. A higher pKi value corresponds to a higher binding affinity.

Table 2: In Vitro Functional Activity at 5-HT1A Receptors

Compound	Assay	pEC50	Emax (% of 5-HT)	Cell Line	Reference
F-15599	[35S]GTPγS Binding	6.41 ± 0.06	70 ± 1%	C6-h5-HT1A	[4]
ERK1/2 Phosphorylation	More potent than GTPγS	-	h5-HT1A cells	[4]
F13714	[35S]GTPγS Binding	8.31 ± 0.18	61 ± 5%	C6-h5-HT1A	[4]
(+)8-OH-DPAT	[35S]GTPγS Binding	7.16 ± 0.09	55 ± 2%	C6-h5-HT1A	[4]
Buspirone	Adenylyl Cyclase Inhibition (Raphe)	3.0 ± 2.8 nM (EC50)	12 ± 1.9%	Human Brain	[7]

pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. Emax is the maximum response achievable by an agonist.

Table 3: In Vivo Neurochemical and Behavioral Effects

Compound	Model/Effect	ED50	Species	Key Finding	Reference
F-15599	Forced Swim Test (Antidepressant-like)	~100 µg/kg p.o.	Rat	Potent antidepressant-like effect	[3]
Increase mPFC Dopamine (Postsynaptic)	30 µg/kg i.p.	Rat	Preferential postsynaptic action	[3]
Decrease Hippocampal 5-HT (Presynaptic)	240 µg/kg i.p.	Rat	Weaker presynaptic action	[3]
F13714	Forced Swim Test (Antidepressant-like)	Similar to F-15599	Rat	Similar antidepressant-like potency	[1]
Ketamine	Forced Swim Test (in UCMS mice)	1 mg/kg	Mouse	Reverses stress-induced immobility	[7]

ED50 is the dose of a drug that produces 50% of its maximum response or effect.

Signaling Pathways and Experimental Visualization

The unique profile of F-15599 tosylate stems from its biased agonism, preferentially activating specific downstream signaling cascades.

References

• 1. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential effects of aripiprazole on D(2), 5-HT(2), and 5-HT(1A) receptor occupancy in patients with schizophrenia: a triple tracer PET study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the novel antipsychotic ziprasidone with clozapine and olanzapine: inhibition of dorsal raphe cell firing and the role of 5-HT1A receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Region-dependent effects of flibanserin and buspirone on adenylyl cyclase activity in the human brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the G-protein Bias of F-15599 Tosylate: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of F-15599 tosylate's performance against other 5-HT1A receptor agonists, supported by experimental data. We delve into its distinct G-protein bias and signaling profile, offering insights into its preferential activation of postsynaptic receptors.

F-15599 tosylate (also known as NLX-101) is a potent and selective 5-HT1A receptor full agonist that exhibits functional selectivity, or biased agonism.[1] This unique property allows it to preferentially activate postsynaptic 5-HT1A receptors over somatodendritic autoreceptors, a characteristic that distinguishes it from many other 5-HT1A agonists and suggests potential for improved therapeutic profiles in conditions like depression and cognitive disorders.[1][2][3] This guide synthesizes data from key studies to confirm and detail the G-protein bias of F-15599 in various experimental models.

Comparative Analysis of Signaling Properties

F-15599 demonstrates a distinct signaling profile compared to the endogenous ligand serotonin (B10506) (5-HT) and other well-known 5-HT1A agonists such as (+)-8-OH-DPAT and its chemical analog F13714. A key feature of F-15599 is its preferential activation of Gαi over Gαo protein subtypes.[1][4] Furthermore, it shows a unique and strong bias towards the activation of Gαi3.[5]

This biased agonism translates to a preference for specific downstream signaling pathways. Notably, F-15599 more potently stimulates the phosphorylation of extracellular signal-regulated kinase (ERK1/2) compared to its effects on G-protein activation, receptor internalization, or the inhibition of cAMP accumulation.[2][4] This profile is distinct from that of 5-HT, (+)-8-OH-DPAT, and F13714, which exhibit different rank orders of potency for these various signaling readouts.[4]

The following tables summarize the quantitative data from comparative studies, highlighting the unique signaling signature of F-15599.

Table 1: Comparative Potency (pEC50) and Efficacy (Emax) at Human 5-HT1A Receptors

Ligand	G-Protein Activation ([³⁵S]GTPγS)	cAMP Inhibition	ERK1/2 Phosphorylation	Receptor Internalization
F-15599	8.1	7.7	8.8	7.5
F13714	9.5	9.2	9.0	8.9
(+)-8-OH-DPAT	8.7	8.4	8.5	8.2
5-HT	8.6	8.5	8.4	8.3

Data compiled from Newman-Tancredi et al., 2009. Values represent the mean of multiple experiments.

Table 2: G-Protein Subtype Activation Profile

Ligand	Gαi3 vs Gαi2 Bias Factor	Gαz vs GαoA Bias Factor	GαoB, Gαi1, Gαi3 Preference
F-15599	+2.19	Mixed	Yes
(+)-8-OH-DPAT	-0.29	N/A	No
Vortioxetine	N/A	+1.06	No
Vilazodone	N/A	-1.38	No
Flibanserin	N/A	Mixed	Yes

Data extracted from Lin et al., 2021. Bias factors indicate the log-fold preference for one pathway over another relative to a reference ligand.

Visualizing the Signaling and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the signaling pathway of F-15599 and a typical experimental workflow for assessing G-protein bias.

Caption: F-15599 biased signaling at the 5-HT1A receptor.

References

• 1. F-15599 - Wikipedia [en.wikipedia.org]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. F15599, a highly selective post-synaptic 5-HT(1A) receptor agonist: in-vivo profile in behavioural models of antidepressant and serotonergic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gα Protein Signaling Bias at Serotonin 1A Receptor - PMC [pmc.ncbi.nlm.nih.gov]

F-15599 Tosylate: A Meta-Analysis and Comparative Guide for Researchers

An in-depth examination of the preclinical data for the selective 5-HT1A receptor biased agonist, F-15599 tosylate (NLX-101), in comparison to other key research compounds.

F-15599 tosylate, also known as NLX-101, is a novel and highly selective agonist for the serotonin (B10506) 1A (5-HT1A) receptor.[1] Its distinct pharmacological profile, characterized by "biased agonism," demonstrates a preferential activation of postsynaptic 5-HT1A receptors over presynaptic autoreceptors.[2][3] This unique mechanism of action has positioned F-15599 as a promising candidate for the treatment of various central nervous system disorders, including depression, Rett syndrome, and Fragile X syndrome.[1][4][5] Currently, F-15599 (NLX-101) is in Phase I clinical development.[4][6]

This guide provides a meta-analysis of published research on F-15599 tosylate, offering a comparative overview against other well-characterized 5-HT1A receptor agonists, F13714 and (+)-8-OH-DPAT. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive resource summarizing quantitative data, experimental protocols, and key signaling pathways.

Quantitative Performance Comparison

The following tables present a summary of the comparative in vitro and in vivo data for F-15599 tosylate and its alternatives.

Table 1: In Vitro Receptor Binding and Functional Activity

Compound	5-HT1A Receptor Binding Affinity (pKi)	[³⁵S]GTPγS Binding (pEC₅₀)	ERK1/2 Phosphorylation (pEC₅₀)
F-15599	8.5[7]	6.41[7]	Potent activation[7]
F13714	~10.0 - 10.3[7]	8.31[7]	Less potent than F-15599[7]
(+)-8-OH-DPAT	~9.5[7]	7.16[7]	Less potent than F-15599[7]

Table 2: In Vivo Neurochemical and Behavioral Effects in Rodent Models

Compound	Dopamine (B1211576) Output in mPFC (ED₅₀, µg/kg, i.p.)	Hippocampal 5-HT Release (ED₅₀, µg/kg, i.p.)	Forced Swim Test (Antidepressant-like effect)	Novel Object Recognition (Cognitive effect)
F-15599	30[2][3]	240[2][3]	Effective over a wide dose-range (2-16 mg/kg, p.o.)[8]	Did not disrupt long-term memory[8]
F13714	Higher doses required compared to F-15599[3][9]	Lower doses effective compared to F-15599[3][9]	Effective over a narrow dose-range (2 and 4 mg/kg, p.o.)[8]	Impaired memory formation at higher doses (4-16 mg/kg)[8]
(+)-8-OH-DPAT	Data not available	Data not available	Active in this model	Data not available

Key Experimental Methodologies

This section details the protocols for the pivotal experiments used to characterize and compare F-15599 tosylate.

Radioligand Binding Assays

• Objective: To determine the affinity of a compound for a specific receptor.

• Protocol:

  • Prepare cell membranes from a cell line recombinantly expressing the human 5-HT1A receptor.

  • Incubate the membranes with a fixed concentration of a radiolabeled 5-HT1A receptor ligand (e.g., [³H]8-OH-DPAT).

  • Add increasing concentrations of the unlabeled test compound (F-15599, F13714, or (+)-8-OH-DPAT) to compete for binding with the radioligand.

  • After reaching equilibrium, separate the membrane-bound radioligand from the free radioligand by rapid filtration.

  • Quantify the radioactivity on the filters using liquid scintillation counting.

  • Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation.[7]

[³⁵S]GTPγS Binding Assay

• Objective: To measure the activation of G-proteins following receptor agonism, providing a functional measure of efficacy.

• Protocol:

  • Incubate cell membranes expressing the 5-HT1A receptor with a fixed concentration of [³⁵S]GTPγS, a non-hydrolyzable GTP analog.

  • Add increasing concentrations of the agonist (F-15599, F13714, or (+)-8-OH-DPAT).

  • Agonist binding to the receptor facilitates the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G-protein.

  • Separate the G-protein-bound [³⁵S]GTPγS from the free form by filtration.

  • Quantify the amount of bound [³⁵S]GTPγS by scintillation counting.

  • Generate dose-response curves to determine the pEC₅₀ (the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect).[7]

ERK1/2 Phosphorylation Assay

• Objective: To quantify the activation of a downstream signaling pathway (MAPK/ERK) following receptor stimulation.

• Protocol:

  • Culture cells expressing the 5-HT1A receptor in appropriate media.

  • Treat the cells with varying concentrations of the test compounds for a specified duration.

  • Lyse the cells to extract total protein.

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • Incubate with a secondary antibody conjugated to a detectable enzyme (e.g., horseradish peroxidase).

  • Detect the signal using a chemiluminescent substrate and quantify the band intensities.

  • Normalize the p-ERK1/2 signal to the total ERK1/2 signal to determine the fold-change in phosphorylation.[10][11]

In Vivo Microdialysis

• Objective: To measure extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals.

• Protocol:

  • Surgically implant a microdialysis guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex or hippocampus) in an anesthetized rat.

  • After a recovery period, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid at a constant flow rate.

  • Collect dialysate samples at regular intervals to establish a baseline neurotransmitter level.

  • Administer the test compound (e.g., F-15599) systemically (e.g., via intraperitoneal injection).

  • Continue collecting dialysate samples to measure changes in neurotransmitter concentrations post-administration.

  • Analyze the dialysate samples using high-performance liquid chromatography (HPLC) coupled with electrochemical detection to quantify dopamine and serotonin levels.[2][3]

Visualizing Mechanisms and Workflows

The following diagrams illustrate the proposed signaling pathway of F-15599 and a typical experimental workflow.

Caption: Proposed biased signaling pathway of F-15599 at postsynaptic 5-HT1A receptors.

Caption: A typical research and development workflow for a novel CNS drug candidate like F-15599.

References

• 1. NLX-101 - Neurolixis [neurolixis.com]
• 2. Preferential in vivo action of F15599, a novel 5-HT1A receptor agonist, at postsynaptic 5-HT1A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NLX-101 by Neurolixis for Fragile X Syndrome: Likelihood of Approval [pharmaceutical-technology.com]
• 5. Fragile X Treatment Target Emerges from Neurolixis & FRAXA Collaboration • FRAXA Research Foundation - Finding a Cure for Fragile X Syndrome [fraxa.org]
• 6. 25 March 2025 - Transgenic mouse study adds support for development of NLX-101 for treatment of Rett Syndrome - Neurolixis [neurolixis.com]
• 7. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Benchmarking F-15599 Tosylate: A Comparative Analysis Against Standard-of-Care Treatments for Rett Syndrome and Fragile X Syndrome

For Researchers, Scientists, and Drug Development Professionals

Introduction

F-15599 tosylate, also known as NLX-101, is a novel, highly selective 5-HT1A receptor agonist with a unique mechanism of action characterized by biased agonism towards post-synaptic receptors. This investigational compound is currently in clinical development for the treatment of rare neurodevelopmental disorders, including Rett syndrome and Fragile X syndrome. This guide provides a comprehensive comparison of F-15599 tosylate with the current standard-of-care treatments for these conditions, supported by available preclinical data. While direct head-to-head clinical trials are not yet available, this document aims to offer an objective analysis based on existing research to inform the scientific and drug development communities.

Mechanism of Action: F-15599 Tosylate

F-15599 tosylate is a potent and selective agonist for the serotonin (B10506) 1A (5-HT1A) receptor. Its key differentiating feature is its functional selectivity, or "biased agonism." It preferentially activates post-synaptic 5-HT1A receptors over pre-synaptic autoreceptors. This targeted engagement of post-synaptic 5-HT1A receptors is thought to be the basis for its potential therapeutic effects in Rett syndrome and Fragile X syndrome.

The signaling pathway of F-15599 tosylate involves the activation of specific downstream intracellular signaling cascades.

F-15599 Signaling Pathway

Benchmarking Against Standard-of-Care: Rett Syndrome

Rett syndrome is a rare genetic neurological disorder that affects the way the brain develops, causing a progressive loss of motor skills and speech. The standard of care has historically been symptomatic, focusing on managing individual symptoms. In 2023, trofinetide (B1681586) (Daybue) became the first FDA-approved treatment for Rett syndrome.

Standard-of-Care for Rett Syndrome

Treatment Class	Examples	Therapeutic Goal
Disease-Modifying Agent	Trofinetide (Daybue)	To improve core symptoms of Rett syndrome.[1]
Anti-epileptic Drugs	Carbamazepine, Lamotrigine	To control seizures.[1]
Gastrointestinal Agents	Proton pump inhibitors, Laxatives	To manage reflux and constipation.[2]
Movement Disorder Medications	Levodopa/Carbidopa	To alleviate motor difficulties.[2]
Supportive Therapies	Physical, Occupational, and Speech Therapy	To maintain mobility, function, and communication.[3]

Preclinical Efficacy of F-15599 Tosylate in a Rett Syndrome Mouse Model

Preclinical studies using the Mecp2-deficient mouse model of Rett syndrome have demonstrated the potential of F-15599 (NLX-101) to address key symptoms of the disorder.

Endpoint	F-15599 (NLX-101) Effect	Reference
Respiratory Abnormalities	Dose-dependent reduction in apnea (B1277953) frequency and duration.[4][5]	--INVALID-LINK--
Cognitive Deficits	Chronic administration prevented cognitive deficits in novel object recognition and fear conditioning paradigms.[6]	--INVALID-LINK--

Note: There are currently no published preclinical or clinical studies directly comparing F-15599 tosylate with trofinetide.

Benchmarking Against Standard-of-Care: Fragile X Syndrome

Fragile X syndrome is a genetic condition that causes a range of developmental problems including learning disabilities and cognitive impairment. There are currently no approved disease-modifying treatments for Fragile X syndrome; the standard of care is focused on managing symptoms.[5][7]

Standard-of-Care for Fragile X Syndrome

Treatment Class	Examples	Therapeutic Goal
Stimulants	Methylphenidate, Dextroamphetamine	To manage symptoms of ADHD such as inattention and hyperactivity.[8]
Selective Serotonin Reuptake Inhibitors (SSRIs)	Sertraline, Escitalopram	To treat anxiety and obsessive-compulsive behaviors.[8]
Atypical Antipsychotics	Risperidone, Aripiprazole	To manage aggression, irritability, and self-injurious behavior.[8]
Therapies	Speech, Occupational, and Behavioral Therapy	To address developmental delays and behavioral challenges.[5]

Preclinical Efficacy of F-15599 Tosylate in a Fragile X Syndrome Mouse Model

Studies in the Fmr1 knockout mouse model of Fragile X syndrome have shown promising results for F-15599 (NLX-101).

Endpoint	F-15599 (NLX-101) Effect	Reference
Audiogenic Seizures	Dose-dependent reduction in seizure incidence and severity.[9]	--INVALID-LINK--
Behavioral Abnormalities	Normalized hyperactivity, excessive self-grooming, and deficits in social and working memory.[10]	--INVALID-LINK--
Auditory Hypersensitivity	Improved auditory temporal processing as measured by EEG.[8][11]	--INVALID-LINK--

Note: There are currently no published preclinical or clinical studies directly comparing F-15599 tosylate with stimulants, SSRIs, or atypical antipsychotics in a Fragile X syndrome model.

Experimental Protocols

Rett Syndrome Mouse Model: Assessment of Respiratory Function

The following is a generalized workflow for assessing the effects of a compound on respiratory function in a Mecp2-deficient mouse model.

Rett Syndrome Experimental Workflow

Fragile X Syndrome Mouse Model: Assessment of Audiogenic Seizures

This workflow outlines a typical experiment to evaluate the efficacy of a compound in reducing audiogenic seizures in an Fmr1 knockout mouse model.

Fragile X Syndrome Experimental Workflow

Conclusion

F-15599 tosylate demonstrates a promising preclinical profile in mouse models of both Rett syndrome and Fragile X syndrome, addressing key symptomatic domains of these complex neurodevelopmental disorders. Its unique mechanism as a biased agonist at post-synaptic 5-HT1A receptors offers a novel therapeutic strategy. However, a direct comparison with current standard-of-care treatments is a critical next step in fully evaluating its potential clinical utility. Future preclinical studies should aim to include active comparator arms, such as trofinetide for Rett syndrome models and stimulants or SSRIs for Fragile X syndrome models, to provide a more definitive benchmark of its efficacy. As F-15599 tosylate progresses through clinical trials, these preclinical findings provide a strong rationale for its continued development.

References

• 1. In mice, an experimental drug treatment for Rett syndrome suggests the disorder is reversible | Cold Spring Harbor Laboratory [cshl.edu]
• 2. NLX-101 - Neurolixis [neurolixis.com]
• 3. login.medscape.com [login.medscape.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. researchgate.net [researchgate.net]
• 6. Rescue of respiratory and cognitive impairments in Rett Syndrome mice using NLX-101, a selective 5-HT1A receptor biased agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Treating Rett syndrome: from mouse models to human therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acute administration of NLX-101, a Serotonin 1A receptor agonist, improves auditory temporal processing during development in a mouse model of Fragile X Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute and Repeated Administration of NLX-101, a Selective Serotonin-1A Receptor Biased Agonist, Reduces Audiogenic Seizures in Developing Fmr1 Knockout Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The selective 5-HT1A receptor biased agonist, NLX-101, corrects anomalous behavioral phenotype in a mouse model of Fragile X syndrome | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]
• 11. Acute administration of NLX-101, a Serotonin 1A receptor agonist, improves auditory temporal processing during development in a mouse model of Fragile X Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of F-15599 Tosylate's Pharmacological Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological activity of F-15599 tosylate with alternative 5-HT1A receptor agonists, supported by experimental data. F-15599 is a selective 5-HT1A receptor agonist distinguished by its G-protein bias and preferential activation of postsynaptic receptors.[1][2][3][4] This unique profile suggests potential therapeutic advantages in treating conditions like depression and cognitive disorders.[2][4][5] This document summarizes key in vitro and in vivo findings to facilitate independent verification and inform future research.

In Vitro Pharmacological Profile: A Comparative Analysis

The following tables summarize the binding affinity and functional potency of F-15599 tosylate in comparison to the related biased agonist F13714 and the classical 5-HT1A agonist, (+)-8-OH-DPAT.

Table 1: Comparative 5-HT1A Receptor Binding Affinities (Ki)

Compound	Receptor	Tissue/Cell Line	Radioligand	Ki (nM)	Reference
F-15599	Rat 5-HT1A	Hippocampus	[3H]8-OH-DPAT	3.4	[1]
F13714	Human 5-HT1A	CHO Cells	[3H]8-OH-DPAT	0.07	[6]
(+)-8-OH-DPAT	Human 5-HT1A	CHO Cells	[3H]WAY-100635	0.9	[6]

Table 2: Comparative Functional Potency at 5-HT1A Receptors (EC50)

Assay	Cell Line/Tissue	Parameter	F-15599 (nM)	F13714 (nM)	(+)-8-OH-DPAT (nM)	Reference
[35S]GTPγS Binding	Rat Hippocampus	G-protein activation	12	0.1	2.5	[6]
ERK1/2 Phosphorylation	CHO-h5-HT1A	MAP Kinase activation	5	0.3	10	[6]
cAMP Inhibition	CHO-h5-HT1A	Adenylyl cyclase inhibition	100	1.6	20	[6]

In Vivo Pharmacological Profile: Comparative Efficacy

The following table summarizes the in vivo potency of F-15599 and its comparators in relevant animal models.

Table 3: Comparative In Vivo Potency (ED50)

Model	Species	Endpoint	F-15599 (mg/kg)	F13714 (mg/kg)	(+)-8-OH-DPAT (mg/kg)	Reference
Forced Swim Test	Rat	Antidepressant-like effect	0.04	0.01	0.1	[2]
Microdialysis (PFC)	Rat	Increased Dopamine (B1211576) Release	0.03 (i.p.)	N/A	N/A	[5][7]
Microdialysis (Hippocampus)	Rat	Decreased Serotonin Release	0.24 (i.p.)	N/A	N/A	[5][7]

Signaling Pathways and Experimental Workflows

Signaling Pathway of F-15599 at Postsynaptic 5-HT1A Receptors

F-15599, as a biased agonist, preferentially activates specific downstream signaling cascades. Upon binding to the postsynaptic 5-HT1A receptor, it primarily couples to Gαi/o proteins. This interaction leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels. Concurrently, F-15599 potently stimulates the phosphorylation of extracellular signal-regulated kinases (ERK1/2), a pathway implicated in neuronal plasticity and antidepressant effects.[3][6][8]

F-15599 biased agonism at the 5-HT1A receptor.

Experimental Workflow: Rat Forced Swim Test

The Forced Swim Test (FST) is a common behavioral assay to assess antidepressant-like activity in rodents. The workflow involves a pre-test session followed by a test session where the animal's mobility is recorded after drug administration. A decrease in immobility time is indicative of an antidepressant-like effect.

Workflow for the rat forced swim test.

Experimental Protocols

1. Radioligand Binding Assay

• Objective: To determine the binding affinity (Ki) of a test compound for the 5-HT1A receptor.

• Materials:

  • Membrane preparations from cells expressing the 5-HT1A receptor (e.g., CHO cells) or from brain tissue (e.g., rat hippocampus).

  • Radioligand (e.g., [3H]8-OH-DPAT).

  • Test compounds (F-15599, F13714, (+)-8-OH-DPAT).

  • Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate membrane preparations with a fixed concentration of radioligand and varying concentrations of the test compound.

  • Allow the binding to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of specific radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

2. [35S]GTPγS Binding Assay

• Objective: To measure the functional activation of G-proteins by a 5-HT1A receptor agonist.

• Materials:

  • Membrane preparations as in the binding assay.

  • [35S]GTPγS.

  • GDP.

  • Test compounds.

  • Incubation buffer (containing MgCl2 and NaCl).

• Procedure:

  • Pre-incubate membrane preparations with the test compound.

  • Initiate the reaction by adding [35S]GTPγS and GDP.

  • Incubate to allow for agonist-stimulated binding of [35S]GTPγS to G-proteins.

  • Terminate the reaction and separate bound from free [35S]GTPγS by filtration.

  • Quantify the amount of bound [35S]GTPγS by scintillation counting.

  • Determine the EC50 (concentration of agonist that produces 50% of the maximal response).

3. ERK1/2 Phosphorylation Assay

• Objective: To quantify the activation of the MAP kinase signaling pathway.

• Materials:

  • Whole cells expressing the 5-HT1A receptor.

  • Test compounds.

  • Lysis buffer.

  • Antibodies specific for phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

  • Western blotting or ELISA reagents.

• Procedure:

  • Culture cells to an appropriate confluency.

  • Treat cells with the test compound for a specified time.

  • Lyse the cells to extract proteins.

  • Measure the levels of p-ERK and total ERK using Western blotting or a specific ELISA kit.

  • Normalize the p-ERK signal to the total ERK signal.

  • Determine the EC50 for ERK1/2 phosphorylation.

4. In Vivo Microdialysis

• Objective: To measure extracellular levels of neurotransmitters (e.g., dopamine, serotonin) in specific brain regions of freely moving animals.

• Materials:

  • Live animal (e.g., rat).

  • Stereotaxic apparatus.

  • Microdialysis probes.

  • Perfusion pump and solutions (artificial cerebrospinal fluid).

  • Fraction collector.

  • HPLC system with electrochemical detection.

• Procedure:

  • Surgically implant a microdialysis probe into the target brain region (e.g., prefrontal cortex, hippocampus).

  • Allow the animal to recover.

  • Perfuse the probe with artificial cerebrospinal fluid at a slow, constant rate.

  • Collect dialysate samples at regular intervals.

  • Administer the test compound (systemically or locally).

  • Continue collecting dialysate samples.

  • Analyze the concentration of neurotransmitters in the dialysate using HPLC.

  • Calculate the change in neurotransmitter levels from baseline.

5. Forced Swim Test

• Objective: To assess the antidepressant-like activity of a compound.

• Materials:

  • Live animal (e.g., rat or mouse).

  • Cylindrical tank filled with water.

  • Video recording and analysis software.

• Procedure:

  • Pre-test (Day 1): Place the animal in the water tank for a 15-minute habituation session.

  • Test (Day 2): Administer the test compound or vehicle. After a specified pre-treatment time (e.g., 30-60 minutes), place the animal back in the water tank for a 5-minute test session.

  • Record the session and score the duration of immobility (floating with minimal movements to keep the head above water).

  • A significant reduction in immobility time compared to the vehicle group is interpreted as an antidepressant-like effect.

References

• 1. researchgate.net [researchgate.net]
• 2. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 5. A Microdialysis Study of the Medial Prefrontal Cortex of Adolescent and Adult Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of dopamine release in the rat medial prefrontal cortex as assessed by in vivo microdialysis: comparison to the striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of F-15599 Tosylate: A Procedural Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of F-15599 tosylate, a task of critical importance for maintaining a safe laboratory environment and ensuring regulatory compliance. The following procedures are based on established best practices for handling chemical waste and are intended for researchers, scientists, and drug development professionals.

Quantitative Data Summary for Chemical Waste Handling

While a specific Safety Data Sheet (SDS) for F-15599 tosylate is not publicly available, the following table summarizes key handling and disposal parameters based on general guidelines for hazardous chemical waste. This information should be used in conjunction with your institution's specific protocols.

Parameter	Guideline	Source
Waste Classification	Hazardous Chemical Waste	[1]
Container Type	Leak-proof, screw-top containers compatible with the chemical.	[2][3]
Container Filling Limit	Do not fill liquid waste containers more than 80% capacity.	[4]
Labeling Requirements	"Hazardous Waste," full chemical name, concentration, date, and PI information.	[1][5]
Storage	In a designated, segregated area with secondary containment.	[2][5]
Incompatible Wastes	Segregate from acids (pH <2), bases (pH >12.5), and strong oxidizers.	[4]

Experimental Protocol: Step-by-Step Disposal Procedure for F-15599 Tosylate

This protocol outlines the standard operating procedure for the collection and disposal of F-15599 tosylate waste.

1. Preparation and Personal Protective Equipment (PPE):

• Before handling, ensure that an appropriate risk assessment has been conducted.

• Always handle F-15599 tosylate in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including safety goggles, a laboratory coat, and chemical-resistant gloves.

2. Waste Collection and Segregation:

• Solid Waste: Collect solid F-15599 tosylate, contaminated labware (e.g., weigh boats, pipette tips), and contaminated PPE in a designated solid hazardous waste container.

• Liquid Waste: Collect solutions containing F-15599 tosylate in a designated liquid hazardous waste container. Do not mix with incompatible waste streams.[2]

• Empty Containers: Triple-rinse empty F-15599 tosylate containers with a suitable solvent. The rinsate must be collected as hazardous waste.[5] After rinsing, deface the label and dispose of the container according to your institution's guidelines for empty chemical containers.[3]

3. Container Management:

• Use only containers that are in good condition and have a secure, leak-proof screw-on cap.[2][5]

• Ensure the container material is compatible with F-15599 tosylate.

• Keep waste containers closed except when adding waste.[2][5]

4. Labeling:

• Immediately label the waste container with a hazardous waste tag.[1]

• The label must include:

  • The words "Hazardous Waste".[5]

  • The full chemical name: "F-15599 tosylate". Do not use abbreviations.[1][4]

  • The concentration of all chemical constituents in the container.[4]

  • The date of waste generation.[1]

  • The Principal Investigator's name and laboratory location.[1]

5. Storage:

• Store the labeled hazardous waste container in a designated satellite accumulation area.

• Utilize secondary containment, such as a lab tray, to capture any potential leaks.[2]

• Segregate the F-15599 tosylate waste from incompatible materials.[1][4]

6. Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[1]

• Do not dispose of F-15599 tosylate down the sink or in the regular trash.[4]

Mandatory Visualizations

The following diagram illustrates the logical workflow for the proper disposal of F-15599 tosylate.

Caption: A logical workflow for the disposal of F-15599 tosylate.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 4. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]

Personal protective equipment for handling F-15599 tosylate

Essential Safety and Handling Guide for F-15599 Tosylate

This guide provides crucial safety and logistical information for the handling and disposal of F-15599 tosylate, a research chemical. The following procedures are based on general laboratory safety protocols for handling compounds of unknown toxicity and information from related tosylate compounds, as a specific Safety Data Sheet (SDS) for F-15599 tosylate was not located. Researchers should always perform a risk assessment before handling any new chemical and consult with their institution's environmental health and safety department.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure personal safety when handling F-15599 tosylate. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Double-gloving may be appropriate for certain procedures. Change gloves immediately if contaminated.
Eyes	Safety glasses with side shields or chemical splash goggles	Must be worn at all times in the laboratory where the chemical is handled. Goggles provide a higher level of protection against splashes.
Body	Laboratory coat	A fully buttoned lab coat made of a suitable material should be worn to protect against spills.
Respiratory	Use in a well-ventilated area or with local exhaust ventilation (e.g., fume hood)	For procedures that may generate dust or aerosols, a NIOSH-approved respirator may be necessary. The type of respirator should be determined by a risk assessment.

Operational Plan: Handling F-15599 Tosylate

1. Engineering Controls:

• Always handle F-15599 tosylate in a well-ventilated area.

• For weighing, preparing solutions, or any procedure that may generate dust or aerosols, use a certified chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[1]

2. Procedural Steps for Handling:

• Before handling, ensure all necessary PPE is donned correctly.

• Avoid direct contact with the skin, eyes, and clothing.[1]

• Do not inhale dust or aerosols.[1]

• When weighing the compound, use a spatula and handle it carefully to minimize dust generation.

• For preparing solutions, add the solid to the solvent slowly to avoid splashing.

• After handling, wash hands thoroughly with soap and water.

3. Storage:

• Store F-15599 tosylate in a tightly sealed, properly labeled container.

• Keep the container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

All waste containing F-15599 tosylate must be treated as hazardous waste.

1. Waste Segregation:

• Solid Waste: Contaminated consumables such as gloves, weighing paper, and paper towels should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing F-15599 tosylate should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's waste disposal guidelines.

• Sharps: Contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container.

2. Disposal Procedure:

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

• Contact your institution's environmental health and safety department for specific disposal procedures and to arrange for waste pickup.

Emergency Procedures

1. In Case of Skin Contact:

• Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1]

• Remove contaminated clothing.

• Seek medical attention if irritation persists.

2. In Case of Eye Contact:

• Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

• Seek immediate medical attention.

3. In Case of Inhalation:

• Move the individual to fresh air.

• If breathing is difficult, provide oxygen.

• Seek medical attention.

4. In Case of Ingestion:

• Do not induce vomiting.

• Rinse mouth with water.

• Seek immediate medical attention.

5. In Case of a Spill:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection if necessary.

• For small spills, carefully sweep up the solid material and place it in a sealed container for disposal.[1]

• For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• Clean the spill area thoroughly.

• For large spills, contact your institution's emergency response team.

Visual Workflow for Handling F-15599 Tosylate

The following diagram illustrates the logical steps for safely handling F-15599 tosylate from preparation to disposal.

Caption: Workflow for Safe Handling of F-15599 Tosylate

References

• 1. F-15599 TOSYLATE [drugfuture.com]